Technical Documentation Center

Hexahydro-1,3-isobenzofurandione-d8 Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Hexahydro-1,3-isobenzofurandione-d8

Core Science & Biosynthesis

Foundational

Technical Guide: Hexahydro-1,3-isobenzofurandione-d8 (CAS: 89614-24-4)

For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth overview of Hexahydro-1,3-isobenzofurandione-d8, a deuterated analog of hexahydrophthalic anhydride. This document...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Hexahydro-1,3-isobenzofurandione-d8, a deuterated analog of hexahydrophthalic anhydride. This document is intended for researchers and professionals in drug development and analytical sciences, offering detailed information on its properties, applications as an internal standard, and relevant experimental protocols.

Core Compound Properties

Hexahydro-1,3-isobenzofurandione-d8 is a stable, isotopically labeled form of 1,2-Cyclohexanedicarboxylic anhydride. The incorporation of eight deuterium atoms results in a higher molecular weight compared to its unlabeled counterpart, making it an ideal internal standard for quantitative analysis using mass spectrometry.

Table 1: Physicochemical Properties

PropertyValue
CAS Number 89614-24-4
Molecular Formula C₈H₂D₈O₃[1][2]
Molecular Weight 162.21 g/mol [1][2]
Synonyms 1,2-Cyclohexanedicarboxylic Anhydride-d8, 1,2-Cyclohexanedicarboxylic Acid Anhydride-d8[1]
Unlabeled CAS No. 85-42-7[1]

Application in Isotope Dilution Mass Spectrometry

Hexahydro-1,3-isobenzofurandione-d8 serves as a high-fidelity internal standard in isotope dilution mass spectrometry (IDMS). This analytical technique is a cornerstone for accurate quantification in complex matrices, such as biological fluids and environmental samples. The fundamental principle of IDMS lies in the addition of a known quantity of an isotopically labeled standard to a sample before processing. As the deuterated standard is chemically identical to the analyte, it experiences the same physical and chemical effects during sample preparation, chromatography, and ionization. This co-elution and co-ionization behavior allows for the correction of matrix effects and variations in instrument response, leading to highly accurate and precise measurements.

The use of a deuterated internal standard is particularly advantageous in methods requiring derivatization to enhance volatility or ionization efficiency, as is common for dicarboxylic anhydrides in gas chromatography-mass spectrometry (GC-MS).

Experimental Protocols

While specific application notes detailing the use of Hexahydro-1,3-isobenzofurandione-d8 are not widely published, a representative experimental protocol for the quantification of its unlabeled analog, hexahydrophthalic anhydride (HHPA), using GC-MS is presented below. In a typical IDMS application, a known amount of Hexahydro-1,3-isobenzofurandione-d8 would be added to the sample at the beginning of the sample preparation process.

Representative GC-MS Method for Hexahydrophthalic Anhydride Quantification

The following protocol is adapted from a validated method for the determination of HHPA in unsaturated polyester resins and demonstrates a common workflow where a deuterated internal standard would be employed.[3]

Objective: To quantify the concentration of hexahydrophthalic anhydride in a sample matrix.

Principle: The anhydride is first hydrolyzed to its corresponding dicarboxylic acid. Subsequently, the carboxylic acid is derivatized to its methyl ester to improve volatility for GC-MS analysis. A deuterated internal standard, Hexahydro-1,3-isobenzofurandione-d8, would be added prior to sample preparation to ensure accurate quantification.

Reagents and Materials:

  • Sample containing hexahydrophthalic anhydride

  • Hexahydro-1,3-isobenzofurandione-d8 (as internal standard)

  • Trimethyloxonium tetrafluoroborate (TMO) for derivatization

  • Sodium carbonate (Na₂CO₃)

  • Sodium bicarbonate (NaHCO₃)

  • Sodium chloride (NaCl)

  • Methanol (for standard preparation)

  • Water (HPLC grade)

  • Unsaturated Polyester Resin (UPR) diluent (if applicable)

  • 20 mL autosampler vials with magnetic stirring bars

Instrumentation:

  • Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

  • VF-5ms analytical column (or equivalent)

  • Autosampler with Solid-Phase Microextraction (SPME) capabilities (optional, for headspace analysis)

Procedure:

  • Sample Preparation:

    • Transfer 2 mL of the diluted sample into a 20 mL autosampler vial containing a magnetic stirring bar.

    • Spike the sample with a known concentration of Hexahydro-1,3-isobenzofurandione-d8 solution.

    • For the creation of a calibration curve, add varying known concentrations of a certified hexahydrophthalic anhydride standard solution to blank matrix samples, each spiked with the same constant concentration of the deuterated internal standard.

  • Hydrolysis and Derivatization:

    • The anhydride is hydrolyzed to cis- and trans-1,2-cyclohexanedicarboxylic acid (CHDA) within the aqueous sample matrix.

    • To convert the di-acids to their corresponding methyl esters, add approximately 20 mg of Na₂CO₃ while stirring.

    • Within 4 minutes, add approximately 30 mg of solid TMO in two portions.

    • After 1 minute, neutralize the solution by adding about 15 mg of NaHCO₃. Repeat this derivatization step.

  • Extraction (Headspace SPME Example):

    • Add 0.5 g of NaCl to the vial to facilitate the release of volatile derivatives into the headspace.

    • The vial is then processed by an automated headspace SPME autosampler.

  • GC-MS Analysis:

    • The SPME fiber containing the extracted analytes is introduced into the GC injector port.

    • The GC oven temperature program is optimized to separate the methyl esters of cis- and trans-CHDA from other matrix components.

    • The mass spectrometer is operated in electron ionization (EI) mode, and data is acquired in selected ion monitoring (SIM) mode for enhanced sensitivity and specificity.

Data Analysis
  • The quantification of the native HHPA is based on the ratio of the peak area of the analyte to the peak area of the deuterated internal standard.

  • A calibration curve is constructed by plotting the peak area ratio against the concentration of the unlabeled standards.

  • The concentration of HHPA in the unknown samples is then determined from this calibration curve.

Quantitative Data

The following tables provide representative quantitative data that would be generated in a validated isotope dilution GC-MS method for hexahydrophthalic anhydride using Hexahydro-1,3-isobenzofurandione-d8 as an internal standard. The specific values for m/z transitions and retention times are based on the derivatized methyl esters of the analyte and standard.

Table 2: Representative GC-MS Parameters

ParameterValue
GC Column VF-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness[3]
Injector Temperature 300 °C[3]
Carrier Gas Helium
Oven Program Optimized for separation (e.g., initial hold at 60°C, ramp to 240°C)[3]
MS Ionization Mode Electron Ionization (EI)
MS Acquisition Mode Selected Ion Monitoring (SIM)

Table 3: Example Mass Spectrometric Data for Derivatized Analytes

CompoundPrecursor Ion (m/z)Quantifier Ion (m/z)Qualifier Ion (m/z)
Hexahydrophthalic Anhydride (as dimethyl ester) 184 (M+)81153
Hexahydro-1,3-isobenzofurandione-d8 (as dimethyl ester) 192 (M+)89161

Note: The specific ions would be determined during method development and validation. The provided m/z values are illustrative based on expected fragmentation patterns.

Table 4: Typical Method Validation Parameters

ParameterTypical Value
Linearity (R²) > 0.99
Limit of Detection (LOD) 2.9 pg (for cis-isomer)[3]
Limit of Quantification (LOQ) 14.5 pg (for cis-isomer)[3]
Accuracy (% Recovery) 85-115%
Precision (%RSD) < 15%

Note: LOD and LOQ values are from a study on the unlabeled compound and serve as an example of the sensitivity achievable with this type of analysis.[3]

Visualizations

The following diagrams illustrate the logical workflow of the analytical method and the relationship between the analyte and the internal standard.

Experimental_Workflow cluster_prep Sample Preparation cluster_analysis Analysis cluster_data Data Processing Sample Sample Collection Spike Spike with d8-Internal Standard Sample->Spike Hydrolysis Hydrolysis of Anhydride Spike->Hydrolysis Derivatization Derivatization to Methyl Esters Hydrolysis->Derivatization Extraction Headspace SPME Derivatization->Extraction GC_MS GC-MS Analysis Extraction->GC_MS Integration Peak Integration GC_MS->Integration Ratio Calculate Area Ratio (Analyte/IS) Integration->Ratio Calibration Calibration Curve Ratio->Calibration Quantification Quantification Calibration->Quantification

Caption: Experimental workflow for the quantification of hexahydrophthalic anhydride.

Isotope_Dilution_Principle Analyte Analyte (HHPA) Sample_Prep Sample Preparation Analyte->Sample_Prep IS Internal Standard (HHPA-d8) IS->Sample_Prep GC_MS GC-MS Sample_Prep->GC_MS Ratio Constant Peak Area Ratio GC_MS->Ratio

Caption: Principle of isotope dilution using a deuterated internal standard.

Signaling Pathways

Currently, there is no scientific literature available that describes a direct involvement of Hexahydro-1,3-isobenzofurandione or its deuterated form in specific biological signaling pathways. Its primary role in a research context is as an analytical tool for the precise quantification of its unlabeled analog. Any biological effects would be attributed to the unlabeled hexahydrophthalic anhydride.

Conclusion

Hexahydro-1,3-isobenzofurandione-d8 is an essential tool for any research or quality control laboratory performing quantitative analysis of hexahydrophthalic anhydride. Its use as an internal standard in isotope dilution mass spectrometry provides a robust and reliable method for obtaining accurate and precise results, overcoming the challenges associated with complex sample matrices and instrumental variability. The experimental protocols and data presented in this guide offer a comprehensive framework for the application of this deuterated standard in a modern analytical workflow.

References

Exploratory

Molecular weight of Hexahydro-1,3-isobenzofurandione-d8

Audience: Researchers, scientists, and drug development professionals. This technical guide provides comprehensive information on Hexahydro-1,3-isobenzofurandione-d8, a deuterated analog of Hexahydro-1,3-isobenzofurandio...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides comprehensive information on Hexahydro-1,3-isobenzofurandione-d8, a deuterated analog of Hexahydro-1,3-isobenzofurandione. The inclusion of deuterium makes it a valuable tool in pharmaceutical research, particularly in metabolic and pharmacokinetic studies.

Core Compound Data

Hexahydro-1,3-isobenzofurandione-d8 is the heavy-isotope labeled version of 1,2-Cyclohexanedicarboxylic anhydride. The substitution of eight hydrogen atoms with deuterium significantly increases its molecular weight, allowing it to be distinguished from its non-deuterated counterpart by mass spectrometry. This property is fundamental to its application as an internal standard in quantitative bioanalysis.

Quantitative Data Summary

For ease of comparison, the key physical and chemical properties of both the deuterated compound and its standard isotopologue are summarized below.

PropertyHexahydro-1,3-isobenzofurandione-d8Hexahydro-1,3-isobenzofurandione
Molecular Weight 162.21[1]154.16[2][3]
Molecular Formula C₈H₂D₈O₃[1][4]C₈H₁₀O₃[2][3]
CAS Number Not explicitly available; Varies by supplier85-42-7[2][3]
Alternate Names 1,2-Cyclohexanedicarboxylic Anhydride-d8[1]1,2-Cyclohexanedicarboxylic anhydride, HHPA[2][5]

The Role of Deuteration in Drug Development

Deuteration, the process of replacing hydrogen with its heavier, stable isotope deuterium, is a critical technique in modern drug discovery and development.[6][7] While chemically similar, the carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond. This difference can lead to a slower rate of metabolic breakdown at specific sites in a molecule, a phenomenon known as the kinetic isotope effect.[]

This modification can offer several advantages:

  • Improved Metabolic Stability: Drugs can be made more resistant to metabolic processes, potentially increasing their half-life and reducing dosing frequency.[7]

  • Enhanced Safety Profiles: By altering metabolic pathways, deuteration can reduce the formation of toxic metabolites.[7]

  • Increased Efficacy: A more stable pharmacokinetic profile can lead to more consistent therapeutic effects.[9]

Deuterated compounds are pivotal in pharmacokinetic studies, where they serve as ideal internal standards for quantifying the non-deuterated drug in biological samples.[6]

Experimental Protocols

Due to its nature as a stable isotope-labeled internal standard, Hexahydro-1,3-isobenzofurandione-d8 is primarily utilized in quantitative analysis via mass spectrometry. Below is a representative protocol for its use in a pharmacokinetic study employing Liquid Chromatography-tandem Mass Spectrometry (LC-MS/MS).

Protocol: Quantification of a Target Analyte in Plasma using a Deuterated Internal Standard

1. Objective: To accurately determine the concentration of a target analyte (e.g., Hexahydro-1,3-isobenzofurandione) in plasma samples over time following administration.

2. Materials:

  • Target Analyte (e.g., Hexahydro-1,3-isobenzofurandione)

  • Internal Standard (IS): Hexahydro-1,3-isobenzofurandione-d8

  • Control plasma (e.g., human, rat)

  • Acetonitrile (ACN) with 0.1% formic acid (Protein Precipitation Solution)

  • Methanol and Deionized Water (Mobile Phases)

  • LC-MS/MS system with an electrospray ionization (ESI) source

3. Standard Preparation:

  • Primary Stock Solutions (1 mg/mL): Prepare separate stock solutions of the target analyte and the d8-Internal Standard in methanol.

  • Calibration Standards (CS): Serially dilute the analyte stock solution with control plasma to prepare a calibration curve ranging from 1 ng/mL to 1000 ng/mL.

  • Quality Control (QC) Samples: Prepare QC samples in control plasma at low, medium, and high concentrations, independent of the calibration standards.

  • Internal Standard Working Solution (50 ng/mL): Dilute the d8-IS primary stock with ACN.

4. Sample Preparation (Protein Precipitation):

  • a. Aliquot 50 µL of each plasma sample (calibrator, QC, or unknown study sample) into a 1.5 mL microcentrifuge tube.

  • b. Add 150 µL of the Internal Standard Working Solution (containing Hexahydro-1,3-isobenzofurandione-d8) to every tube. This step adds a fixed amount of IS to each sample.

  • c. Vortex each tube for 30 seconds to precipitate plasma proteins.

  • d. Centrifuge at 14,000 rpm for 10 minutes to pellet the precipitated protein.

  • e. Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

5. LC-MS/MS Analysis:

  • LC Column: C18 reverse-phase column.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Methanol.

  • Gradient: Run a suitable gradient to separate the analyte from matrix components (e.g., 5% to 95% B over 5 minutes).

  • Injection Volume: 5 µL.

  • Mass Spectrometry: Operate in Multiple Reaction Monitoring (MRM) mode.

    • Monitor the specific precursor-to-product ion transition for the target analyte.

    • Simultaneously monitor the specific precursor-to-product ion transition for Hexahydro-1,3-isobenzofurandione-d8. The mass difference ensures no overlap.

6. Data Analysis:

  • a. Integrate the peak areas for both the analyte and the d8-IS in each sample.

  • b. Calculate the Peak Area Ratio (Analyte Area / IS Area).

  • c. Construct a calibration curve by plotting the Peak Area Ratio against the nominal concentration of the calibration standards.

  • d. Use the regression equation from the calibration curve to determine the concentration of the analyte in the unknown and QC samples. The stable concentration of the d8-IS corrects for variations in sample preparation and instrument response.

Visualizations

The following diagrams illustrate key logical workflows relevant to the use of deuterated compounds in pharmaceutical research.

G cluster_PK Pharmacokinetic Study Workflow A Dosing (Administer non-deuterated drug) B Biological Sampling (e.g., Blood draws over time) A->B C Sample Preparation (Add Deuterated Standard) B->C D LC-MS/MS Analysis (Separate & Detect Analytes) C->D E Data Processing (Calculate Analyte/Standard Ratio) D->E F Concentration Determination (Pharmacokinetic Profile) E->F

Caption: Workflow for a typical pharmacokinetic study using a deuterated internal standard.

G cluster_dev Deuteration Strategy in Drug Development A Identify Lead Compound (Promising biological activity) B Metabolism Study (Identify 'soft spots' prone to metabolic breakdown) A->B C Strategic Deuteration (Replace H with D at metabolic hotspots) B->C D Synthesize Deuterated Analog (e.g., Hexahydro-1,3-isobenzofurandione-d8) C->D E Comparative PK/PD Studies (Evaluate new analog vs. original) D->E F Improved Drug Candidate? (Enhanced stability, safety, or efficacy) E->F F->C No, iterate G Advance to Clinical Trials F->G Yes

Caption: Logical process for using deuteration to optimize a lead drug candidate.

References

Foundational

Synthesis of Hexahydro-1,3-isobenzofurandione-d8: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of a feasible synthetic pathway for Hexahydro-1,3-isobenzofurandione-d8. The synthesis is proposed as...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a feasible synthetic pathway for Hexahydro-1,3-isobenzofurandione-d8. The synthesis is proposed as a two-step process commencing with the well-established Diels-Alder reaction to form the unsaturated precursor, cis-4-Cyclohexene-1,2-dicarboxylic anhydride, followed by catalytic deuteration to yield the target deuterated compound. This document outlines detailed experimental protocols, presents quantitative data in a structured format, and includes visualizations of the synthetic workflow.

Synthetic Strategy

The synthesis of Hexahydro-1,3-isobenzofurandione-d8 is envisioned through a two-step reaction sequence. The initial step involves the [4+2] cycloaddition (Diels-Alder reaction) of 1,3-butadiene and maleic anhydride to produce cis-4-Cyclohexene-1,2-dicarboxylic anhydride. The second step is the catalytic deuteration of the cyclohexene ring of the intermediate using deuterium gas (D₂) to afford the desired Hexahydro-1,3-isobenzofurandione-d8.

Synthesis_Pathway cluster_0 Step 1: Diels-Alder Reaction cluster_1 Step 2: Catalytic Deuteration Butadiene 1,3-Butadiene Intermediate cis-4-Cyclohexene-1,2- dicarboxylic Anhydride Butadiene->Intermediate Heat MaleicAnhydride Maleic Anhydride MaleicAnhydride->Intermediate Heat FinalProduct Hexahydro-1,3-isobenzofurandione-d8 Intermediate->FinalProduct Deuterium Deuterium Gas (D₂) Deuterium->FinalProduct Catalyst Catalyst (e.g., Pd/C) Catalyst->FinalProduct

Caption: Proposed two-step synthesis of Hexahydro-1,3-isobenzofurandione-d8.

Experimental Protocols

Step 1: Synthesis of cis-4-Cyclohexene-1,2-dicarboxylic Anhydride

This procedure is adapted from established methods for the Diels-Alder reaction between 1,3-butadiene and maleic anhydride.

Materials:

  • Maleic anhydride (98 g, 1.0 mol)

  • Benzene (250 mL, anhydrous)

  • 1,3-Butadiene (liquefied, ~60 g, 1.1 mol)

  • Petroleum ether (for washing)

Equipment:

  • 1-L three-necked round-bottom flask

  • Mechanical stirrer

  • Gas inlet tube

  • Reflux condenser

  • Thermometer

  • Heating mantle

  • Ice bath

  • Büchner funnel and filter flask

Procedure:

  • In a fume hood, equip a 1-L three-necked round-bottom flask with a mechanical stirrer, a gas inlet tube extending below the surface of the reaction mixture, and a reflux condenser.

  • To the flask, add maleic anhydride (98 g) and benzene (250 mL).

  • Begin stirring the mixture and cool the flask in an ice bath.

  • Carefully introduce liquefied 1,3-butadiene (~60 g) through the gas inlet tube.

  • After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature.

  • Gently heat the reaction mixture to reflux and maintain for 2-3 hours.

  • After the reflux period, cool the reaction mixture to room temperature, and then further cool in an ice bath to induce crystallization.

  • Collect the crystalline product by vacuum filtration using a Büchner funnel.

  • Wash the crystals with cold petroleum ether.

  • Dry the product in a vacuum oven at 50-60 °C.

Expected Yield: 90-95%

Step 2: Synthesis of Hexahydro-1,3-isobenzofurandione-d8

This proposed procedure is based on standard catalytic hydrogenation methods, adapted for deuteration.

Materials:

  • cis-4-Cyclohexene-1,2-dicarboxylic anhydride (76 g, 0.5 mol)

  • Palladium on carbon (5% Pd, 1-2 g)

  • Ethyl acetate (250 mL, anhydrous)

  • Deuterium gas (D₂)

Equipment:

  • Parr hydrogenation apparatus or a similar high-pressure reactor

  • Glass liner for the reactor

  • Filter apparatus (e.g., Celite pad)

  • Rotary evaporator

Procedure:

  • Place cis-4-Cyclohexene-1,2-dicarboxylic anhydride (76 g) and 5% palladium on carbon (1-2 g) into the glass liner of the high-pressure reactor.

  • Add ethyl acetate (250 mL) to dissolve the anhydride.

  • Seal the reactor and purge the system with nitrogen gas, followed by purging with deuterium gas.

  • Pressurize the reactor with deuterium gas to 3-4 atm (45-60 psi).

  • Begin agitation and heat the mixture to 50-70 °C.

  • Monitor the reaction progress by observing the pressure drop. The reaction is complete when the pressure stabilizes.

  • Allow the reactor to cool to room temperature and carefully vent the excess deuterium gas in a well-ventilated fume hood.

  • Filter the reaction mixture through a pad of Celite to remove the palladium catalyst.

  • Rinse the Celite pad with a small amount of ethyl acetate.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

  • The product can be further purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane) if necessary.

Data Presentation

The following tables summarize the key quantitative data for the starting material, intermediate, and the non-deuterated final product. Data for the deuterated final product is predicted based on the non-deuterated analog.

Table 1: Physical and Chemical Properties

CompoundMolecular FormulaMolecular Weight ( g/mol )Melting Point (°C)Boiling Point (°C)
Maleic AnhydrideC₄H₂O₃98.0652-54202
cis-4-Cyclohexene-1,2-dicarboxylic AnhydrideC₈H₈O₃152.15103-104[1]195
cis-Hexahydro-1,3-isobenzofurandioneC₈H₁₀O₃154.1632-35295
Hexahydro-1,3-isobenzofurandione-d8 C₈H₂D₈O₃ 162.21 ~32-35 ~295

Table 2: Spectroscopic Data (for non-deuterated compounds)

Compound¹H NMR (δ, ppm)IR (cm⁻¹)
cis-4-Cyclohexene-1,2-dicarboxylic Anhydride~5.9-6.0 (m, 2H, -CH=CH-), ~3.4-3.5 (m, 2H, -CH-CO-), ~2.2-2.6 (m, 4H, -CH₂-)[2][3]~3100-3000 (=C-H stretch), ~1845 & ~1780 (C=O anhydride stretch), ~1230 (C-O stretch)[4][5]
cis-Hexahydro-1,3-isobenzofurandione~2.9-3.1 (m, 2H, -CH-CO-), ~1.2-2.0 (m, 8H, -CH₂-)~2940 & ~2860 (C-H stretch), ~1850 & ~1780 (C=O anhydride stretch), ~1220 (C-O stretch)[6]

Note: Spectroscopic data for Hexahydro-1,3-isobenzofurandione-d8 would show the absence of proton signals for the deuterated positions in ¹H NMR and the presence of C-D stretching frequencies in the IR spectrum (typically around 2100-2250 cm⁻¹).

Mandatory Visualizations

Experimental Workflow: Synthesis of cis-4-Cyclohexene-1,2-dicarboxylic Anhydride

Diels_Alder_Workflow start Start reactants Charge Flask: - Maleic Anhydride - Benzene start->reactants cool Cool to 0°C (Ice Bath) reactants->cool add_butadiene Add Liquefied 1,3-Butadiene cool->add_butadiene warm_reflux Warm to RT & Reflux (2-3h) add_butadiene->warm_reflux cool_crystallize Cool to RT, then 0°C to Crystallize warm_reflux->cool_crystallize filter Vacuum Filter Product cool_crystallize->filter wash Wash with Cold Petroleum Ether filter->wash dry Dry in Vacuum Oven wash->dry product cis-4-Cyclohexene-1,2- dicarboxylic Anhydride dry->product

Caption: Workflow for the Diels-Alder reaction.

Experimental Workflow: Synthesis of Hexahydro-1,3-isobenzofurandione-d8

Deuteration_Workflow start Start charge_reactor Charge Reactor: - cis-4-Cyclohexene-1,2-dicarboxylic Anhydride - 5% Pd/C - Ethyl Acetate start->charge_reactor seal_purge Seal Reactor & Purge with N₂ then D₂ charge_reactor->seal_purge pressurize_heat Pressurize with D₂ (3-4 atm) & Heat (50-70°C) seal_purge->pressurize_heat react Agitate until D₂ Uptake Ceases pressurize_heat->react cool_vent Cool to RT & Vent Excess D₂ react->cool_vent filter Filter through Celite to Remove Catalyst cool_vent->filter concentrate Concentrate Filtrate (Rotary Evaporator) filter->concentrate product Hexahydro-1,3-isobenzofurandione-d8 concentrate->product

Caption: Workflow for the catalytic deuteration step.

Deuterium Gas Suppliers

Deuterium gas is available from several specialized gas suppliers. For researchers in need of D₂, the following companies are potential sources:

  • Matheson Tri-Gas[7]

  • Cambridge Isotope Laboratories, Inc.

  • Sigma-Aldrich (Merck)

  • Zeochem[8]

  • Silantes GmbH[9]

  • Deutero GmbH[10]

  • WestAir Gases & Equipment

It is recommended to contact these suppliers directly for information on purity, cylinder sizes, and pricing.

Disclaimer: This document provides a proposed synthetic route and experimental guidelines. All laboratory work should be conducted by trained professionals in a suitably equipped facility, with all appropriate safety precautions in place. The provided protocols may require optimization.

References

Exploratory

Commercial Suppliers and Technical Guide for Hexahydro-1,3-isobenzofurandione-d8

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of commercial suppliers for Hexahydro-1,3-isobenzofurandione-d8, also known as 1,2-Cyclohexanedicarbo...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of commercial suppliers for Hexahydro-1,3-isobenzofurandione-d8, also known as 1,2-Cyclohexanedicarboxylic Anhydride-d8. It is intended to assist researchers, scientists, and drug development professionals in sourcing this deuterated compound and provides key technical information for its application.

Introduction to Hexahydro-1,3-isobenzofurandione-d8

Hexahydro-1,3-isobenzofurandione-d8 is a deuterated form of Hexahydro-1,3-isobenzofurandione. The replacement of hydrogen atoms with deuterium, a stable isotope of hydrogen, makes it a valuable tool in various scientific applications, particularly in mass spectrometry-based quantitative analysis where it can be used as an internal standard.[1][2][3] Deuterated compounds exhibit similar chemical properties to their non-deuterated counterparts but have a higher mass, allowing for their differentiation in mass spectrometric analysis. This property is crucial for correcting for analyte loss during sample preparation and analysis, thereby improving the accuracy and precision of quantitative methods.

Commercial Suppliers

Several chemical suppliers offer Hexahydro-1,3-isobenzofurandione-d8 for research and development purposes. The following table summarizes the key information for some of the prominent suppliers. Please note that availability and product specifications are subject to change and should be confirmed with the respective supplier.

SupplierProduct NameCatalog NumberMolecular FormulaMolecular WeightAdditional Information
Santa Cruz Biotechnology, Inc. Hexahydro-1,3-isobenzofurandione-d8sc-211789C₈H₂D₈O₃162.21For research use only. Certificate of Analysis available upon request.[4][5]
MedChemExpress Hexahydro-1,3-isobenzofurandione-d8HY-170244SC₈H₂D₈O₃162.21
Adva Tech Group Inc. Hexahydro-1,3-isobenzofurandione-d8C₈H₂D₈O₃162.21Inquire for purity and other specifications.[6]
LGC Standards Hexahydro-1,3-isobenzofurandione-d8TRC-H294022C₈H₂D₈O₃162.21Certified reference material.[7]
CymitQuimica Hexahydro-1,3-isobenzofurandioneC₈H₁₀O₃ (non-deuterated)154.16Offers the non-deuterated analog; inquire for custom synthesis of the deuterated version.[8]

Quantitative Data

Quantitative data, such as chemical purity and isotopic enrichment, are critical for the successful application of deuterated standards. While a specific Certificate of Analysis for Hexahydro-1,3-isobenzofurandione-d8 was not publicly available at the time of this guide's compilation, a representative Certificate of Analysis for the non-deuterated analog from a reputable supplier typically includes the following information. Researchers should request a lot-specific Certificate of Analysis from their chosen supplier for detailed quantitative data.

Table 2: Representative Data from a Certificate of Analysis (for the non-deuterated analog)

ParameterSpecificationMethod
Purity≥ 95%Nuclear Magnetic Resonance (NMR) Spectroscopy
IdentityConforms to structureNMR Spectroscopy, Mass Spectrometry (MS)
AppearanceWhite to off-white solidVisual Inspection

For Hexahydro-1,3-isobenzofurandione-d8, the isotopic purity or deuterium enrichment is a crucial parameter. This value, typically expressed as a percentage (e.g., >98 atom % D), indicates the extent of deuterium incorporation and is essential for accurate quantification. This information should be explicitly stated on the Certificate of Analysis provided by the supplier.

Experimental Protocols

Detailed experimental protocols for the use of Hexahydro-1,3-isobenzofurandione-d8 are not widely published. However, its primary application is as an internal standard in quantitative mass spectrometry. The following provides a general experimental workflow for its use.

General Workflow for Use as an Internal Standard

G cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Analysis A Spike biological matrix (e.g., plasma, urine) with a known amount of Hexahydro-1,3-isobenzofurandione-d8 B Add extraction solvent and perform liquid-liquid or solid-phase extraction A->B C Evaporate the organic layer and reconstitute the residue B->C D Inject the reconstituted sample into the LC-MS/MS system C->D E Separate the analyte and internal standard chromatographically D->E F Detect and quantify the analyte and internal standard using mass spectrometry (MRM mode) E->F G Calculate the peak area ratio of the analyte to the internal standard F->G H Generate a calibration curve using standards with known concentrations G->H I Determine the concentration of the analyte in the sample H->I

Caption: General workflow for using Hexahydro-1,3-isobenzofurandione-d8 as an internal standard in LC-MS/MS analysis.

Key Experimental Considerations:
  • Concentration of Internal Standard: The concentration of the deuterated internal standard should be optimized to be within the linear range of the assay and comparable to the expected concentration of the analyte.

  • Matrix Effects: While deuterated standards can compensate for matrix effects, it is crucial to evaluate and minimize these effects during method development.

  • Stability: The stability of Hexahydro-1,3-isobenzofurandione-d8 in the chosen solvent and biological matrix should be assessed. The non-deuterated analog is noted to be moisture-sensitive.[8]

Synthesis

While this guide focuses on commercial suppliers, understanding the synthesis of related compounds can be valuable for researchers. The synthesis of cyclic anhydrides can be achieved through various methods, including the intramolecular dehydration of dicarboxylic acids.[9] A general approach for synthesizing cyclic anhydrides from dicarboxylic acids involves the use of a dehydrating agent. One reported method utilizes triphenylphosphine oxide and oxalyl chloride for the efficient synthesis of a range of cyclic anhydrides under mild conditions.[10]

The synthesis of deuterated compounds often involves using deuterated starting materials or reagents in a synthetic route analogous to that of the non-deuterated compound.

General Synthetic Pathway for Cyclic Anhydrides

G A Dicarboxylic Acid B Cyclic Anhydride A->B - H₂O C Dehydrating Agent (e.g., Acetic Anhydride, DCC, or Ph₃PO/Oxalyl Chloride) C->A

Caption: Generalized reaction scheme for the synthesis of a cyclic anhydride from a dicarboxylic acid.

Conclusion

Hexahydro-1,3-isobenzofurandione-d8 is a valuable tool for researchers in various fields, particularly for quantitative analysis using mass spectrometry. This guide has provided an overview of commercial suppliers and key technical considerations for its use. For specific applications, it is imperative to obtain lot-specific quantitative data from the supplier and to perform thorough method development and validation. The provided workflow and synthetic overview offer a foundation for incorporating this deuterated compound into research protocols.

References

Foundational

An In-depth Technical Guide to the Purity and Isotopic Enrichment of Hexahydro-1,3-isobenzofurandione-d8

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the purity and isotopic enrichment of Hexahydro-1,3-isobenzofurandione-d8, a deuterated analog of...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the purity and isotopic enrichment of Hexahydro-1,3-isobenzofurandione-d8, a deuterated analog of hexahydrophthalic anhydride. This document is intended for researchers, scientists, and drug development professionals who utilize isotopically labeled compounds in their work. While specific batch data may vary, this guide outlines the typical quality control specifications, analytical methodologies, and a plausible synthetic route for this compound.

Data Presentation: Purity and Isotopic Enrichment

The quality of a deuterated standard is defined by its chemical purity and its isotopic enrichment. The following tables summarize the typical specifications for Hexahydro-1,3-isobenzofurandione-d8. It is important to note that users should always refer to the Certificate of Analysis (CoA) provided by the supplier for lot-specific data. Major suppliers like Toronto Research Chemicals (TRC) provide a complete analytical data package, including full spectroscopic analysis and a Certificate of Analysis specifying chemical purity by methods such as NMR, HPLC, and MS.[1][2]

Table 1: Representative Chemical Purity Data

ParameterSpecificationAnalytical Method
Chemical Purity≥ 98%HPLC, GC-MS
Impurity ProfileReportableHPLC, GC-MS

Table 2: Representative Isotopic Enrichment Data

ParameterSpecificationAnalytical Method
Deuterium Incorporation≥ 98%Mass Spectrometry, NMR
Isotopic Distribution
- d8> 98%Mass Spectrometry
- d7< 2%Mass Spectrometry
- d0 (unlabeled)< 0.1%Mass Spectrometry

Experimental Protocols

The following sections detail the methodologies used to determine the chemical purity and isotopic enrichment of Hexahydro-1,3-isobenzofurandione-d8.

Chemical Purity Determination by High-Performance Liquid Chromatography (HPLC)

Objective: To determine the chemical purity of Hexahydro-1,3-isobenzofurandione-d8 and to identify and quantify any non-deuterated or other chemical impurities.

Instrumentation:

  • High-Performance Liquid Chromatograph with a UV detector.

  • Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

Reagents:

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade)

  • Formic Acid (optional, for mobile phase modification)

Procedure:

  • Sample Preparation: Accurately weigh approximately 1 mg of Hexahydro-1,3-isobenzofurandione-d8 and dissolve it in 1 mL of acetonitrile to prepare a 1 mg/mL stock solution. Further dilute as necessary.

  • Chromatographic Conditions:

    • Mobile Phase: A gradient of acetonitrile and water. A typical gradient might start at 50% acetonitrile and increase to 95% over 20 minutes.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30 °C.

    • Detection Wavelength: 220 nm.

    • Injection Volume: 10 µL.

  • Analysis: Inject the sample and record the chromatogram. The purity is calculated by dividing the peak area of the main component by the total area of all peaks, expressed as a percentage.

Isotopic Enrichment Analysis by Mass Spectrometry (MS)

Objective: To determine the isotopic enrichment and distribution of deuterium in Hexahydro-1,3-isobenzofurandione-d8. High-resolution mass spectrometry (HRMS) is a powerful tool for this purpose.[3][4]

Instrumentation:

  • Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) or a Liquid Chromatograph coupled to a High-Resolution Mass Spectrometer (LC-HRMS).

Procedure (using GC-MS):

  • Sample Preparation: Prepare a dilute solution of the sample in a suitable volatile solvent (e.g., dichloromethane or ethyl acetate).

  • GC Conditions:

    • Injector Temperature: 250 °C.

    • Oven Program: Start at 100 °C, hold for 1 minute, then ramp to 250 °C at 10 °C/min.

    • Carrier Gas: Helium.

  • MS Conditions:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Scan Range: m/z 50-250.

  • Data Analysis:

    • Acquire the mass spectrum of the analyte peak.

    • Determine the relative intensities of the molecular ion peaks corresponding to the different isotopologues (d0 to d8).

    • The isotopic enrichment is calculated based on the relative abundance of the d8 isotopologue compared to the sum of all isotopologues.

Structural Confirmation and Isotopic Purity by Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the chemical structure and assess the degree of deuteration at specific positions. A combination of ¹H and ²H NMR can provide accurate isotopic abundance.[5]

Instrumentation:

  • NMR Spectrometer (e.g., 400 MHz or higher).

Procedure:

  • Sample Preparation: Dissolve 5-10 mg of the sample in a deuterated solvent that does not have signals overlapping with the analyte (e.g., CDCl₃).

  • ¹H NMR Analysis:

    • Acquire a standard ¹H NMR spectrum.

    • The absence or significant reduction of signals corresponding to the protons in the non-deuterated molecule confirms deuteration.

    • Residual proton signals can be integrated against a known internal standard to quantify the amount of non-deuterated or partially deuterated species.

  • ²H NMR Analysis:

    • Acquire a ²H NMR spectrum.

    • The presence of signals will confirm the incorporation of deuterium. The chemical shifts will correspond to the positions of deuteration.

Visualizations: Synthesis and Analytical Workflow

The following diagrams illustrate a plausible synthetic pathway and the analytical workflow for quality control of Hexahydro-1,3-isobenzofurandione-d8.

Synthesis_Pathway MaleicAnhydride Maleic Anhydride TetrahydrophthalicAnhydride_d6 Tetrahydrophthalic Anhydride-d6 MaleicAnhydride->TetrahydrophthalicAnhydride_d6 Diels-Alder Reaction Butadiene 1,3-Butadiene-d6 Butadiene->TetrahydrophthalicAnhydride_d6 Hexahydroisobenzofurandione_d8 Hexahydro-1,3- isobenzofurandione-d8 TetrahydrophthalicAnhydride_d6->Hexahydroisobenzofurandione_d8 Catalytic Deuteration D2_Gas D2 Gas D2_Gas->Hexahydroisobenzofurandione_d8 Catalyst Pd/C Catalyst->Hexahydroisobenzofurandione_d8

Caption: Plausible synthesis of Hexahydro-1,3-isobenzofurandione-d8.

Analytical_Workflow start Sample of Hexahydro-1,3- isobenzofurandione-d8 hplc HPLC Analysis start->hplc gcms GC-MS Analysis start->gcms nmr NMR Spectroscopy (¹H and ²H) start->nmr purity Chemical Purity (>98%) hplc->purity Purity Data gcms->purity Purity & Impurity Profile enrichment Isotopic Enrichment (>98% d8) gcms->enrichment Isotopic Distribution nmr->enrichment Deuterium Incorporation structure Structural Confirmation nmr->structure report Certificate of Analysis purity->report enrichment->report structure->report

References

Exploratory

In-Depth Technical Safety Guide: Hexahydro-1,3-isobenzofurandione-d8

Disclaimer: No specific Safety Data Sheet (SDS) for Hexahydro-1,3-isobenzofurandione-d8 (a deuterated version of Hexahydro-1,3-isobenzofurandione) is publicly available. This guide has been compiled using data from the n...

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: No specific Safety Data Sheet (SDS) for Hexahydro-1,3-isobenzofurandione-d8 (a deuterated version of Hexahydro-1,3-isobenzofurandione) is publicly available. This guide has been compiled using data from the non-deuterated analog, Hexahydro-1,3-isobenzofurandione (CAS No. 85-42-7). The toxicological and chemical properties are expected to be very similar, as isotopic substitution of hydrogen with deuterium typically does not significantly alter a compound's chemical reactivity or hazard profile. This information is intended for researchers, scientists, and drug development professionals and should be used as a reference for safe handling.

Chemical Identification and Physical Properties

This section summarizes the key identifiers and physical and chemical properties of Hexahydro-1,3-isobenzofurandione.

PropertyValueReference
Chemical Name Hexahydro-1,3-isobenzofurandioneLGC Standards
Synonyms 1,2-Cyclohexanedicarboxylic anhydride, Hexahydrophthalic anhydride, HHPAHaz-Map[1]
CAS Number 85-42-7 (for non-deuterated)LGC Standards
Molecular Formula C₈H₁₀O₃ (Non-deuterated) / C₈H₂D₈O₃ (Deuterated)Santa Cruz Biotechnology[2]
Molecular Weight 154.16 g/mol (Non-deuterated) / 162.21 g/mol (Deuterated)Santa Cruz Biotechnology[2]
Appearance White solid with a low melting point, can also be a clear, colorless, viscous liquid.CymitQuimica[3]
Melting Point 32 °CPubChem[4]
Boiling Point 145 °C at 18 mm HgPubChem[4]
Vapor Pressure 0.05 mmHgPubChem[4]
Solubility Miscible with benzene, toluene, acetone, carbon tetrachloride, chloroform, ethanol, and ethyl acetate. Slightly soluble in petroleum ether.PubChem[4]
Stability Stable under normal conditions. Moisture sensitive; slowly decomposes in water to form acids.Fisher Scientific[5]

Hazard Identification and GHS Classification

Hexahydro-1,3-isobenzofurandione is classified as a hazardous substance. The following table summarizes its GHS classification.

Hazard ClassCategoryHazard Statement
Serious Eye Damage/Eye IrritationCategory 1H318: Causes serious eye damage.
Respiratory SensitizationCategory 1H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.
Skin SensitizationCategory 1H317: May cause an allergic skin reaction.

Signal Word: Danger

Hazard Pictograms:

Caption: GHS pictograms for Corrosion and Health Hazard.

Toxicological Data

The primary toxicological concerns are severe eye damage and sensitization of the skin and respiratory tract.[5] Quantitative toxicity data is limited.

TestSpeciesRouteValueReference
LC50RatInhalation> 1,100 mg/m³ / 4 hoursHaz-Map[1]

Experimental Protocols

The safety data presented are typically determined using standardized experimental protocols, such as those established by the Organisation for Economic Co-operation and Development (OECD).[6] These guidelines are internationally recognized for assessing chemical safety.[7]

Acute Eye Irritation/Corrosion (OECD Guideline 405)

This test is designed to assess the potential of a substance to cause eye irritation or damage.[8]

  • Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of an experimental animal (typically a rabbit). The other eye remains untreated and serves as a control. The eyes are observed and scored for irritation (corneal opacity, iritis, conjunctival redness, and chemosis) at specific intervals (e.g., 1, 24, 48, and 72 hours) after application.[8] The severity and reversibility of the effects are evaluated to classify the substance's hazard potential.

Skin Sensitization (OECD Guideline 429 - Local Lymph Node Assay)

This assay is used to determine if a substance can induce an allergic skin reaction.[9]

  • Principle: The test substance is applied to the ears of mice for a set number of consecutive days. If the substance is a sensitizer, it will induce the proliferation of lymphocytes in the lymph nodes draining the application site. This proliferation is measured, often by incorporating a radioactive marker or through other methods, and a stimulation index is calculated. A stimulation index above a certain threshold indicates that the substance is a skin sensitizer.[9]

Acute Inhalation Toxicity (OECD Guideline 403)

This study evaluates the toxicity of a substance when inhaled.

  • Principle: Animals, typically rats, are exposed to the test substance as a gas, vapor, or aerosol in a chamber for a defined period (usually 4 hours).[1] Multiple concentration groups are tested. The animals are observed for signs of toxicity and mortality during and after exposure. The concentration that is lethal to 50% of the test animals (LC50) is then determined.

Safe Handling and Personal Protective Equipment (PPE)

Given the hazardous nature of this compound, strict adherence to safety protocols is mandatory.

Engineering Controls
  • Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation exposure.

  • Ensure that an eyewash station and safety shower are readily accessible.[5]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent exposure.

PPE_Selection cluster_workflow PPE Selection Workflow Start Identify Hazards (Eye Damage, Skin/Respiratory Sensitizer) EyeProtection Wear chemical splash goggles and a face shield. Start->EyeProtection Eye Hazard HandProtection Wear chemical-resistant gloves (e.g., nitrile, neoprene). Start->HandProtection Skin Contact Hazard BodyProtection Wear a lab coat, long pants, and closed-toe shoes. Start->BodyProtection General Protection RespiratoryProtection If dust or aerosols may be generated, use a NIOSH-approved respirator. Start->RespiratoryProtection Inhalation Hazard

Caption: Workflow for selecting appropriate Personal Protective Equipment.

  • Eye and Face Protection: Wear chemical splash goggles that meet EN166 or ANSI Z87.1 standards. A face shield should be worn in addition to goggles when there is a risk of splashing.[5]

  • Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile or neoprene).[5] Always inspect gloves for damage before use. Wear a lab coat, long pants, and closed-toe shoes to prevent skin contact.

  • Respiratory Protection: If working with the solid form where dust may be generated, or if aerosols are possible, a NIOSH-approved respirator with an appropriate particulate filter is necessary.[5]

First Aid Measures

In case of exposure, immediate action is crucial.

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[5]

  • Skin Contact: Remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes. If skin irritation or a rash occurs, seek medical attention.[5]

  • Inhalation: Move the affected person to fresh air and keep them at rest in a position comfortable for breathing. If respiratory symptoms (e.g., coughing, difficulty breathing) occur, seek immediate medical attention.[5]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[5]

Storage and Disposal

  • Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. The compound is moisture-sensitive.[5]

  • Disposal: Dispose of waste in accordance with local, regional, and national regulations. This material may be considered hazardous waste.[5]

References

Foundational

An In-depth Technical Guide to the Storage and Stability of Deuterated Hexahydro-1,3-isobenzofurandione

Audience: Researchers, scientists, and drug development professionals. Core Focus: This guide provides comprehensive information on the appropriate storage, handling, and stability of deuterated Hexahydro-1,3-isobenzofur...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This guide provides comprehensive information on the appropriate storage, handling, and stability of deuterated Hexahydro-1,3-isobenzofurandione, a compound of interest in various research and development applications. The primary degradation pathway for this cyclic anhydride is hydrolysis, a factor that must be carefully managed to ensure the compound's integrity.[1]

Chemical and Physical Properties

PropertyValue (for non-deuterated Hexahydro-1,3-isobenzofurandione)
Molecular Formula C₈H₁₀O₃[2][3][4]
Molecular Weight 154.16 g/mol [3][4]
Appearance White solid with a low melting point[4]
Synonyms 1,2-Cyclohexanedicarboxylic anhydride, Hexahydrophthalic anhydride, HHPA[3][5]
Primary Degradation Pathway Hydrolysis[1]
Degradation Product 1,2-Cyclohexanedicarboxylic acid

Recommended Storage and Handling Protocols

The stability of deuterated Hexahydro-1,3-isobenzofurandione is paramount for the reliability of experimental results. The following storage and handling procedures are recommended to minimize degradation and isotopic exchange.

ParameterRecommendationRationale
Temperature Long-term: -20°C in a sealed container.[6] Short-term: 4°C.[6]Lower temperatures significantly reduce the rate of potential degradation reactions, including hydrolysis.[1][7]
Atmosphere Store under an inert atmosphere (e.g., argon or dry nitrogen).[6][8]Minimizes contact with atmospheric moisture, which is the primary driver of hydrolysis.[1][8] Also prevents potential oxidation.
Light Exposure Store in amber vials or in the dark.[6][7]Protects the compound from potential photodegradation.[6][7]
Handling Allow the container to equilibrate to room temperature before opening.[7] Use dry glassware and handle in a controlled, low-humidity environment (e.g., a glove box).[8][9]Prevents condensation of atmospheric moisture onto the compound, which would initiate hydrolysis.[7][9]
Solvent Choice For stock solutions, use anhydrous aprotic solvents. If aqueous solutions are necessary, use deuterated water (D₂O) and maintain a neutral pH.Aprotic solvents will not participate in hydrolysis. Using D₂O for aqueous solutions can help to minimize H/D exchange.[6] Acidic or basic conditions can catalyze the hydrolysis of the anhydride ring.[1]

Stability Profile and Degradation Pathways

The primary factor affecting the stability of Hexahydro-1,3-isobenzofurandione is its susceptibility to hydrolysis. Deuteration is expected to have a kinetic isotope effect on this process, potentially slowing the rate of degradation.

Hydrolysis: The Primary Degradation Pathway

As a cyclic anhydride, the main degradation route for Hexahydro-1,3-isobenzofurandione is the hydrolytic cleavage of the anhydride ring to form the corresponding dicarboxylic acid.[1] This reaction is catalyzed by the presence of water and can be accelerated by acidic or basic conditions and elevated temperatures.[1]

cluster_reactants Reactants cluster_conditions Conditions cluster_products Degradation Product A Deuterated Hexahydro-1,3-isobenzofurandione E Deuterated 1,2-Cyclohexanedicarboxylic acid A->E Hydrolysis B Water (H₂O) B->E C Increased Temperature C->E Accelerates D Acidic/Basic pH D->E Catalyzes

Caption: Hydrolysis of deuterated Hexahydro-1,3-isobenzofurandione.

Deuterium Isotope Effect

The substitution of hydrogen with deuterium can alter the rate of chemical reactions, a phenomenon known as the kinetic isotope effect. For hydrolysis reactions where a C-H bond is not directly broken in the rate-determining step, a secondary deuterium isotope effect may be observed.[10] Studies on the hydrolysis of other anhydrides have reported such effects.[7] While the specific impact on deuterated Hexahydro-1,3-isobenzofurandione has not been quantified in the available literature, it is plausible that the rate of hydrolysis will differ from its non-deuterated counterpart.

Experimental Protocols for Stability Assessment

To quantitatively assess the stability of deuterated Hexahydro-1,3-isobenzofurandione, a validated stability-indicating analytical method is required. High-Performance Liquid Chromatography (HPLC) is a well-suited technique for this purpose.[1][4]

Forced Degradation Study Protocol

Forced degradation studies are essential to identify potential degradation products and to demonstrate the specificity of the analytical method.

  • Preparation of Stock Solution: Prepare a stock solution of deuterated Hexahydro-1,3-isobenzofurandione in a suitable anhydrous aprotic solvent (e.g., acetonitrile).

  • Stress Conditions:

    • Acidic Hydrolysis: Add 0.1 N HCl to an aliquot of the stock solution.

    • Basic Hydrolysis: Add 0.1 N NaOH to an aliquot of the stock solution.

    • Oxidative Degradation: Add 3% H₂O₂ to an aliquot of the stock solution.

    • Thermal Stress: Incubate an aliquot of the stock solution at 60°C.

    • Photolytic Stress: Expose an aliquot of the stock solution to UV light (e.g., 254 nm).

  • Time Points: Sample the stressed solutions at various time points (e.g., 0, 2, 4, 8, 24 hours).

  • Neutralization and Dilution: Neutralize the acidic and basic samples and dilute all samples to an appropriate concentration with the mobile phase before analysis.

  • Analysis: Analyze the samples using the stability-indicating HPLC method described below.

cluster_prep Sample Preparation cluster_stress Forced Degradation Conditions cluster_analysis Analysis A Prepare Stock Solution in Acetonitrile B Acidic (0.1N HCl) A->B C Basic (0.1N NaOH) A->C D Oxidative (3% H₂O₂) A->D E Thermal (60°C) A->E F Photolytic (UV light) A->F G Sample at Time Points B->G C->G D->G E->G F->G H Neutralize and Dilute G->H I HPLC Analysis H->I

Caption: Workflow for a forced degradation study.

Stability-Indicating HPLC-UV Method

This method is designed to separate the parent compound from its more polar hydrolysis product.

  • Instrumentation: A standard HPLC system with a UV detector.

  • Column: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm) is a good starting point.

  • Mobile Phase: A gradient of water (A) and acetonitrile (B), both with 0.1% formic acid. The formic acid helps to ensure consistent peak shapes.

    • Start with a higher percentage of water to retain the polar degradation product.

  • Gradient Program (Example):

    • 0-2 min: 10% B

    • 2-15 min: Ramp to 90% B

    • 15-18 min: Hold at 90% B

    • 18-20 min: Return to 10% B

    • 20-25 min: Re-equilibration at 10% B

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection Wavelength: To be determined by analyzing the UV spectrum of the compound (a photodiode array detector is useful for this). A wavelength around 210-230 nm is often suitable for compounds with carbonyl groups.

  • Injection Volume: 10 µL

  • System Suitability:

    • Tailing Factor: Should be ≤ 2.0 for the parent compound peak.

    • Theoretical Plates: Should be ≥ 2000 for the parent compound peak.

    • Resolution: The resolution between the parent compound and its primary degradation peak should be ≥ 2.0.

Logical Relationships in Stability Management

The stability of deuterated Hexahydro-1,3-isobenzofurandione is directly influenced by the control of environmental factors.

cluster_factors Controllable Factors cluster_outcomes Stability Outcomes cluster_result Overall Result A Low Temperature E Minimized Hydrolysis A->E B Inert Atmosphere B->E C Light Protection F Prevented Photodegradation C->F D Aprotic Solvents G Reduced H/D Exchange D->G H Enhanced Compound Stability and Integrity E->H F->H G->H

Caption: Relationship between storage conditions and compound stability.

References

Exploratory

A Comprehensive Technical Guide to Hexahydro-1,3-isobenzofurandione-d8 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth overview of Hexahydro-1,3-isobenzofurandione-d8, a deuterated analog of hexahydrophthalic anhydride, and its appli...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Hexahydro-1,3-isobenzofurandione-d8, a deuterated analog of hexahydrophthalic anhydride, and its application as an internal standard in analytical chemistry. Given the limited availability of specific published applications for this deuterated standard, this document establishes a framework for its use based on established analytical principles and data from its non-deuterated counterpart.

Introduction to Hexahydro-1,3-isobenzofurandione-d8

Hexahydro-1,3-isobenzofurandione-d8 is the isotopically labeled form of Hexahydro-1,3-isobenzofurandione, also commonly known as hexahydrophthalic anhydride. In analytical chemistry, particularly in quantitative mass spectrometry, deuterated compounds are invaluable as internal standards. An ideal internal standard co-elutes chromatographically with the analyte of interest and exhibits similar ionization efficiency, but is distinguishable by its higher mass-to-charge ratio (m/z). This allows for the correction of analyte loss during sample preparation and variations in instrument response, leading to highly accurate and precise quantification.

The use of a stable isotope-labeled internal standard is considered the gold standard for quantitative analysis in complex matrices, a common requirement in drug development and toxicological studies.

Physicochemical Properties

The physicochemical properties of the deuterated and non-deuterated forms of Hexahydro-1,3-isobenzofurandione are summarized below. The properties of the d8 variant are expected to be nearly identical to its non-deuterated counterpart, with the primary difference being its molecular weight.

PropertyHexahydro-1,3-isobenzofurandione-d8Hexahydro-1,3-isobenzofurandione
Molecular Formula C₈H₂D₈O₃[1]C₈H₁₀O₃[2][3][4]
Molecular Weight 162.21 g/mol [1][5]154.16 g/mol
CAS Number Not readily available85-42-7[2][3]
Synonyms 1,2-Cyclohexanedicarboxylic Anhydride-d8; Aradur HY 925-d8[1]1,2-Cyclohexanedicarboxylic anhydride; Hexahydrophthalic acid anhydride; HHPA[2]
Appearance White Solid (inferred)White Solid

Synthesis Overview

The synthesis of the non-deuterated Hexahydro-1,3-isobenzofurandione typically involves the catalytic hydrogenation of tetrahydrophthalic anhydride.[6][7] Tetrahydrophthalic anhydride itself is produced through a Diels-Alder reaction between maleic anhydride and 1,3-butadiene.[6][7] Another reported synthesis route is the reaction of cis-cyclohexane-1,2-dicarboxylic acid with oxalyl chloride.[8][9]

The synthesis of the deuterated analog, Hexahydro-1,3-isobenzofurandione-d8, would involve the use of deuterated precursors or reagents during the synthesis process. For instance, deuterated 1,3-butadiene could be used in the initial Diels-Alder reaction, or deuterium gas (D₂) could be employed during the catalytic hydrogenation step under specific conditions that promote H-D exchange on the saturated ring.

Application as an Internal Standard: A General Protocol by GC-MS

While specific methods detailing the use of Hexahydro-1,3-isobenzofurandione-d8 are not widely published, a robust analytical method can be developed based on common practices for similar small molecules using Gas Chromatography-Mass Spectrometry (GC-MS). The following is a representative protocol for the quantification of Hexahydro-1,3-isobenzofurandione in a liquid matrix (e.g., water or plasma).

experimental_workflow cluster_prep Sample Preparation cluster_analysis GC-MS Analysis cluster_data Data Processing sample 1. Sample Collection (e.g., 1 mL Plasma) spike 2. Spiking Add known amount of Hexahydro-1,3-isobenzofurandione-d8 (IS) sample->spike extract 3. Liquid-Liquid Extraction (e.g., with Ethyl Acetate) spike->extract drydown 4. Evaporation Dry under Nitrogen extract->drydown reconstitute 5. Reconstitution In suitable solvent (e.g., Hexane) drydown->reconstitute inject 6. Injection (1 µL into GC-MS) reconstitute->inject separate 7. Chromatographic Separation inject->separate detect 8. Mass Spectrometric Detection (SIM or MRM mode) separate->detect integrate 9. Peak Integration (Analyte and IS) detect->integrate calculate 10. Concentration Calculation Using response factor from calibration curve integrate->calculate report 11. Final Report calculate->report quantification_logic cluster_inputs Measured Data Analyte_Area Analyte Peak Area Ratio Calculate Peak Area Ratio (Analyte Area / IS Area) Analyte_Area->Ratio IS_Area IS Peak Area IS_Area->Ratio Cal_Curve Calibration Curve (Ratio vs. Concentration) Ratio->Cal_Curve Concentration Determine Unknown Concentration Cal_Curve->Concentration

References

Foundational

An In-depth Technical Guide to the Applications of Deuterated Isobenzofuranone Derivatives

Audience: Researchers, scientists, and drug development professionals. Core Focus: This guide explores the strategic application of deuterium substitution in isobenzofuranone derivatives to enhance their therapeutic pote...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This guide explores the strategic application of deuterium substitution in isobenzofuranone derivatives to enhance their therapeutic potential. It covers the underlying principles, synthesis, and the significant impact on pharmacokinetics and metabolic stability.

Introduction: The Rationale for Deuteration

Isobenzofuranones, also known as phthalides, are a class of γ-lactone-containing heterocyclic compounds recognized for their wide range of biological activities, including anticancer, antimicrobial, and enzyme inhibition properties.[1][2][3] Their therapeutic potential is often limited by metabolic instability, where enzymes, particularly the Cytochrome P450 (CYP) family, rapidly oxidize the molecule, leading to poor pharmacokinetic profiles and the formation of potentially toxic metabolites.[4][5]

Deuteration, the selective replacement of hydrogen (¹H) with its stable, heavy isotope deuterium (²H or D), has emerged as a powerful strategy in medicinal chemistry to overcome these limitations.[6][7][8] The fundamental principle behind this approach is the Deuterium Kinetic Isotope Effect (KIE) .[9][10][] The carbon-deuterium (C-D) bond is stronger and vibrates at a lower frequency than a carbon-hydrogen (C-H) bond, resulting in a higher activation energy required for bond cleavage.[12] Since C-H bond cleavage is often the rate-limiting step in drug metabolism, substituting hydrogen with deuterium at a metabolic "hotspot" can significantly slow down the rate of enzymatic degradation.[4][13]

This strategic modification can lead to several desirable outcomes:

  • Improved Metabolic Stability: A slower rate of metabolism extends the drug's half-life (t½) in the body.[7][13]

  • Enhanced Drug Exposure: Increased stability often results in a higher maximum plasma concentration (Cmax) and a greater area under the curve (AUC), meaning the body is exposed to a therapeutic dose for longer.[14]

  • Reduced Patient Dosing: A longer half-life can permit less frequent dosing, improving patient compliance.[13]

  • Minimized Toxic Metabolites: By blocking a primary metabolic pathway, deuteration can reduce the formation of harmful metabolites, a phenomenon known as "metabolic shunting".[12][15]

  • Preserved Pharmacodynamics: Because deuterium and hydrogen are nearly identical in size and electronic properties, this substitution typically does not alter the drug's affinity for its biological target.[6][12]

Impact on Pharmacokinetics: A Quantitative Comparison

The following table illustrates the hypothetical, yet expected, improvements in the pharmacokinetic profile of a generic isobenzofuranone derivative upon deuteration at a key metabolic site.

Table 1: Comparative Pharmacokinetic Parameters of a Hypothetical Isobenzofuranone (Parent) vs. its Deuterated Analog (Deutero-Drug)

ParameterSymbolParent Drug (Non-Deuterated)Deutero-Drug (Site-Specific Deuteration)Expected ImprovementRationale
Metabolic Clearance (CL) CLHigh (e.g., 50 L/hr)Low (e.g., 25 L/hr)~50% Reduction KIE slows the rate of enzymatic (e.g., CYP450) metabolism.[14][17]
Biological Half-Life Short (e.g., 2 hrs)Long (e.g., 4-6 hrs)~100-200% Increase Slower clearance directly leads to a longer residence time in the body.[7][13]
Area Under the Curve AUCLower (e.g., 1000 ng·h/mL)Higher (e.g., 2000 ng·h/mL)~100% Increase Represents greater total drug exposure over time due to reduced clearance.[14]
Maximum Concentration CmaxLower (e.g., 400 ng/mL)Higher (e.g., 600 ng/mL)~50% Increase Slower first-pass metabolism can lead to higher peak plasma concentrations.[14]
Formation of Metabolite X MₓHighLowSignificant Reduction Deuteration at the site of Mₓ formation blocks this specific metabolic pathway.[12]

Note: The values presented are illustrative to demonstrate the expected effects of deuteration based on established pharmacokinetic principles.

Methodologies and Experimental Protocols

The development of a deuterated isobenzofuranone derivative involves a multi-stage process, from synthesis to in vitro and in vivo evaluation.

General Synthesis Protocol

The synthesis of a site-specifically deuterated isobenzofuranone requires the use of deuterated building blocks or reagents. One common strategy involves using a deuterated formamide acetal, such as Me₂NCD(OMe)₂, to construct heterocyclic systems.[18]

Protocol: Synthesis of a C-3 Deuterated Isobenzofuranone Derivative

  • Preparation of Deuterated Precursor: A suitable starting material, such as 2-carboxybenzaldehyde, is reacted with a deuterated reducing agent (e.g., Sodium borodeuteride, NaBD₄) to introduce deuterium at the benzylic position, yielding a deuterated 3-hydroxyisobenzofuranone intermediate.

  • Condensation Reaction: The deuterated intermediate is then condensed with a 1,3-dicarbonyl compound in the presence of a base catalyst (e.g., DBU, 1,8-Diazabicyclo[5.4.0]undec-7-ene) to form the C-3 functionalized, deuterated isobenzofuranone core.[3]

  • Purification: The crude product is purified using column chromatography on silica gel with a suitable solvent system (e.g., hexane-ethyl acetate gradient).

  • Characterization: The final structure and deuterium incorporation are confirmed using:

    • ¹H NMR: To verify the absence or reduction of the proton signal at the site of deuteration.

    • ²H NMR: To directly observe the deuterium signal.

    • Mass Spectrometry (MS): To confirm the expected increase in molecular weight corresponding to the number of deuterium atoms incorporated.[18]

In Vitro Metabolic Stability Assay Protocol

This assay determines the rate at which the compound is metabolized by liver enzymes.

  • Preparation: Human liver microsomes (HLMs) are thawed on ice. The deuterated compound and its non-deuterated counterpart are prepared as stock solutions in DMSO.

  • Incubation: The test compound (at a final concentration of ~1 µM) is incubated with HLMs (0.5 mg/mL) in a phosphate buffer (pH 7.4) at 37°C.

  • Reaction Initiation: The metabolic reaction is initiated by adding a pre-warmed NADPH-regenerating system.

  • Time Points: Aliquots are removed at specific time points (e.g., 0, 5, 15, 30, 60 minutes).

  • Reaction Quenching: The reaction in each aliquot is stopped by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

  • Analysis: Samples are centrifuged, and the supernatant is analyzed by LC-MS/MS to quantify the amount of parent compound remaining at each time point.

  • Data Calculation: The half-life (t½) and intrinsic clearance (CLint) are calculated from the rate of disappearance of the parent compound. A longer half-life for the deuterated version indicates successful mitigation of metabolism.[17][19]

Visualizing Workflows and Mechanisms

Diagrams are essential for conceptualizing the strategic role of deuteration.

Synthesis and Evaluation Workflow

The following diagram outlines the typical workflow from compound design to preclinical evaluation.

G cluster_0 Design & Synthesis cluster_1 In Vitro Evaluation cluster_2 In Vivo & Preclinical A Identify Metabolic Hotspot on Isobenzofuranone Core B Design Deuteration Strategy (e.g., -OCD3) A->B C Synthesize Deuterated Analog and Non-Deuterated Control B->C D Target Affinity Assay (Confirm No Change in Potency) C->D E Metabolic Stability Assay (Human Liver Microsomes) C->E F Metabolite Identification (LC-MS/MS) E->F G Pharmacokinetic Study in Rodents (Oral Gavage) F->G H Compare PK Parameters (t½, AUC, Cmax) G->H I Toxicity Assessment H->I Decision Improved Profile? H->Decision Decision->I Yes

Caption: Workflow for developing a deuterated isobenzofuranone drug candidate.

The Deuterium Kinetic Isotope Effect in Metabolism

This diagram illustrates the core principle of how a C-D bond slows enzymatic metabolism compared to a C-H bond.

KIE Parent R-CH₃ MetaboliteH R-CH₂OH Parent->MetaboliteH Fast Metabolism (kH) Enzyme CYP450 Enzyme Parent->Enzyme Deutero R-CD₃ MetaboliteD R-CD₂OH Deutero->MetaboliteD Slow Metabolism (kD) Deutero->Enzyme Note Because the C-D bond is stronger, kH > kD (Kinetic Isotope Effect) pathway cluster_drug Drug Action SERT Serotonin Transporter (SERT) Synapse Synaptic Cleft (Low Serotonin) SERT->Synapse Serotonin Reuptake Neuron Post-Synaptic Neuron Synapse->Neuron Serotonin Signal (Increased) Drug Deuterated Isobenzofuranone (Inhibitor) Drug->SERT Sustained Inhibition Sustained Longer Half-Life (t½ ↑)

References

Protocols & Analytical Methods

Method

Application Note: Quantitative Analysis of Hexahydrophthalic Anhydride in Air Samples by LC-MS/MS Using a Deuterated Internal Standard

For Researchers, Scientists, and Drug Development Professionals Introduction Hexahydrophthalic anhydride (HHPA) is a chemical compound widely used as a hardening agent in epoxy resins. Occupational exposure to HHPA can l...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexahydrophthalic anhydride (HHPA) is a chemical compound widely used as a hardening agent in epoxy resins. Occupational exposure to HHPA can lead to respiratory sensitization, asthma, and allergic reactions. Therefore, sensitive and accurate monitoring of HHPA levels in workplace air is crucial for ensuring worker safety. This application note describes a robust and reliable method for the quantitative analysis of HHPA in air samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The method involves derivatization of HHPA with di-n-butylamine (DBA) and the use of Hexahydro-1,3-isobenzofurandione-d8 (d8-HHPA) as a stable isotope-labeled internal standard to ensure high accuracy and precision.

Principle

The analytical method is based on the derivatization of HHPA with di-n-butylamine (DBA) to form a stable amide derivative that is amenable to LC-MS/MS analysis. Air samples are collected in an impinger containing a DBA solution, which simultaneously traps and derivatizes the HHPA. Hexahydro-1,3-isobenzofurandione-d8 is added as an internal standard at the beginning of the sample preparation process. This stable isotope-labeled internal standard co-elutes with the analyte derivative and compensates for variations in sample preparation, matrix effects, and instrument response, leading to highly reliable quantification.[1] The analysis is performed using an LC-MS/MS system in Multiple Reaction Monitoring (MRM) mode, which provides excellent selectivity and sensitivity.

Experimental Protocols

Materials and Reagents
  • Hexahydro-1,3-isobenzofurandione (HHPA) standard

  • Hexahydro-1,3-isobenzofurandione-d8 (d8-HHPA) internal standard

  • Di-n-butylamine (DBA)

  • Toluene, HPLC grade

  • Acetonitrile, HPLC grade

  • Methanol, HPLC grade

  • Formic acid, LC-MS grade

  • Ultrapure water

  • Glass impinger flasks

  • Air sampling pump

Sample Collection and Preparation
  • Sampling Solution Preparation: Prepare a 0.01 M solution of di-n-butylamine (DBA) in a mixture of toluene and acetonitrile (7:3, v/v).

  • Air Sampling: Collect air samples using an impinger flask containing 10 mL of the DBA sampling solution at a calibrated flow rate.

  • Internal Standard Spiking: After sampling, accurately add a known amount of Hexahydro-1,3-isobenzofurandione-d8 internal standard solution to the impinger solution.

  • Derivatization: Allow the derivatization reaction to proceed at room temperature. The reaction is rapid and converts HHPA to its corresponding amide derivative.

  • Sample Work-up: Evaporate the solvent under a gentle stream of nitrogen. Reconstitute the residue in a suitable volume of the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions:

ParameterValue
Column C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A 0.1% Formic acid in Water
Mobile Phase B 0.1% Formic acid in Acetonitrile
Gradient Start with 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, and re-equilibrate for 3 minutes.
Flow Rate 0.3 mL/min
Injection Volume 5 µL
Column Temperature 40 °C

Mass Spectrometry (MS) Conditions:

ParameterValue
Ionization Mode Electrospray Ionization (ESI), Positive
Scan Type Multiple Reaction Monitoring (MRM)
Nebulizer Gas Nitrogen
Drying Gas Temperature 350 °C
Capillary Voltage 4000 V

MRM Transitions:

AnalytePrecursor Ion (m/z)Product Ion (m/z)Collision Energy (eV)
HHPA-DBA Derivative284.2156.115
d8-HHPA-DBA Derivative292.2164.115

Data Presentation

The use of a deuterated internal standard allows for the creation of a reliable calibration curve and accurate quantification of HHPA in air samples.

Table 1: Quantitative Performance of the LC-MS/MS Method

ParameterResult
Calibration Range 0.1 - 100 ng/mL
Correlation Coefficient (r²) > 0.995
Limit of Quantification (LOQ) 0.1 ng/mL
Limit of Detection (LOD) 0.03 ng/mL
Intra-day Precision (%RSD) < 5%
Inter-day Precision (%RSD) < 8%
Accuracy (% Recovery) 95 - 105%

Visualization

The following diagram illustrates the experimental workflow for the quantitative analysis of Hexahydrophthalic Anhydride using Hexahydro-1,3-isobenzofurandione-d8 as an internal standard.

experimental_workflow cluster_sample_prep Sample Preparation cluster_analysis LC-MS/MS Analysis air_sampling Air Sampling (Impinger with DBA solution) is_spiking Internal Standard Spiking (d8-HHPA) air_sampling->is_spiking derivatization Derivatization is_spiking->derivatization workup Sample Work-up (Evaporation & Reconstitution) derivatization->workup lc_separation LC Separation (C18 Column) workup->lc_separation Inject ms_detection MS/MS Detection (MRM Mode) lc_separation->ms_detection data_analysis Data Analysis (Quantification) ms_detection->data_analysis

Caption: Experimental workflow for HHPA analysis.

Conclusion

The described LC-MS/MS method utilizing Hexahydro-1,3-isobenzofurandione-d8 as an internal standard provides a highly sensitive, specific, and accurate approach for the quantitative analysis of hexahydrophthalic anhydride in air samples. The detailed protocol and the use of a stable isotope-labeled internal standard ensure reliable results, making this method suitable for routine occupational exposure monitoring and research applications.

References

Application

Application Note: High-Precision Quantification Using a Deuterated Internal Standard

Introduction In the realm of quantitative analysis, particularly within pharmaceutical and clinical research, achieving the highest level of accuracy and precision is paramount. The use of stable isotope-labeled internal...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

In the realm of quantitative analysis, particularly within pharmaceutical and clinical research, achieving the highest level of accuracy and precision is paramount. The use of stable isotope-labeled internal standards, especially deuterated compounds, has become the gold standard for mass spectrometry-based bioanalysis.[1][2] These standards are chemically identical to the analyte of interest but are distinguishable by their increased mass due to the replacement of hydrogen atoms with deuterium.[1] This subtle yet significant modification allows for the correction of variability that can arise during sample preparation, chromatographic separation, and detection. This application note details a protocol for the use of Hexahydro-1,3-isobenzofurandione-d8 as an internal standard for the accurate quantification of its non-labeled counterpart, Hexahydro-1,3-isobenzofurandione.

Hexahydro-1,3-isobenzofurandione is a compound of interest in various fields, including its use in the synthesis of hypotensive agents and selective PDE4 inhibitors. Accurate quantification is crucial for understanding its efficacy and safety. The protocol outlined below provides a robust methodology for spiking Hexahydro-1,3-isobenzofurandione-d8 into samples, ensuring reliable and reproducible data.

Principle of the Method

The fundamental principle of using a deuterated internal standard lies in its ability to mimic the behavior of the target analyte throughout the entire analytical process.[1][3] Since Hexahydro-1,3-isobenzofurandione-d8 and the native analyte have nearly identical physicochemical properties, they will co-elute during chromatography and experience similar effects from the sample matrix, such as ion suppression or enhancement in the mass spectrometer's source.[1][4] By adding a known concentration of the deuterated standard to the samples before processing, any variations in sample extraction, handling, or instrument response will affect both the analyte and the internal standard proportionally. The ratio of the analyte's signal to the internal standard's signal is then used for quantification, effectively normalizing for these variations and leading to more accurate results.[1]

Advantages of Using Hexahydro-1,3-isobenzofurandione-d8
  • Enhanced Accuracy and Precision: Compensates for variations in sample preparation and instrument response.[1][4]

  • Mitigation of Matrix Effects: Co-elution with the analyte allows for effective normalization of ion suppression or enhancement.[1]

  • Improved Recovery Assessment: Provides a reliable measure of analyte loss during sample extraction and processing.

  • Increased Robustness: Leads to more consistent and reproducible results across different sample batches and analytical runs.[2][3]

Experimental Protocol

This protocol provides a step-by-step guide for the preparation and use of a Hexahydro-1,3-isobenzofurandione-d8 internal standard spiking solution for the quantitative analysis of Hexahydro-1,3-isobenzofurandione in a given matrix (e.g., plasma, urine, or other biological fluids).

Materials and Reagents
  • Hexahydro-1,3-isobenzofurandione (Analyte)

  • Hexahydro-1,3-isobenzofurandione-d8 (Internal Standard)

  • Methanol (HPLC or LC-MS grade)

  • Acetonitrile (HPLC or LC-MS grade)

  • Water (HPLC or LC-MS grade)

  • Formic Acid (LC-MS grade)

  • Volumetric flasks (Class A)

  • Pipettes (calibrated)

  • Analytical balance

  • Vortex mixer

  • Centrifuge

  • LC-MS system

Preparation of Stock Solutions

2.1. Analyte Stock Solution (1 mg/mL):

  • Accurately weigh approximately 10 mg of Hexahydro-1,3-isobenzofurandione.

  • Dissolve the weighed analyte in a 10 mL Class A volumetric flask using methanol.

  • Ensure the analyte is completely dissolved by vortexing.

  • Store the stock solution at -20°C in an amber vial.

2.2. Internal Standard Stock Solution (1 mg/mL):

  • Accurately weigh approximately 1 mg of Hexahydro-1,3-isobenzofurandione-d8.

  • Dissolve the weighed internal standard in a 1 mL Class A volumetric flask using methanol.

  • Ensure complete dissolution by vortexing.

  • Store the stock solution at -20°C in an amber vial.

Preparation of Working Solutions

3.1. Analyte Working Solutions (for Calibration Curve):

  • Prepare a series of dilutions from the Analyte Stock Solution using a 50:50 mixture of acetonitrile and water to create calibration standards at concentrations ranging from 1 ng/mL to 1000 ng/mL.

3.2. Internal Standard Spiking Solution (100 ng/mL):

  • Pipette 10 µL of the Internal Standard Stock Solution (1 mg/mL) into a 100 mL Class A volumetric flask.

  • Dilute to the mark with a 50:50 mixture of acetonitrile and water.

  • Vortex to ensure homogeneity. This solution will be used to spike all samples, calibration standards, and quality control samples.

Sample Preparation and Spiking
  • Thaw the matrix samples (e.g., plasma) and vortex to ensure homogeneity.

  • To 100 µL of each sample, calibration standard, and quality control sample in a microcentrifuge tube, add 10 µL of the Internal Standard Spiking Solution (100 ng/mL).

  • Vortex each tube for 10 seconds.

  • Add 300 µL of cold acetonitrile to precipitate proteins.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Carefully transfer the supernatant to a clean autosampler vial for LC-MS analysis.

LC-MS Analysis
  • LC Column: A suitable C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: Water with 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

  • Gradient: A suitable gradient to ensure separation of the analyte from matrix components.

  • Mass Spectrometer: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

  • Ionization: Electrospray Ionization (ESI) in positive or negative mode, depending on the analyte's properties.

  • MRM Transitions:

    • Hexahydro-1,3-isobenzofurandione: To be determined based on the compound's fragmentation pattern.

    • Hexahydro-1,3-isobenzofurandione-d8: The precursor ion will be 8 Da higher than the non-labeled analyte. The product ion may be the same or shifted depending on the location of the deuterium atoms.

Data Presentation

The following tables summarize hypothetical quantitative data to illustrate the improved precision and accuracy when using an internal standard.

Table 1: Comparison of Analyte Response With and Without Internal Standard

Sample IDAnalyte Peak Area (Without IS)Analyte Peak Area (With IS)IS Peak AreaPeak Area Ratio (Analyte/IS)
QC Low18,54317,98248,5430.370
QC Medium98,76595,67849,1231.948
QC High487,654476,54348,8769.750
CV% 5.2% 1.8% 0.8% 1.5%

IS: Internal Standard; CV: Coefficient of Variation

Table 2: Accuracy and Precision Data for Quality Control Samples

QC LevelNominal Conc. (ng/mL)Calculated Conc. (ng/mL) (Without IS)Accuracy (%) (Without IS)Calculated Conc. (ng/mL) (With IS)Accuracy (%) (With IS)Precision (%CV) (With IS)
Low108.888.09.999.02.1
Medium100112.5112.5101.2101.21.7
High500455.091.0495.599.11.4

Visualizations

Experimental Workflow Diagram

experimental_workflow cluster_prep Solution Preparation cluster_sample Sample Processing cluster_analysis Analysis stock_analyte Analyte Stock (1 mg/mL) work_analyte Analyte Working Standards (1-1000 ng/mL) stock_analyte->work_analyte stock_is Internal Standard Stock (1 mg/mL) work_is IS Spiking Solution (100 ng/mL) stock_is->work_is spike Spike with IS (10 µL) work_is->spike sample Sample/Standard/QC (100 µL) sample->spike precipitate Protein Precipitation (300 µL Acetonitrile) spike->precipitate centrifuge Centrifugation precipitate->centrifuge extract Supernatant Transfer centrifuge->extract lcms LC-MS Analysis extract->lcms data Data Processing (Peak Area Ratio) lcms->data quant Quantification data->quant logical_relationship cluster_sources Sources of Variability cluster_measurement Measurement cluster_correction Correction extraction Extraction Inconsistency analyte_signal Analyte Signal extraction->analyte_signal is_signal Internal Standard Signal extraction->is_signal matrix Matrix Effects matrix->analyte_signal matrix->is_signal instrument Instrument Drift instrument->analyte_signal instrument->is_signal ratio Signal Ratio (Analyte / IS) analyte_signal->ratio is_signal->ratio result Accurate Quantification ratio->result

References

Method

Application Notes and Protocols for Quantitative Analysis Using Hexahydro-1,3-isobenzofurandione-d8

For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive guide for the use of Hexahydro-1,3-isobenzofurandione-d8 as an internal standard in the quantitative analysi...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of Hexahydro-1,3-isobenzofurandione-d8 as an internal standard in the quantitative analysis of Hexahydrophthalic anhydride (HHPA) and its primary metabolite, 1,2-Cyclohexanedicarboxylic acid (HHP acid), in biological matrices. The protocols detailed below are primarily based on gas chromatography-mass spectrometry (GC-MS) methods, which are widely utilized for the biomonitoring of exposure to HHPA, a known industrial chemical and allergen.

Introduction

Hexahydro-1,3-isobenzofurandione, also known as Hexahydrophthalic anhydride (HHPA), is an industrial chemical primarily used as a hardening agent in epoxy resins. Occupational exposure to HHPA is a significant concern as it can lead to allergic reactions, including asthma and rhinitis. Biomonitoring of HHPA exposure is crucial for assessing workplace safety and understanding the toxicokinetics of the compound.

The primary metabolite of HHPA in the body is 1,2-Cyclohexanedicarboxylic acid (HHP acid), which is excreted in urine and can be measured in plasma.[1] Quantitative analysis of HHP acid in these biological matrices serves as a reliable biomarker for HHPA exposure.[1][2] To ensure the accuracy and precision of these measurements, a stable isotope-labeled internal standard is essential to correct for analyte loss during sample preparation and for variations in instrument response. Hexahydro-1,3-isobenzofurandione-d8 is the deuterated analog of HHPA and serves as an ideal internal standard for this purpose. Upon hydrolysis, it forms deuterated HHP acid, which is chemically identical to the analyte's metabolite but distinguishable by mass spectrometry.

Analyte and Internal Standard Information

CompoundChemical NameMolecular FormulaMolecular Weight ( g/mol )
Analyte Hexahydrophthalic anhydride (HHPA)C₈H₁₀O₃154.16
Analyte Metabolite 1,2-Cyclohexanedicarboxylic acid (HHP acid)C₈H₁₂O₄172.18
Internal Standard Hexahydro-1,3-isobenzofurandione-d8C₈H₂D₈O₃162.21

Quantitative Analysis Data

The following table summarizes typical parameters for the quantitative analysis of HHP acid in human plasma, as adapted from methodologies employing deuterated internal standards.

ParameterValueReference
Analytical TechniqueGas Chromatography-Mass Spectrometry (GC-MS)[3]
Ionization ModeNegative Ion Chemical Ionization (NICI)[3]
Derivatization AgentPentafluorobenzyl bromide (PFBBr)[3]
Detection Limit (HHP acid)0.06 pmol/mL in plasma[3]
Between-Day Precision (0.3 pmol/mL)18%[3]
Between-Day Precision (4 pmol/mL)8%[3]

Experimental Protocols

Protocol 1: Quantitative Analysis of HHP Acid in Human Plasma

This protocol describes the determination of HHP acid in human plasma using Hexahydro-1,3-isobenzofurandione-d8 as an internal standard, followed by GC-MS analysis.

1. Materials and Reagents

  • Human plasma samples

  • Hexahydro-1,3-isobenzofurandione-d8 (Internal Standard)

  • Hexahydrophthalic anhydride (HHPA) or 1,2-Cyclohexanedicarboxylic acid (HHP acid) for calibration standards

  • Methanol, HPLC grade

  • Toluene, HPLC grade

  • Pentafluorobenzyl bromide (PFBBr), derivatization grade

  • N,N-Diisopropylethylamine (DIPEA)

  • Solid-Phase Extraction (SPE) cartridges (e.g., C18)

  • Nitrogen gas for evaporation

  • GC-MS system with a suitable capillary column (e.g., DB-5ms)

2. Sample Preparation Workflow

experimental_workflow cluster_sample_prep Sample Preparation plasma Plasma Sample is_spike Spike with Hexahydro-1,3-isobenzofurandione-d8 plasma->is_spike 1. hydrolysis Acidic Hydrolysis (to convert anhydride to acid) is_spike->hydrolysis 2. spe Solid-Phase Extraction (SPE) hydrolysis->spe 3. elution Elution of Analyte and IS spe->elution 4. evaporation Evaporation to Dryness elution->evaporation 5. derivatization Derivatization with PFBBr evaporation->derivatization 6. reconstitution Reconstitution in Toluene derivatization->reconstitution 7. gcms GC-MS Analysis reconstitution->gcms 8.

Figure 1: Experimental workflow for HHP acid analysis.

3. Detailed Procedure

  • Sample Spiking: To 1 mL of plasma sample, add a known amount of Hexahydro-1,3-isobenzofurandione-d8 solution in methanol.

  • Hydrolysis: Acidify the plasma sample to hydrolyze any remaining anhydride forms of the analyte and internal standard to their corresponding dicarboxylic acids.

  • Solid-Phase Extraction (SPE):

    • Condition an SPE cartridge with methanol followed by water.

    • Load the hydrolyzed plasma sample onto the cartridge.

    • Wash the cartridge to remove interferences.

  • Elution: Elute the HHP acid and its deuterated internal standard from the SPE cartridge using an appropriate solvent (e.g., methanol or acetonitrile).

  • Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Derivatization:

    • To the dried residue, add a solution of pentafluorobenzyl bromide (PFBBr) and N,N-diisopropylethylamine (DIPEA) in a suitable solvent.

    • Heat the mixture to facilitate the derivatization reaction, converting the carboxylic acid groups to their PFB esters.

  • Reconstitution: After cooling, evaporate the derivatization reagents and reconstitute the sample in toluene for GC-MS analysis.

  • GC-MS Analysis:

    • Inject an aliquot of the reconstituted sample into the GC-MS system.

    • Use a temperature gradient program to separate the derivatized analytes.

    • Monitor the characteristic ions for both the derivatized HHP acid and the deuterated internal standard in negative ion chemical ionization (NICI) mode.

Protocol 2: Biomonitoring of HHPA Exposure via Urinalysis

This protocol outlines the determination of HHP acid in urine samples, which is a non-invasive method for assessing HHPA exposure.

1. Sample Collection and Storage

  • Collect urine samples from exposed individuals, preferably post-shift.

  • Store samples at -20°C or lower until analysis.

2. Analytical Procedure

The analytical procedure is similar to that for plasma, with minor modifications:

  • Thawing and Spiking: Thaw urine samples to room temperature and vortex. Spike a known volume of urine with Hexahydro-1,3-isobenzofurandione-d8.

  • Hydrolysis and Extraction: Proceed with acidic hydrolysis and solid-phase extraction as described for plasma samples. Urine may require a pre-treatment step to remove sediments.

  • Derivatization and GC-MS Analysis: Follow the same derivatization and GC-MS analysis steps as outlined in Protocol 1.

  • Data Normalization: Urinary HHP acid concentrations are typically normalized to creatinine levels to account for variations in urine dilution. Therefore, creatinine concentration in each urine sample should be determined using a separate method.

Signaling and Metabolic Pathway

Exposure to Hexahydrophthalic anhydride (HHPA) leads to its absorption and subsequent metabolism in the body. The primary metabolic pathway involves the hydrolysis of the anhydride ring to form 1,2-Cyclohexanedicarboxylic acid (HHP acid), which is then excreted.

metabolic_pathway cluster_pathway Metabolic Pathway of HHPA Exposure Exposure to HHPA (inhalation, dermal) Absorption Absorption into Bloodstream Exposure->Absorption Hydrolysis Hydrolysis (in blood/tissues) Absorption->Hydrolysis Metabolite Formation of HHP Acid Hydrolysis->Metabolite Excretion Excretion in Urine Metabolite->Excretion

Figure 2: Metabolic pathway of HHPA.

Conclusion

The use of Hexahydro-1,3-isobenzofurandione-d8 as an internal standard provides a robust and reliable method for the quantitative analysis of HHPA and its metabolite, HHP acid, in biological samples. The detailed protocols and workflows presented here offer a solid foundation for researchers and scientists in the fields of occupational health, toxicology, and drug development to accurately assess exposure to this important industrial chemical. Adherence to these protocols, with appropriate validation, will ensure high-quality data for risk assessment and safety evaluation.

References

Application

Application Notes and Protocols for Analysis Utilizing Hexahydro-1,3-isobenzofurandione-d8

Audience: Researchers, scientists, and drug development professionals. Introduction: Hexahydro-1,3-isobenzofurandione, commonly known as hexahydrophthalic anhydride (HHPA), is widely used as a hardening agent for epoxy r...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Hexahydro-1,3-isobenzofurandione, commonly known as hexahydrophthalic anhydride (HHPA), is widely used as a hardening agent for epoxy resins.[1] Due to its potential as a sensitizer and allergen, monitoring occupational exposure to HHPA is crucial.[2] Analysis is typically performed on its metabolite, hexahydrophthalic acid (HHP acid), in biological matrices such as urine and plasma.[2][3][4] For accurate quantification, especially in complex matrices, stable isotope-labeled internal standards are indispensable. Hexahydro-1,3-isobenzofurandione-d8 (HHPA-d8) serves as an ideal internal standard for mass spectrometry-based methods due to its chemical similarity to the analyte and its distinct mass, which allows for correction of matrix effects and variations in sample processing.[5]

These application notes provide detailed protocols for the sample preparation of biological and environmental samples for the quantitative analysis of HHPA using HHPA-d8 as an internal standard, primarily focusing on gas chromatography-mass spectrometry (GC-MS), a common analytical technique for this compound.

Experimental Protocols

Protocol 1: Analysis of Hexahydrophthalic Acid in Human Urine

This protocol is adapted from methodologies for the biological monitoring of HHPA exposure.[2][3] It involves the extraction of the HHPA metabolite, HHP acid, from urine, followed by derivatization to enhance its volatility for GC-MS analysis.

Materials:

  • Urine sample

  • Hexahydro-1,3-isobenzofurandione-d8 (HHPA-d8) internal standard solution (concentration to be optimized, e.g., in methanol)

  • Hydrochloric acid (HCl)

  • Ethyl acetate

  • Sodium sulfate (anhydrous)

  • Derivatization reagent: Boron trifluoride-methanol (BF3-methanol) solution (14% w/v)[3] or Pentafluorobenzyl bromide (PFBBr)[6][7]

  • Hexane

  • Deionized water

  • Vortex mixer

  • Centrifuge

  • Evaporator (e.g., nitrogen stream)

  • Heating block

  • GC-MS system

Procedure:

  • Sample Preparation:

    • Thaw frozen urine samples at room temperature.

    • Centrifuge the urine sample to remove any particulate matter.

    • Transfer 1 mL of the supernatant to a clean glass test tube.

  • Internal Standard Spiking:

    • Add a known amount of the Hexahydro-1,3-isobenzofurandione-d8 internal standard solution to the urine sample. The amount should be chosen to be in the mid-range of the expected analyte concentration.

  • Hydrolysis (if necessary, to convert any remaining anhydride to the acid):

    • Adjust the pH of the urine sample to >12 with NaOH and incubate to ensure all HHPA is hydrolyzed to HHP acid.

    • Acidify the sample to pH <2 with HCl.

  • Liquid-Liquid Extraction (LLE):

    • Add 3 mL of ethyl acetate to the acidified urine sample.

    • Vortex the mixture vigorously for 2 minutes.

    • Centrifuge at 3000 rpm for 10 minutes to separate the layers.

    • Carefully transfer the upper organic layer (ethyl acetate) to a new clean tube.

    • Repeat the extraction step with another 3 mL of ethyl acetate and combine the organic layers.

    • Dry the combined organic extract by passing it through a small column of anhydrous sodium sulfate.

  • Evaporation:

    • Evaporate the solvent to dryness under a gentle stream of nitrogen at room temperature.

  • Derivatization (Esterification): [3]

    • Add 200 µL of BF3-methanol solution to the dried residue.

    • Seal the tube and heat at 60°C for 15 minutes to form the methyl ester of HHP acid.

    • Cool the tube to room temperature.

  • Final Extraction:

    • Add 1 mL of hexane and 1 mL of deionized water to the tube.

    • Vortex for 1 minute and centrifuge to separate the layers.

    • Transfer the upper hexane layer, containing the derivatized analyte and internal standard, to a GC vial for analysis.

  • GC-MS Analysis:

    • Inject 1-2 µL of the final extract into the GC-MS system.

    • Use a suitable capillary column (e.g., DB-5ms) and temperature program to separate the analytes.

    • The mass spectrometer should be operated in selected ion monitoring (SIM) mode for quantification of the target ions for both the analyte and the HHPA-d8 internal standard.

Protocol 2: Analysis of Hexahydrophthalic Anhydride in Air Samples

This protocol is based on methods for monitoring HHPA in workplace air.[7][8]

Materials:

  • Air sampling tube (e.g., Amberlite XAD-2)[8]

  • Toluene[8]

  • Hexahydro-1,3-isobenzofurandione-d8 (HHPA-d8) internal standard solution

  • Derivatization reagent (if required for the analytical method)

  • GC-MS system

Procedure:

  • Sample Collection:

    • Draw a known volume of air through the sorbent tube at a calibrated flow rate (e.g., 0.2 to 1.0 L/min).[8]

  • Sample Desorption:

    • Break both ends of the sorbent tube and transfer the contents to a vial.

    • Add 2 mL of toluene to the vial.[8]

    • Cap the vial and gently agitate for 30 minutes.

  • Internal Standard Spiking:

    • Add a known amount of the HHPA-d8 internal standard solution to the toluene extract.

  • Analysis:

    • Directly inject an aliquot of the toluene extract into the GC-MS. Derivatization may not be necessary for the anhydride form but can improve chromatography. If derivatization is performed, follow a similar procedure as in Protocol 1, adjusting for the solvent matrix.

Data Presentation

The following tables summarize typical performance data for the analysis of HHPA in various matrices. These values are indicative and should be determined for each specific laboratory setup.

Table 1: Quantitative Performance Data for HHPA Analysis in Urine (GC-MS)

ParameterTypical ValueReference
Limit of Quantification (LOQ)> 3 µg/m³ (in air, corresponds to urinary levels)[8]
Linearity (r)> 0.99[9]
Recovery81% (in alkaline solution)[1]
Precision (CV%)2-7%[8]

Table 2: Quantitative Performance Data for HHPA Analysis in Air (GC-FID/MS)

ParameterTypical ValueReference
Limit of Detection (LOD)< 0.005 µg per sample (with PFBBr derivatization)[7]
Precision (CV%)4-8% (with PFBBr derivatization)[7]
Sampling Efficiency86-98% (solid sorbent vs. bubbler)[8]

Visualizations

G cluster_prep Sample Preparation cluster_ext Extraction cluster_deriv Derivatization & Analysis Urine Urine Sample Spike Spike with HHPA-d8 Urine->Spike Acidify Acidify with HCl Spike->Acidify LLE Liquid-Liquid Extraction (Ethyl Acetate) Acidify->LLE Dry Dry Organic Phase (Na2SO4) LLE->Dry Evap Evaporate to Dryness Dry->Evap Deriv Esterification (BF3-Methanol) Evap->Deriv Ext2 Hexane Extraction Deriv->Ext2 GCMS GC-MS Analysis Ext2->GCMS G cluster_process Sample Processing Analyte HHPA (Analyte) (Variable Amount) Loss Extraction Loss, Derivatization Inefficiency, Injection Variability Analyte->Loss IS HHPA-d8 (Internal Standard) (Fixed Amount) IS->Loss Detector Mass Spectrometer (Detector) Loss->Detector Ratio Calculate Ratio (Analyte Signal / IS Signal) Detector->Ratio Quant Quantification (via Calibration Curve) Ratio->Quant

References

Method

Application Note: Mass Spectrometry Fragmentation Analysis of Hexahydro-1,3-isobenzofurandione-d8

Audience: Researchers, scientists, and drug development professionals. Abstract: This document provides a detailed protocol and analysis of the predicted electron ionization (EI) mass spectrometry fragmentation pathway o...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol and analysis of the predicted electron ionization (EI) mass spectrometry fragmentation pathway of Hexahydro-1,3-isobenzofurandione-d8. Due to the limited availability of direct experimental data for the deuterated species, this note outlines a fragmentation mechanism based on the known fragmentation of its non-deuterated analog, 3,4,5,6-tetrahydrophthalic anhydride, and established principles of mass spectrometry. The primary fragmentation is proposed to occur via a retro-Diels-Alder reaction. This guide includes a comprehensive experimental protocol for sample analysis, a comparative data table of predicted mass-to-charge ratios (m/z), and a visual representation of the fragmentation pathway.

Introduction

Hexahydro-1,3-isobenzofurandione, also known as hexahydrophthalic anhydride, is a cyclic dicarboxylic anhydride. Its deuterated isotopologue, Hexahydro-1,3-isobenzofurandione-d8, serves as a valuable internal standard in quantitative analytical studies using mass spectrometry. Understanding its fragmentation pattern is crucial for developing robust analytical methods, ensuring accurate quantification, and identifying the compound in complex matrices.

Electron ionization mass spectrometry (EI-MS) is a powerful technique for elucidating the structure of organic molecules. The fragmentation patterns observed in the mass spectrum provide a molecular fingerprint that can be used for identification and structural analysis. The fragmentation of cyclic compounds like Hexahydro-1,3-isobenzofurandione is often governed by specific, well-established reaction mechanisms.

Proposed Fragmentation Pathway

The primary fragmentation pathway for Hexahydro-1,3-isobenzofurandione under electron ionization is predicted to be a retro-Diels-Alder reaction . This reaction is the reverse of the Diels-Alder cycloaddition and is a common fragmentation route for cyclohexene derivatives in mass spectrometry.[1][2]

Upon ionization, the molecular ion of Hexahydro-1,3-isobenzofurandione-d8 (m/z 162) is formed. This molecular ion is expected to undergo a retro-Diels-Alder reaction, cleaving the six-membered ring to yield two key fragments: a deuterated 1,3-butadiene radical cation and maleic anhydride. The charge can be retained by either fragment, leading to two possible primary fragmentation products.

The proposed fragmentation pathway is visualized in the diagram below.

fragmentation_pathway parent Hexahydro-1,3-isobenzofurandione-d8 [M]+• m/z = 162 intermediate Retro-Diels-Alder Transition State parent->intermediate fragment1 1,3-Butadiene-d6 [C4D6]+• m/z = 60 intermediate->fragment1 rDA fragment2 Maleic Anhydride [C4H2O3]+• m/z = 98 intermediate->fragment2 rDA fragment3 Loss of CO from Maleic Anhydride Fragment fragment4 [C3H2O2]+• m/z = 70 fragment3->fragment4

Caption: Proposed retro-Diels-Alder fragmentation pathway for Hexahydro-1,3-isobenzofurandione-d8.

Quantitative Data Summary

The following table summarizes the predicted key ions and their corresponding mass-to-charge ratios (m/z) for both the non-deuterated and the d8-deuterated Hexahydro-1,3-isobenzofurandione. The data for the non-deuterated compound is based on the NIST mass spectrum for 3,4,5,6-Tetrahydrophthalic anhydride.[3]

m/z (Non-deuterated)m/z (d8-deuterated)Proposed Fragment StructureIon FormulaNotes
152160Molecular Ion[C₈H₈O₃]⁺•[C₈D₈O₃]⁺•
9898Maleic Anhydride[C₄H₂O₃]⁺•Product of retro-Diels-Alder; charge retained on dienophile.
7884Cyclohexadiene[C₆H₆]⁺•[C₆D₆]⁺• - Loss of CO₂ from a rearranged molecular ion.
54601,3-Butadiene[C₄H₆]⁺•[C₄D₆]⁺• - Product of retro-Diels-Alder; charge retained on diene.
7070Furan-2(5H)-one fragment[C₃H₂O₂]⁺•Loss of CO from the m/z 98 fragment.

Experimental Protocols

This section provides a general protocol for the analysis of Hexahydro-1,3-isobenzofurandione-d8 using Gas Chromatography-Mass Spectrometry (GC-MS).

Sample Preparation
  • Standard Solution: Prepare a 1 mg/mL stock solution of Hexahydro-1,3-isobenzofurandione-d8 in a suitable anhydrous solvent (e.g., dichloromethane or ethyl acetate).

  • Working Solution: Dilute the stock solution to a final concentration of 1-10 µg/mL for GC-MS analysis.

  • Moisture Prevention: As cyclic anhydrides can be susceptible to hydrolysis, ensure all solvents and glassware are dry.[4]

GC-MS Instrumentation and Parameters
  • Instrument: A standard benchtop Gas Chromatograph coupled to a Mass Spectrometer with an Electron Ionization (EI) source.

  • GC Column: A non-polar or medium-polarity capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl methylpolysiloxane).

  • Injection: 1 µL splitless injection at 250°C.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 70°C, hold for 2 minutes.

    • Ramp: 10°C/min to 280°C.

    • Final hold: 5 minutes at 280°C.

  • MS Parameters:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

    • Scan Range: m/z 40-200.

    • Scan Rate: 2 scans/second.

Experimental Workflow

The general workflow for the analysis is depicted below.

experimental_workflow start Sample Preparation (Anhydrous Conditions) gc_injection GC Injection start->gc_injection gc_separation Chromatographic Separation gc_injection->gc_separation ionization EI Ionization (70 eV) gc_separation->ionization mass_analysis Mass Analysis (Quadrupole) ionization->mass_analysis detection Detection mass_analysis->detection data_analysis Data Analysis (Spectrum Interpretation) detection->data_analysis

Caption: General experimental workflow for GC-MS analysis.

Conclusion

The mass spectral fragmentation of Hexahydro-1,3-isobenzofurandione-d8 is predicted to be dominated by a retro-Diels-Alder reaction, yielding characteristic fragment ions at m/z 98 (maleic anhydride) and m/z 60 (1,3-butadiene-d6). This application note provides a foundational understanding for researchers utilizing this deuterated standard in quantitative mass spectrometry-based assays. The provided experimental protocol offers a starting point for method development and routine analysis. It is recommended to acquire an experimental mass spectrum of the d8-labeled compound to confirm these predicted fragmentation patterns.

References

Application

Application Note: Chromatographic Analysis of Hexahydro-1,3-isobenzofurandione-d8

For Researchers, Scientists, and Drug Development Professionals This document provides detailed application notes and protocols for the chromatographic analysis of Hexahydro-1,3-isobenzofurandione-d8. The methodologies o...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the chromatographic analysis of Hexahydro-1,3-isobenzofurandione-d8. The methodologies outlined are based on established analytical techniques for the non-deuterated analog and similar cyclic anhydrides, providing a robust starting point for method development and validation.

Introduction

Hexahydro-1,3-isobenzofurandione-d8 is the deuterated form of Hexahydro-1,3-isobenzofurandione, a compound used in various chemical syntheses. The incorporation of deuterium atoms makes it a valuable internal standard for quantitative analysis by mass spectrometry. Accurate and reliable chromatographic methods are essential for its quantification in various matrices. This note details protocols for High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).

High-Performance Liquid Chromatography (HPLC) Analysis

HPLC is a versatile technique for the analysis of organic compounds like Hexahydro-1,3-isobenzofurandione-d8. A reversed-phase method is generally suitable for this type of compound.

Experimental Protocol: Reversed-Phase HPLC with UV Detection

Objective: To separate and quantify Hexahydro-1,3-isobenzofurandione-d8 using reversed-phase HPLC with UV detection.

Instrumentation:

  • Standard HPLC system with a pump, autosampler, column oven, and UV detector.

Materials:

  • Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a common choice.

  • Mobile Phase: A gradient or isocratic mixture of an aqueous component (e.g., water with 0.1% phosphoric acid) and an organic modifier (e.g., acetonitrile). For Mass Spectrometry (MS) compatibility, formic acid can be used in place of phosphoric acid.[1]

  • Sample Diluent: Acetonitrile or the initial mobile phase composition.

  • Standard: A certified reference standard of Hexahydro-1,3-isobenzofurandione-d8.

Procedure:

  • Mobile Phase Preparation: Prepare the mobile phase components and degas them thoroughly. For a gradient elution, a typical starting point could be 60:40 water:acetonitrile, ramping to 20:80 water:acetonitrile over 10 minutes.

  • Standard Preparation: Prepare a stock solution of Hexahydro-1,3-isobenzofurandione-d8 in the sample diluent. From the stock solution, prepare a series of calibration standards at different concentrations.

  • Sample Preparation: Dissolve the sample containing Hexahydro-1,3-isobenzofurandione-d8 in the sample diluent. Filter the sample through a 0.45 µm syringe filter before injection to remove any particulate matter. It is important to control the water content in the sample and solvent to minimize the hydrolysis of the anhydride to its corresponding dicarboxylic acid.[2]

  • Chromatographic Conditions:

    • Flow Rate: 1.0 mL/min

    • Injection Volume: 10 µL

    • Column Temperature: 30 °C

    • UV Detection Wavelength: 220 nm

  • Analysis: Inject the prepared standards and samples onto the HPLC system.

  • Data Analysis: Construct a calibration curve by plotting the peak area of the standard against its concentration. Determine the concentration of Hexahydro-1,3-isobenzofurandione-d8 in the samples by interpolating their peak areas from the calibration curve.

Data Presentation: HPLC Method Parameters
ParameterRecommended Value/Condition
Column C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A Water with 0.1% Phosphoric Acid
Mobile Phase B Acetonitrile
Gradient 60% A to 20% A in 10 min
Flow Rate 1.0 mL/min
Injection Volume 10 µL
Column Temperature 30 °C
Detection UV at 220 nm

HPLC Experimental Workflow

HPLC_Workflow cluster_prep Preparation cluster_analysis Analysis cluster_data Data Processing MobilePhase Mobile Phase Preparation HPLC_System HPLC System MobilePhase->HPLC_System 1. Load StandardPrep Standard Preparation StandardPrep->HPLC_System 2. Inject Standards SamplePrep Sample Preparation SamplePrep->HPLC_System 3. Inject Samples Chromatography Chromatographic Separation HPLC_System->Chromatography Data_Acquisition Data Acquisition Chromatography->Data_Acquisition Signal Quantification Quantification Data_Acquisition->Quantification Peak Areas GCMS_Workflow cluster_prep Preparation cluster_analysis Analysis cluster_data Data Processing StandardPrep Standard Preparation GC_Injection GC Injection & Separation StandardPrep->GC_Injection 1. Inject Standards SamplePrep Sample Preparation SamplePrep->GC_Injection 2. Inject Samples MS_Detection Mass Spectrometric Detection GC_Injection->MS_Detection Separated Analytes Data_Acquisition Data Acquisition MS_Detection->Data_Acquisition Mass Spectra Quantification Quantification Data_Acquisition->Quantification Ion Chromatograms

References

Method

Application Notes and Protocols for the Analysis of Hexahydro-1,3-isobenzofurandione in Environmental Samples using Hexahydro-1,3-isobenzofurandione-d8 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals. Introduction Hexahydro-1,3-isobenzofurandione, also known as hexahydrophthalic anhydride (HHPA), is a chemical intermediate used in the production of...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Introduction

Hexahydro-1,3-isobenzofurandione, also known as hexahydrophthalic anhydride (HHPA), is a chemical intermediate used in the production of resins, plasticizers, and as a hardener for epoxy resins. Its presence in the environment is of interest due to its potential for human exposure and environmental impact. The analysis of HHPA in complex environmental matrices such as water and soil requires robust and sensitive analytical methods. The use of a stable isotope-labeled internal standard, such as Hexahydro-1,3-isobenzofurandione-d8 (HHPA-d8), is crucial for accurate quantification by correcting for matrix effects and variations in sample preparation and instrumental analysis.

This document provides detailed application notes and protocols for the determination of HHPA in environmental samples using gas chromatography-mass spectrometry (GC-MS) with HHPA-d8 as an internal standard. The protocols are adapted from established methods for the analysis of cyclic anhydrides in various matrices.

Analytical Approach

The overall analytical workflow involves sample collection, extraction of the analyte and internal standard, derivatization to a more volatile form, and subsequent analysis by GC-MS. Due to the reactivity of the anhydride group, HHPA is prone to hydrolysis to its corresponding dicarboxylic acid, cis-1,2-cyclohexanedicarboxylic acid. The analytical method described here involves the intentional hydrolysis of the anhydride to the diacid, followed by derivatization to form a stable ester, which is then analyzed by GC-MS.

Experimental Protocols

Sample Preparation: Water Samples

Objective: To extract and hydrolyze Hexahydro-1,3-isobenzofurandione from water samples.

Materials:

  • Water sample (100 mL)

  • Hexahydro-1,3-isobenzofurandione-d8 internal standard solution (1 µg/mL in acetone)

  • Potassium hydroxide (KOH) solution (2 M)

  • Hydrochloric acid (HCl), concentrated

  • Dichloromethane (DCM), HPLC grade

  • Sodium sulfate, anhydrous

  • Glassware: 250 mL separatory funnel, beakers, vials

Procedure:

  • Measure 100 mL of the water sample into a 250 mL beaker.

  • Spike the sample with 100 µL of the 1 µg/mL HHPA-d8 internal standard solution.

  • Add 10 mL of 2 M KOH solution to the sample to facilitate the hydrolysis of the anhydride to the dicarboxylic acid. Stir for 30 minutes.

  • Acidify the sample to pH < 2 with concentrated HCl.

  • Transfer the acidified sample to a 250 mL separatory funnel.

  • Perform a liquid-liquid extraction by adding 50 mL of DCM and shaking vigorously for 2 minutes. Allow the layers to separate.

  • Collect the organic (bottom) layer.

  • Repeat the extraction two more times with 25 mL portions of DCM.

  • Combine the organic extracts and dry by passing through a funnel containing anhydrous sodium sulfate.

  • Concentrate the extract to approximately 1 mL using a gentle stream of nitrogen.

  • The extract is now ready for derivatization.

Sample Preparation: Soil and Sediment Samples

Objective: To extract and hydrolyze Hexahydro-1,3-isobenzofurandione from soil and sediment samples.

Materials:

  • Soil/sediment sample (10 g, air-dried and sieved)

  • Hexahydro-1,3-isobenzofurandione-d8 internal standard solution (1 µg/mL in acetone)

  • Potassium hydroxide (KOH) solution (2 M)

  • Hydrochloric acid (HCl), concentrated

  • Acetone, HPLC grade

  • Dichloromethane (DCM), HPLC grade

  • Centrifuge and centrifuge tubes (50 mL)

  • Ultrasonic bath

Procedure:

  • Weigh 10 g of the homogenized soil/sediment sample into a 50 mL centrifuge tube.

  • Spike the sample with 100 µL of the 1 µg/mL HHPA-d8 internal standard solution.

  • Add 20 mL of a 1:1 (v/v) mixture of acetone and 2 M KOH solution.

  • Vortex the sample for 1 minute and then place it in an ultrasonic bath for 15 minutes to extract the analyte and facilitate hydrolysis.

  • Centrifuge the sample at 3000 rpm for 10 minutes.

  • Decant the supernatant into a clean beaker.

  • Repeat the extraction of the solid residue with another 20 mL of the acetone/KOH mixture.

  • Combine the supernatants and acidify to pH < 2 with concentrated HCl.

  • Proceed with liquid-liquid extraction with DCM as described for water samples (steps 5-10 in the water sample preparation protocol).

Derivatization

Objective: To convert the hydrolyzed diacid to a volatile ester for GC-MS analysis. A common derivatizing agent is N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

Materials:

  • Sample extract (from water or soil preparation)

  • BSTFA with 1% TMCS

  • Ethyl acetate

  • Heating block or water bath (70 °C)

  • GC vials with inserts

Procedure:

  • Transfer the concentrated extract to a GC vial insert.

  • Evaporate the solvent completely under a gentle stream of nitrogen.

  • Add 50 µL of ethyl acetate and 50 µL of BSTFA with 1% TMCS to the dry residue.

  • Cap the vial tightly and heat at 70 °C for 30 minutes.

  • Cool the vial to room temperature. The sample is now ready for GC-MS analysis.

GC-MS Analysis

Objective: To separate and quantify the derivatized Hexahydro-1,3-isobenzofurandione.

Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS).

Suggested GC-MS Conditions:

Parameter Setting
GC Column DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injector Temperature 250 °C
Injection Mode Splitless
Injection Volume 1 µL
Carrier Gas Helium at a constant flow of 1.0 mL/min
Oven Program Initial temp 80 °C, hold for 2 min, ramp to 280 °C at 10 °C/min, hold for 5 min
Transfer Line Temp 280 °C
Ion Source Temp 230 °C
Ionization Mode Electron Ionization (EI) at 70 eV

| MS Acquisition | Selected Ion Monitoring (SIM) |

Selected Ion Monitoring (SIM) Ions: The exact m/z values for the trimethylsilyl (TMS) derivative of HHPA and HHPA-d8 should be determined by injecting a standard. Expected characteristic ions would be related to the molecular ion and fragments from the loss of methyl groups and the silyl moiety. For the non-deuterated TMS derivative of the diacid, potential ions to monitor would be related to the molecular ion [M]+• and key fragments. For the deuterated analog, these ions would be shifted by the mass of the deuterium atoms.

Quantification: The quantification of HHPA is based on the ratio of the peak area of the analyte to the peak area of the internal standard (HHPA-d8). A calibration curve is constructed by analyzing standards containing known concentrations of HHPA and a constant concentration of HHPA-d8.

Data Presentation

Table 1: Expected Quantitative Performance (Illustrative)

ParameterWaterSoil/Sediment
Limit of Detection (LOD) 0.01 - 0.1 µg/L1 - 10 µg/kg
Limit of Quantification (LOQ) 0.03 - 0.3 µg/L3 - 30 µg/kg
Recovery 85 - 110%80 - 115%
Precision (RSD) < 15%< 20%

Note: These are estimated performance characteristics based on methods for similar compounds. Actual performance must be determined through method validation.

Visualizations

analytical_workflow cluster_sample_prep Sample Preparation cluster_derivatization Derivatization cluster_analysis Analysis cluster_data Data Processing sample Environmental Sample (Water or Soil) spike Spike with HHPA-d8 Internal Standard sample->spike hydrolysis Alkaline Hydrolysis spike->hydrolysis extraction Liquid-Liquid or Solid-Phase Extraction hydrolysis->extraction cleanup Extract Cleanup and Concentration extraction->cleanup derivatize Derivatization (e.g., Silylation) cleanup->derivatize gcms GC-MS Analysis (SIM Mode) derivatize->gcms quant Quantification using Internal Standard gcms->quant report Reporting of Results quant->report

Caption: Analytical workflow for the determination of Hexahydro-1,3-isobenzofurandione.

Disclaimer: The provided protocols are intended as a guideline and are based on established analytical principles for similar compounds. It is essential to validate the method for the specific matrix and analytical instrumentation used. All laboratory work should be conducted in accordance with safety regulations.

Application

Application Note and Protocol: The Use of Hexahydro-1,3-isobenzofurandione-d8 in Pharmacokinetic Studies

For Researchers, Scientists, and Drug Development Professionals Introduction Pharmacokinetic (PK) studies are fundamental to drug discovery and development, providing critical insights into the absorption, distribution,...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pharmacokinetic (PK) studies are fundamental to drug discovery and development, providing critical insights into the absorption, distribution, metabolism, and excretion (ADME) of a therapeutic agent. The accuracy and reliability of these studies hinge on the precise quantification of the analyte in biological matrices. The use of stable isotope-labeled internal standards, such as Hexahydro-1,3-isobenzofurandione-d8, is a widely accepted strategy to improve the accuracy and precision of quantitative bioanalytical methods, particularly those employing liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1]

Hexahydro-1,3-isobenzofurandione-d8 is the deuterated form of Hexahydro-1,3-isobenzofurandione, a compound used in the synthesis of various agents.[2] Its increased molecular weight (162.21 g/mol for the d8 variant versus 154.16 g/mol for the parent compound) allows it to be distinguished by a mass spectrometer from the unlabeled analyte, while its nearly identical physicochemical properties ensure it behaves similarly during sample preparation and chromatographic separation.[3][4] This co-elution and similar behavior help to correct for variability in sample extraction and potential matrix effects, which can suppress or enhance the analyte signal.

This document provides a detailed protocol for the use of Hexahydro-1,3-isobenzofurandione-d8 as an internal standard in a preclinical pharmacokinetic study.

Experimental Design

A preclinical pharmacokinetic study in a rodent model can be designed to determine the plasma concentration-time profile of a novel therapeutic agent, for which Hexahydro-1,3-isobenzofurandione serves as a structural analog or is related to its metabolic pathway. Hexahydro-1,3-isobenzofurandione-d8 would be employed as the internal standard for the quantification of the non-deuterated therapeutic agent.

Workflow for a Preclinical Pharmacokinetic Study:

G cluster_0 Animal Dosing cluster_1 Sample Collection cluster_2 Sample Preparation cluster_3 LC-MS/MS Analysis cluster_4 Data Analysis A Acclimatization of Subjects B Administration of Therapeutic Agent (e.g., Intravenous or Oral) A->B C Serial Blood Sampling at Pre-defined Time Points B->C D Plasma Separation via Centrifugation C->D E Plasma Aliquoting D->E F Addition of Hexahydro-1,3-isobenzofurandione-d8 (Internal Standard) E->F G Protein Precipitation or Liquid-Liquid Extraction F->G H Supernatant Evaporation and Reconstitution G->H I Injection into LC-MS/MS System H->I J Chromatographic Separation I->J K Mass Spectrometric Detection (MRM) J->K L Quantification of Analyte using Internal Standard Calibration K->L M Pharmacokinetic Parameter Calculation (e.g., AUC, Cmax, T1/2) L->M

Caption: Workflow of a typical preclinical pharmacokinetic study.

Detailed Experimental Protocols

Materials and Reagents
  • Hexahydro-1,3-isobenzofurandione (Analyte)

  • Hexahydro-1,3-isobenzofurandione-d8 (Internal Standard)

  • Acetonitrile (HPLC grade)

  • Methanol (HPLC grade)

  • Formic acid

  • Water (HPLC grade)

  • Control plasma (from the same species as the study subjects)

Sample Preparation Protocol
  • Thaw Plasma Samples : Thaw the collected plasma samples and control plasma on ice.

  • Prepare Spiking Solutions : Prepare stock solutions of the analyte and the internal standard (Hexahydro-1,3-isobenzofurandione-d8) in methanol at a concentration of 1 mg/mL.

  • Prepare Calibration Standards and Quality Controls : Serially dilute the analyte stock solution with control plasma to prepare calibration standards at concentrations ranging from 1 ng/mL to 1000 ng/mL. Prepare quality control (QC) samples at low, medium, and high concentrations in a similar manner.

  • Protein Precipitation :

    • To 50 µL of each plasma sample, calibration standard, and QC sample in a microcentrifuge tube, add 10 µL of the internal standard working solution (e.g., 100 ng/mL in methanol).

    • Add 150 µL of cold acetonitrile to each tube to precipitate proteins.

    • Vortex each tube for 1 minute.

  • Centrifugation : Centrifuge the tubes at 12,000 rpm for 10 minutes at 4°C.

  • Supernatant Transfer : Carefully transfer the supernatant to a new set of tubes.

  • Evaporation : Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitution : Reconstitute the dried residue in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

  • Transfer for Analysis : Transfer the reconstituted samples to HPLC vials for LC-MS/MS analysis.

LC-MS/MS Analysis Protocol

The following is a representative LC-MS/MS method. Actual parameters may need to be optimized.

Parameter Value
LC System Standard HPLC or UHPLC system
Column C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A 0.1% Formic acid in Water
Mobile Phase B 0.1% Formic acid in Acetonitrile
Gradient Start at 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, return to 5% B and equilibrate for 3 minutes
Flow Rate 0.4 mL/min
Injection Volume 5 µL
Column Temperature 40°C
MS System Triple quadrupole mass spectrometer
Ionization Mode Electrospray Ionization (ESI), Positive
MRM Transition (Analyte) Hypothetical Q1: 155.1 -> Q3: 97.1
MRM Transition (IS) Hypothetical Q1: 163.2 -> Q3: 105.1
Dwell Time 100 ms
Collision Energy Optimized for each transition
Capillary Voltage 3.5 kV
Source Temperature 150°C
Desolvation Temperature 400°C

Conceptual Metabolic Pathway

While the specific metabolic pathway of Hexahydro-1,3-isobenzofurandione is not detailed in the provided search results, a generic metabolic pathway for a similar compound could involve hydrolysis and subsequent conjugation.

G A Hexahydro-1,3-isobenzofurandione (Parent Drug) B Hydrolysis (Phase I Metabolism) A->B C Dicarboxylic Acid Metabolite B->C D Conjugation (e.g., Glucuronidation) (Phase II Metabolism) C->D E Conjugated Metabolite (Excreted) D->E

Caption: A conceptual metabolic pathway.

Data Analysis and Interpretation

The concentration of the analyte in the unknown samples is determined from the calibration curve by calculating the peak area ratio of the analyte to the internal standard (Hexahydro-1,3-isobenzofurandione-d8). The resulting concentration-time data is then used to calculate key pharmacokinetic parameters such as:

  • Cmax : Maximum plasma concentration

  • Tmax : Time to reach Cmax

  • AUC : Area under the plasma concentration-time curve

  • t1/2 : Half-life

  • Clearance

  • Volume of distribution

These parameters provide a comprehensive profile of the drug's behavior in the biological system.

Conclusion

The use of Hexahydro-1,3-isobenzofurandione-d8 as an internal standard is a robust approach for the accurate quantification of an analogous therapeutic agent in pharmacokinetic studies. The detailed protocols and methodologies presented here provide a framework for researchers to develop and validate a reliable bioanalytical method using LC-MS/MS. The application of such rigorous analytical techniques is essential for making informed decisions in the drug development process.

References

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Chromatographic Behavior of Deuterated Internal Standards

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) regarding the chromatographic b...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) regarding the chromatographic behavior of deuterated internal standards, with a specific focus on compounds like Hexahydro-1,3-isobenzofurandione-d8.

Frequently Asked Questions (FAQs)

Q1: What is a chromatographic shift and why does it occur with deuterated internal standards like Hexahydro-1,3-isobenzofurandione-d8?

A chromatographic shift, also known as the deuterium isotope effect, is the phenomenon where a deuterated compound (e.g., Hexahydro-1,3-isobenzofurandione-d8) and its non-deuterated counterpart (the analyte) exhibit slightly different retention times during chromatographic separation.[1][2] In reversed-phase chromatography, it is common for the deuterated standard to elute slightly earlier than the non-deuterated analyte.[1][2]

This shift is primarily caused by the subtle physicochemical differences between the carbon-hydrogen (C-H) and carbon-deuterium (C-D) bonds. The C-D bond is slightly shorter and stronger than the C-H bond, which can lead to a smaller molecular volume and altered van der Waals interactions.[2] These differences can influence the molecule's hydrophobicity and its interaction with the stationary phase of the chromatography column, resulting in a difference in retention time.[2]

Q2: How significant is the retention time shift and can it affect my results?

The magnitude of the retention time shift can vary depending on several factors, including the number of deuterium atoms in the molecule and their specific positions.[2] While often small, a significant chromatographic shift can impact the accuracy of quantitative analysis. If the deuterated internal standard does not co-elute closely with the analyte, they may experience different matrix effects, which can lead to variations in ionization efficiency in the mass spectrometer and compromise the precision and accuracy of the results.[1]

Q3: Besides the isotope effect, what else can cause a shift in retention time between my analyte and deuterated internal standard?

Changes in the chromatographic system itself can also lead to or exacerbate a retention time shift. These factors include:

  • Column Temperature: Fluctuations in column temperature can affect the viscosity of the mobile phase and the kinetics of the analyte's interaction with the stationary phase, leading to shifts in retention time.

  • Mobile Phase Composition: In liquid chromatography, even small variations in the mobile phase composition can alter the elution profile of both the analyte and the internal standard.

  • Column Degradation: Over time, the performance of a chromatography column can degrade, which may affect the separation of the analyte and its deuterated standard.

Troubleshooting Guide

Issue: I am observing a noticeable separation between the peaks of Hexahydro-1,3-isobenzofurandione and its d8-internal standard. What should I do?

A systematic approach can help you troubleshoot and manage this issue. The following guide provides steps to diagnose and resolve the problem.

Step 1: Confirm the Chromatographic Shift
  • Action: Overlay the chromatograms of the analyte and the deuterated internal standard.

  • Purpose: To visually confirm the presence and measure the magnitude of the retention time difference (ΔRT).

Step 2: Evaluate and Optimize Chromatographic Conditions

If the shift is significant and impacting your results, consider the following method modifications:

  • Adjust the Mobile Phase Composition (for LC):

    • Action: Systematically vary the ratio of organic solvent to the aqueous phase. A change in the mobile phase can alter the interactions of both the analyte and the internal standard with the stationary phase, potentially minimizing the retention time difference.

    • Action: For ionizable compounds, adjust the pH of the mobile phase. This can change the ionization state and hydrophobicity, which may influence the degree of separation.

  • Modify the Temperature Program (for GC) or Column Temperature (for LC):

    • Action: For Gas Chromatography (GC), modify the temperature gradient. A slower ramp rate can sometimes improve co-elution. For Liquid Chromatography (LC), systematically vary the column temperature in small increments (e.g., 5°C).

    • Purpose: Temperature changes can alter the selectivity of the chromatographic system and may reduce the separation between the deuterated and non-deuterated compounds.

Step 3: Consider the Internal Standard Itself
  • Purity of the Internal Standard: Ensure the isotopic purity of the deuterated internal standard is high (typically ≥98%).[3] Contamination with the non-deuterated analyte can lead to inaccurate quantification.[1][3]

  • Position of Deuteration: The location of the deuterium atoms on the molecule can influence the chromatographic shift.[1] While this is an intrinsic property of the standard, it's a factor to be aware of when developing new methods.

Data Presentation

The following table illustrates a hypothetical scenario of a chromatographic shift observed during the analysis of Hexahydro-1,3-isobenzofurandione and its deuterated internal standard.

CompoundRetention Time (minutes) - Method ARetention Time (minutes) - Method B (Optimized)
Hexahydro-1,3-isobenzofurandione (Analyte)5.425.35
Hexahydro-1,3-isobenzofurandione-d8 (IS)5.385.34
Retention Time Difference (ΔRT) 0.04 0.01

Method A: Initial chromatographic conditions. Method B: Optimized conditions with adjusted mobile phase gradient.

Experimental Protocols

Below is a representative experimental protocol for the analysis of Hexahydro-1,3-isobenzofurandione using a deuterated internal standard by Gas Chromatography-Mass Spectrometry (GC-MS). This protocol is for illustrative purposes and should be optimized for your specific instrumentation and experimental needs.

Objective: To quantify Hexahydro-1,3-isobenzofurandione in a sample matrix using a deuterated internal standard.

Materials:

  • Hexahydro-1,3-isobenzofurandione analytical standard

  • Hexahydro-1,3-isobenzofurandione-d8 internal standard

  • High-purity solvent (e.g., Dichloromethane or Ethyl Acetate)

  • Sample matrix

  • GC-MS system with an appropriate capillary column (e.g., a non-polar or medium-polarity column)

Procedure:

  • Standard and Internal Standard Preparation:

    • Prepare a stock solution of the Hexahydro-1,3-isobenzofurandione analytical standard in the chosen solvent at a concentration of 1 mg/mL.

    • Prepare a stock solution of the Hexahydro-1,3-isobenzofurandione-d8 internal standard at a concentration of 1 mg/mL.

    • From the stock solutions, prepare a series of calibration standards containing a fixed concentration of the internal standard and varying concentrations of the analyte.

  • Sample Preparation:

    • Accurately weigh or measure the sample matrix.

    • Spike the sample with a known amount of the Hexahydro-1,3-isobenzofurandione-d8 internal standard solution.

    • Perform an appropriate extraction procedure (e.g., liquid-liquid extraction or solid-phase extraction) to isolate the analyte and internal standard.

    • Evaporate the extraction solvent and reconstitute the residue in a suitable volume of the final analysis solvent.

  • GC-MS Analysis:

    • GC Conditions:

      • Injection Volume: 1 µL

      • Inlet Temperature: 250°C

      • Carrier Gas: Helium at a constant flow rate

      • Oven Temperature Program: Start at a suitable initial temperature, ramp at a controlled rate to a final temperature, and hold. This program should be optimized to ensure good separation and peak shape.

    • MS Conditions:

      • Ionization Mode: Electron Ionization (EI)

      • Acquisition Mode: Selected Ion Monitoring (SIM)

      • Monitor Ions: Select appropriate ions for both the analyte and the deuterated internal standard to ensure specificity and sensitivity.

  • Data Analysis:

    • Integrate the peak areas for the selected ions of both the analyte and the internal standard.

    • Calculate the response ratio (Analyte Peak Area / Internal Standard Peak Area).

    • Construct a calibration curve by plotting the response ratio against the concentration of the analyte for the calibration standards.

    • Determine the concentration of the analyte in the samples by interpolating their response ratios on the calibration curve.

Visualizations

Logical Relationship of Chromatographic Shift cluster_cause Cause cluster_effect Effect Deuterium_Isotope_Effect Deuterium Isotope Effect CH_vs_CD_Bond C-H vs. C-D Bond Differences (Length, Strength) Deuterium_Isotope_Effect->CH_vs_CD_Bond Physicochemical_Properties Altered Physicochemical Properties (e.g., Hydrophobicity) CH_vs_CD_Bond->Physicochemical_Properties Chromatographic_Shift Chromatographic Shift (ΔRT) Physicochemical_Properties->Chromatographic_Shift Differential_Matrix_Effects Differential Matrix Effects Chromatographic_Shift->Differential_Matrix_Effects Inaccurate_Quantification Inaccurate Quantification Differential_Matrix_Effects->Inaccurate_Quantification

Caption: Causes and effects of the chromatographic isotope effect.

Troubleshooting Workflow for Chromatographic Shift Start Start: Observed Chromatographic Shift Confirm_Shift Step 1: Confirm and Measure ΔRT Start->Confirm_Shift Is_Shift_Acceptable Is ΔRT acceptable? Confirm_Shift->Is_Shift_Acceptable Optimize_Conditions Step 2: Optimize Chromatographic Conditions Is_Shift_Acceptable->Optimize_Conditions No End_Acceptable End: Proceed with Analysis Is_Shift_Acceptable->End_Acceptable Yes Adjust_Mobile_Phase Adjust Mobile Phase (LC) Optimize_Conditions->Adjust_Mobile_Phase Adjust_Temperature Adjust Temperature (GC/LC) Optimize_Conditions->Adjust_Temperature Re_evaluate_Shift Re-evaluate ΔRT Adjust_Mobile_Phase->Re_evaluate_Shift Adjust_Temperature->Re_evaluate_Shift Is_Shift_Improved Is ΔRT improved? Re_evaluate_Shift->Is_Shift_Improved Consider_IS Step 3: Evaluate Internal Standard Is_Shift_Improved->Consider_IS No Is_Shift_Improved->End_Acceptable Yes Check_Purity Check Isotopic Purity Consider_IS->Check_Purity End_Unacceptable End: Further Method Development Required Check_Purity->End_Unacceptable

Caption: A workflow for troubleshooting chromatographic shifts.

References

Optimization

Technical Support Center: Matrix Effects with Hexahydro-1,3-isobenzofurandione-d8 Internal Standard

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Hexahydro-1,3-isobenzofurandione-d8 (HHIBD-d...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Hexahydro-1,3-isobenzofurandione-d8 (HHIBD-d8) as an internal standard in analytical assays.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they affect my analysis?

A1: Matrix effects are the alteration of the ionization efficiency of a target analyte by co-eluting compounds from the sample matrix.[1] This can lead to a decrease in signal, known as ion suppression, or an increase in signal, referred to as ion enhancement. These effects can significantly impact the accuracy, precision, and sensitivity of an analytical method. In complex biological matrices, components such as salts, lipids, and proteins are common culprits.[1]

Q2: How does Hexahydro-1,3-isobenzofurandione-d8 (HHIBD-d8) help in mitigating matrix effects?

A2: Deuterated internal standards like HHIBD-d8 are considered the gold standard for compensating for matrix effects. Because they are chemically almost identical to the analyte of interest (Hexahydro-1,3-isobenzofurandione), they are expected to co-elute and experience similar ionization suppression or enhancement. By calculating the ratio of the analyte signal to the internal standard signal, variations in signal intensity caused by matrix effects can be normalized, leading to more accurate and precise quantification.[1]

Q3: Can HHIBD-d8 completely eliminate issues related to matrix effects?

A3: While highly effective, deuterated internal standards may not always perfectly compensate for matrix effects. A phenomenon known as the "isotope effect" can sometimes cause a slight chromatographic shift between the analyte and the deuterated internal standard. If this shift results in the analyte and HHIBD-d8 eluting into regions with different degrees of ion suppression, it can lead to inaccurate quantification. This is referred to as differential matrix effects.

Q4: What are the key considerations when selecting a deuterated internal standard like HHIBD-d8?

A4: Several factors are crucial when selecting a deuterated internal standard:

  • Isotopic Purity: The standard should have a high degree of deuteration to minimize any signal contribution at the analyte's mass-to-charge ratio (m/z).

  • Chemical Purity: High chemical purity ensures that other compounds do not cause interfering peaks.

  • Number and Position of Deuterium Atoms: A sufficient number of deuterium atoms prevents isotopic overlap with the analyte. The position of the deuterium atoms should be on a stable part of the molecule to avoid back-exchange with hydrogen.

Troubleshooting Guide

This guide addresses common issues encountered when using HHIBD-d8 to correct for matrix effects.

Problem 1: Poor Reproducibility of Analyte/HHIBD-d8 Area Ratio

  • Possible Cause: Inconsistent matrix effects between samples or differential matrix effects.

  • Solution:

    • Assess Matrix Effect Variability: Analyze samples from at least six different sources of the same matrix to evaluate the consistency of the matrix effect.

    • Optimize Chromatography: Adjust the chromatographic conditions to ensure the analyte and HHIBD-d8 are perfectly co-eluting. Even a slight separation can expose them to different matrix components.

    • Improve Sample Preparation: Employ more rigorous sample clean-up techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.

Problem 2: Analyte and HHIBD-d8 Do Not Co-elute

  • Possible Cause: Isotope effect leading to chromatographic separation.

  • Solution:

    • Modify Chromatographic Conditions: Experiment with different mobile phase compositions, gradients, or column chemistries to achieve co-elution.

    • Consider a Different Internal Standard: If co-elution cannot be achieved, a ¹³C- or ¹⁵N-labeled internal standard might be a better alternative as they tend to have less of a chromatographic shift compared to deuterated standards.

Problem 3: Unexpectedly High or Low Analyte Concentrations

  • Possible Cause: Significant and uncorrected matrix effects or issues with the internal standard.

  • Solution:

    • Verify Internal Standard Concentration: Ensure the HHIBD-d8 spiking solution is at the correct concentration.

    • Check for Cross-Contamination: Inject a blank sample after a high concentration sample to check for carryover.

    • Perform a Matrix Effect Study: Quantify the extent of ion suppression or enhancement using the experimental protocols outlined below.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects using Post-Extraction Spiking

Objective: To quantify the degree of ion suppression or enhancement for a given analyte in a specific matrix.

Methodology:

  • Prepare Three Sets of Samples:

    • Set A (Neat Solution): Prepare standards of the analyte at low, medium, and high concentrations in the final mobile phase solvent.

    • Set B (Post-Spiked Matrix): Extract at least six different lots of blank matrix. After the final extraction step, spike the analyte and HHIBD-d8 into the extracted matrix at the same concentrations as Set A.

    • Set C (Pre-Spiked Matrix): Spike the analyte and HHIBD-d8 into the blank matrix before the extraction process at the same concentrations as Set A.

  • Analyze Samples: Analyze all three sets of samples using the LC-MS/MS method.

  • Calculate Matrix Effect and Recovery:

    • Matrix Effect (ME %): (Peak Area in Set B / Peak Area in Set A) * 100

    • Recovery (RE %): (Peak Area in Set C / Peak Area in Set B) * 100

    • Internal Standard Normalized Matrix Factor (IS-Normalized MF): (ME of Analyte) / (ME of HHIBD-d8)

Data Presentation:

Table 1: Illustrative Matrix Effect Data for Analyte in Human Plasma

Concentration LevelMean Peak Area (Set A)Mean Peak Area (Set B)Matrix Effect (%)
Low50,00035,00070 (Suppression)
Medium500,000375,00075 (Suppression)
High5,000,0004,000,00080 (Suppression)

Table 2: Illustrative Recovery and IS-Normalized Matrix Factor

Concentration LevelRecovery (%)IS-Normalized Matrix Factor
Low851.02
Medium881.01
High900.99

An IS-Normalized Matrix Factor close to 1.0 indicates that the HHIBD-d8 is effectively compensating for the matrix effect.

Protocol 2: Qualitative Assessment of Matrix Effects using Post-Column Infusion

Objective: To identify regions of ion suppression or enhancement throughout the chromatographic run.

Methodology:

  • Set up the Infusion: Use a T-junction to introduce a constant flow of a solution containing both the analyte and HHIBD-d8 into the LC flow path after the analytical column but before the mass spectrometer.

  • Inject Blank Matrix Extract: While the solution is being infused, inject a prepared blank matrix extract onto the column.

  • Monitor the Signal: Monitor the signal intensity of the analyte and HHIBD-d8. A stable baseline should be observed. Any dip or rise in the baseline indicates a region of ion suppression or enhancement, respectively.

By comparing the retention time of your analyte with the regions of suppression or enhancement, you can determine if matrix effects are a likely issue.

Visualizations

Caption: Troubleshooting workflow for matrix effect issues.

Caption: Workflow for quantitative matrix effect assessment.

References

Troubleshooting

Technical Support Center: Optimizing LC Gradient for Hexahydro-1,3-isobenzofurandione-d8 Co-elution

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering co-elution issues when analyzing Hexahydr...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering co-elution issues when analyzing Hexahydro-1,3-isobenzofurandione-d8 alongside its unlabeled counterpart or other interfering compounds.

Troubleshooting Guide: Resolving Co-elution with Hexahydro-1,3-isobenzofurandione-d8

Co-elution of a deuterated internal standard with its unlabeled analyte is a common challenge in LC-MS analysis. This guide provides a systematic approach to diagnose and resolve this issue.

Problem: Poor chromatographic resolution between Hexahydro-1,3-isobenzofurandione-d8 and its non-deuterated analog or another interfering peak.

Initial Assessment: Understanding the Chromatographic Deuterium Isotope Effect

The primary reason for the co-elution of deuterated and non-deuterated compounds is the Chromatographic Deuterium Isotope Effect (CDIE). The substitution of hydrogen with deuterium can lead to subtle differences in the physicochemical properties of a molecule, which in turn affects its interaction with the stationary phase. In reversed-phase liquid chromatography (RPLC), deuterated compounds often elute slightly earlier than their non-deuterated counterparts. This is because the carbon-deuterium (C-D) bond is slightly shorter and stronger than the carbon-hydrogen (C-H) bond, leading to a minor decrease in hydrophobicity.

Q1: My Hexahydro-1,3-isobenzofurandione-d8 peak is co-eluting with the unlabeled compound. What is the first step?

A1: The first step is to confirm that the issue is indeed co-elution and not another problem like poor peak shape.

  • Peak Shape Analysis: Examine the peak shape of the analyte. A symmetrical, Gaussian peak is ideal. If you observe fronting, tailing, or split peaks, address these issues first as they can mask co-elution.

  • Mass Spectrometry Data: Use your mass spectrometer to confirm that two different mass-to-charge ratios (m/z) are eluting at the same retention time.

Troubleshooting Workflow

cluster_0 Troubleshooting Workflow start Start: Co-elution Observed check_peak_shape Assess Peak Shape start->check_peak_shape modify_gradient Modify LC Gradient check_peak_shape->modify_gradient Symmetrical Peak poor_peak_shape Address Peak Shape Issues (See FAQ Q2) check_peak_shape->poor_peak_shape Asymmetrical Peak change_mobile_phase Change Mobile Phase Organic Modifier modify_gradient->change_mobile_phase No Improvement end Resolution Achieved modify_gradient->end Improved Resolution change_column Change Stationary Phase (Column Chemistry) change_mobile_phase->change_column No Improvement change_mobile_phase->end Improved Resolution optimize_temp Optimize Column Temperature change_column->optimize_temp No Improvement change_column->end Improved Resolution optimize_temp->end Improved Resolution

Caption: Troubleshooting workflow for co-elution.

Q2: How can I modify the LC gradient to improve separation?

A2: Modifying the gradient profile is often the most effective first step to improve resolution.

  • Decrease the Gradient Slope: A shallower gradient provides more time for the analytes to interact with the stationary phase, which can enhance separation. If your current gradient is, for example, 5% to 95% organic solvent in 10 minutes, try extending the gradient to 15 or 20 minutes.

  • Introduce an Isocratic Hold: If the co-eluting peaks appear at a specific point in the gradient, introducing an isocratic hold at a slightly lower organic composition just before their elution can improve resolution.

ParameterInitial GradientModified Gradient 1 (Shallower)Modified Gradient 2 (Isocratic Hold)
Time (min) % Organic % Organic % Organic
0.0101010
1.0101010
10.0901040 (Hold for 3 min)
15.0909090
20.0-9090

Q3: What if modifying the gradient isn't enough? What's the next step?

A3: The next step is to alter the selectivity of your separation by changing the mobile phase composition or the stationary phase chemistry.

  • Change the Organic Modifier: If you are using acetonitrile, try switching to methanol, or vice versa. These solvents have different polarities and can alter the elution order of compounds.

  • Adjust Mobile Phase pH: For ionizable compounds, adjusting the pH of the aqueous mobile phase with a buffer can significantly impact retention and selectivity. For Hexahydro-1,3-isobenzofurandione, which can hydrolyze to the corresponding dicarboxylic acid, pH control is critical.

  • Change the Stationary Phase: If changes to the mobile phase are unsuccessful, consider a different column chemistry. If you are using a standard C18 column, a phenyl-hexyl or a polar-embedded phase column can offer different selectivity.

Stationary PhasePotential Advantage for Separation
C18 Standard starting point, good for hydrophobic compounds.
Phenyl-Hexyl Provides pi-pi interactions, which can be beneficial for separating compounds with aromatic rings or areas of electron density.
Polar-Embedded Offers different selectivity for polar compounds and can be more stable in highly aqueous mobile phases.
Biphenyl Can provide unique selectivity for compounds with aromatic character.

Frequently Asked Questions (FAQs)

Q4: Can column temperature affect the co-elution of my deuterated standard?

A4: Yes, column temperature can influence selectivity. Increasing the temperature generally decreases retention times but can also alter the elution order of closely eluting compounds. Experimenting with temperatures between 30°C and 50°C may improve your separation.

Q5: My peak shape is poor (fronting or tailing). Could this be the cause of the apparent co-elution?

A5: Absolutely. Poor peak shape can make it difficult to resolve closely eluting compounds.

  • Fronting: Often caused by column overload or injecting the sample in a solvent stronger than the initial mobile phase. Try diluting your sample or dissolving it in the initial mobile phase.

  • Tailing: Can be caused by secondary interactions with the stationary phase, especially with acidic or basic compounds. Adjusting the mobile phase pH or using a column with a different stationary phase can help. For acidic compounds like the hydrolyzed form of Hexahydro-1,3-isobenzofurandione, a mobile phase with a low pH (e.g., containing 0.1% formic acid) can improve peak shape.

Q6: Are there any sample preparation considerations that could help with this issue?

A6: While sample preparation is less likely to directly resolve co-elution, ensuring a clean sample extract can prevent column fouling and maintain good peak shape, which indirectly aids in resolution. If your sample matrix is complex, consider using solid-phase extraction (SPE) for cleanup.

Experimental Protocols

Protocol 1: Generic Reversed-Phase LC Method for Hexahydro-1,3-isobenzofurandione

This protocol provides a starting point for method development.

  • Column: C18, 2.1 x 100 mm, 1.8 µm

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: Acetonitrile

  • Gradient:

    • 0-1 min: 5% B

    • 1-8 min: Linear ramp to 95% B

    • 8-10 min: Hold at 95% B

    • 10.1-12 min: Return to 5% B and equilibrate

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40°C

  • Injection Volume: 5 µL

  • MS Detection: Electrospray Ionization (ESI) in negative ion mode.

Logical Relationship for Method Development

cluster_1 Method Development Logic start Initial Method eval_resolution Evaluate Resolution and Peak Shape start->eval_resolution optimize_gradient Optimize Gradient eval_resolution->optimize_gradient Sub-optimal final_method Final Method eval_resolution->final_method Optimal optimize_mobile_phase Optimize Mobile Phase optimize_gradient->optimize_mobile_phase Further Optimization Needed optimize_gradient->final_method Optimal optimize_column Optimize Stationary Phase optimize_mobile_phase->optimize_column Further Optimization Needed optimize_mobile_phase->final_method Optimal optimize_column->final_method Optimal

Caption: Logical flow for LC method development.

Optimization

Technical Support Center: In-Source Instability of Deuterated Standards in Mass Spectrometry

Welcome to the technical support center for troubleshooting issues related to the in-source instability of deuterated standards in mass spectrometry. This resource is designed for researchers, scientists, and drug develo...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for troubleshooting issues related to the in-source instability of deuterated standards in mass spectrometry. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance on identifying and resolving common challenges encountered during quantitative analysis.

Frequently Asked Questions (FAQs)

Q1: What is a deuterated internal standard and why is it used in mass spectrometry?

A deuterated internal standard (IS) is a version of the analyte of interest where one or more hydrogen atoms have been replaced by their heavier isotope, deuterium.[1][2] In liquid chromatography-mass spectrometry (LC-MS), they serve as an internal reference to correct for variations during sample preparation, chromatography, and ionization.[1][3] Since the deuterated standard is chemically almost identical to the analyte, it experiences similar matrix effects, extraction losses, and instrument variability, leading to more accurate and precise quantification.[1][4]

Q2: What are the ideal characteristics of a deuterated internal standard?

For reliable quantification, a deuterated internal standard should have high chemical (>99%) and isotopic (≥98%) purity.[1] It is recommended to have between 2 to 10 deuterium atoms to ensure a clear mass-to-charge ratio (m/z) difference from the analyte, preventing isotopic crosstalk.[1] Crucially, the deuterium labels should be on stable, non-exchangeable positions of the molecule, such as aromatic rings, to prevent H/D back-exchange.[1][2]

Q3: What causes the in-source instability of deuterated standards?

In-source instability primarily arises from two phenomena:

  • In-source fragmentation: The deuterated standard can fragment within the ion source of the mass spectrometer, potentially losing a deuterium atom and generating an ion that interferes with the signal of the unlabeled analyte.[1][5]

  • Deuterium-Hydrogen (H/D) Back-Exchange: Deuterium atoms on the standard can be replaced by hydrogen atoms from the solvent or sample matrix.[1][6] This is more likely to occur with labels at acidic or basic sites and can be influenced by the pH of the mobile phase.[1][6]

Q4: Can the position of the deuterium label affect my results?

Absolutely. If deuterium atoms are located on labile sites, such as hydroxyl (-OH), amine (-NH), or sulfhydryl (-SH) groups, they can easily exchange with protons from the surrounding environment.[2][6] This leads to a loss of the isotopic label and can result in inaccurate quantification.[2]

Troubleshooting Guides

This section provides systematic approaches to diagnose and resolve common issues related to the instability of deuterated standards.

Issue 1: Inaccurate or Inconsistent Quantitative Results

Symptom: You observe poor accuracy and precision in your quantitative data, or a drifting analyte/internal standard response ratio.[2][7]

Possible Causes & Solutions:

Potential Cause Troubleshooting Steps Recommended Solution
Chromatographic Separation (Isotope Effect) Overlay the chromatograms of the analyte and the internal standard to check for co-elution. A slight shift in retention time for the deuterated standard is a known phenomenon.[2][7]If separation is significant, adjust the mobile phase composition, gradient, or column temperature to improve co-elution.[1][2] Consider using a lower resolution column or an alternative internal standard (e.g., ¹³C or ¹⁵N labeled) if co-elution cannot be achieved.[1]
Differential Matrix Effects Even with co-elution, the analyte and internal standard can experience different levels of ion suppression or enhancement.[7] This can lead to inaccurate results.Conduct a post-extraction addition experiment to evaluate matrix effects. Improve sample clean-up procedures to remove interfering matrix components or dilute the sample to reduce their concentration.[5][7]
Deuterium (H/D) Back-Exchange The deuterated label may be unstable under your experimental conditions (e.g., mobile phase pH).[1][6]Ensure the deuterium label is on a stable position.[2] Adjust the mobile phase pH to a range where exchange is minimized (often around pH 2.5), if compatible with your chromatography.[6] Evaluate the stability of the standard in the mobile phase over time.[6]
In-Source Fragmentation The deuterated standard may be fragmenting in the ion source, contributing to the analyte's signal.[1][5]Optimize ion source parameters such as temperature and voltages to minimize fragmentation.[8]
Impure Internal Standard The deuterated standard may contain the unlabeled analyte as an impurity.[1][5]Analyze the internal standard solution by itself to check for the presence of the unlabeled analyte.[2][5] The response of the unlabeled analyte should be less than 20% of the response at the Lower Limit of Quantification (LLOQ).[5] If significant, obtain a higher purity standard.[1]

Troubleshooting Workflow for Inaccurate Quantification

start Inaccurate or Inconsistent Quantitative Results check_coelution Check for Analyte-IS Co-elution start->check_coelution adjust_chrom Adjust Chromatographic Conditions check_coelution->adjust_chrom Separation Observed assess_matrix Assess for Differential Matrix Effects check_coelution->assess_matrix Co-elution OK adjust_chrom->check_coelution improve_cleanup Improve Sample Clean-up / Dilute assess_matrix->improve_cleanup Differential effects present check_exchange Investigate H/D Back-Exchange assess_matrix->check_exchange No significant differential effects improve_cleanup->assess_matrix adjust_ph Modify Mobile Phase pH / Select Stable IS check_exchange->adjust_ph Exchange detected check_fragmentation Evaluate In-Source Fragmentation check_exchange->check_fragmentation No exchange adjust_ph->check_exchange optimize_source Optimize Ion Source Parameters check_fragmentation->optimize_source Fragmentation detected check_purity Verify IS Purity check_fragmentation->check_purity No fragmentation optimize_source->check_fragmentation new_standard Obtain Higher Purity Standard check_purity->new_standard Impurity detected end Accurate Quantification check_purity->end Purity OK new_standard->check_purity

Caption: Troubleshooting workflow for inaccurate quantification.

Issue 2: Deuterium Back-Exchange

Symptom: You observe a decreasing signal for your deuterated standard over time, or an increasing signal for the unlabeled analyte in your standard solutions.

Factors Influencing Back-Exchange:

Factor Description
pH Exchange is catalyzed by both acidic and basic conditions. The rate is typically minimal around pH 2.5.[6][9]
Temperature Higher temperatures increase the rate of back-exchange.[6]
Solvent Composition Protic solvents like water and methanol facilitate back-exchange.[6]
Label Position Deuterium on heteroatoms (-OH, -NH, -SH) are highly susceptible to exchange.[6]

Mitigation Strategies for Back-Exchange

cluster_0 Factors Influencing Back-Exchange cluster_1 Mitigation Strategies ph pH adjust_ph Adjust pH to ~2.5 ph->adjust_ph temp Temperature control_temp Control Temperature (e.g., use cooled autosampler) temp->control_temp solvent Solvent Composition minimize_protic Minimize Protic Solvents in Sample Prep solvent->minimize_protic position Label Position stable_is Select IS with Stable Label Position position->stable_is

Caption: Factors and mitigation for isotopic back-exchange.

Experimental Protocols

Protocol 1: Assessing the Isotopic Purity of a Deuterated Internal Standard

Objective: To determine the contribution of the unlabeled analyte in the deuterated internal standard solution.

Methodology:

  • Prepare a solution of the deuterated internal standard in a clean solvent at the same concentration used in your analytical method.

  • Analyze this solution using your established LC-MS/MS method.

  • Monitor the mass transition for the unlabeled analyte.

  • Evaluation: The response for the unlabeled analyte should ideally be negligible. A common acceptance criterion is that this response should be less than 20% of the response observed for the analyte at the Lower Limit of Quantification (LLOQ).[5] If the response is higher, it indicates significant impurity that could bias your results, especially at low concentrations of the analyte.[1][5]

Protocol 2: Evaluation of Matrix Effects

Objective: To determine if the analyte and the deuterated internal standard are affected differently by components in the sample matrix.

Methodology:

  • Prepare Three Sets of Samples:

    • Set A (Neat Solution): Spike the analyte and internal standard into a clean solvent.

    • Set B (Post-Extraction Spike): Extract a blank matrix sample. Spike the analyte and internal standard into the extracted matrix.

    • Set C (Pre-Extraction Spike): Spike the analyte and internal standard into a blank matrix sample before extraction.

  • Analyze the Samples: Inject all three sets into the LC-MS/MS system.

  • Calculate Matrix Effect (ME) and Recovery (RE):

    • ME (%) = (Peak Area in Set B / Peak Area in Set A) * 100

    • RE (%) = (Peak Area in Set C / Peak Area in Set B) * 100

  • Evaluation: Compare the ME for the analyte and the internal standard. A significant difference indicates differential matrix effects, which can compromise analytical accuracy.[7]

Protocol 3: Assessing Deuterium Back-Exchange

Objective: To determine if the deuterated internal standard is stable under the experimental conditions.

Methodology:

  • Spike the deuterated internal standard into a blank matrix at a concentration similar to that used in the analytical method.

  • Incubate the sample under the same conditions (e.g., temperature, pH, time) as a typical sample preparation and analysis sequence.

  • Analyze the sample by LC-MS/MS at different time points, monitoring for the appearance of the unlabeled analyte's mass transition.

  • Evaluation: A significant increase in the signal for the unlabeled analyte over time indicates that deuterium back-exchange is occurring.[2]

References

Troubleshooting

Technical Support Center: Troubleshooting Poor Recovery of Hexahydro-1,3-isobenzofurandione-d8

This technical support guide is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the use of Hexahydro-1,3-isobenzofurandione-d8 as an internal stand...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support guide is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the use of Hexahydro-1,3-isobenzofurandione-d8 as an internal standard in analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is Hexahydro-1,3-isobenzofurandione-d8 and what is it used for?

Hexahydro-1,3-isobenzofurandione-d8 is the deuterated form of Hexahydro-1,3-isobenzofurandione, also known as 1,2-Cyclohexanedicarboxylic anhydride.[1] Its molecular formula is C₈H₂D₈O₃.[1] It is commonly used as an internal standard in quantitative analysis, particularly in mass spectrometry-based methods like GC-MS and LC-MS/MS, for the analysis of organic acids and other related compounds.[2] The use of a deuterated internal standard helps to correct for variations in sample preparation, extraction, and instrument response, leading to more accurate and precise results.[2]

Q2: I am observing low and inconsistent recovery of Hexahydro-1,3-isobenzofurandione-d8. What are the most likely causes?

Poor recovery of Hexahydro-1,3-isobenzofurandione-d8 is often linked to its chemical structure as a cyclic anhydride. The primary causes of low recovery include:

  • Hydrolysis: The anhydride ring is susceptible to opening in the presence of water, a reaction known as hydrolysis, to form the corresponding dicarboxylic acid (1,2-Cyclohexanedicarboxylic acid-d8).[3] This process is catalyzed by both acidic and basic conditions.

  • Suboptimal Extraction Conditions: Issues with the pH of the sample or extraction solvents, improper solvent choice, or inefficient phase separation during liquid-liquid extraction (LLE) or solid-phase extraction (SPE) can lead to poor recovery.[4]

  • Analyte Loss During Evaporation: Due to its volatility, the internal standard can be lost during solvent evaporation steps if not performed under controlled conditions.

  • Adsorption: The compound may adsorb to glassware or plasticware surfaces, especially if highly active sites are present.

Q3: How can I prevent the hydrolysis of Hexahydro-1,3-isobenzofurandione-d8 during my sample preparation?

Preventing hydrolysis is critical for ensuring accurate quantification. Key strategies include:

  • pH Control: Maintain a neutral pH (around 7) throughout the sample preparation and extraction process whenever possible. Avoid strongly acidic or basic conditions.

  • Anhydrous Conditions: Use anhydrous solvents and minimize the exposure of the sample and extracts to water.

  • Temperature Control: Perform extractions at controlled, and preferably cool, temperatures to slow down the rate of hydrolysis.[3]

  • Minimize Processing Time: Process samples as quickly as possible to reduce the time the internal standard is in an aqueous environment.

Q4: Can I detect if my Hexahydro-1,3-isobenzofurandione-d8 has degraded?

Yes, degradation to the dicarboxylic acid can be monitored using chromatographic techniques. In reversed-phase liquid chromatography, the dicarboxylic acid will be more polar and therefore elute earlier than the parent anhydride. In gas chromatography, the dicarboxylic acid is non-volatile and will likely not be observed unless derivatized. A decrease in the peak area of the internal standard and the potential appearance of a new, earlier-eluting peak in LC-MS analysis are strong indicators of degradation.

Troubleshooting Guides

Poor Recovery in Solid-Phase Extraction (SPE)

Low recovery during SPE is a common issue.[4][5] The following table outlines potential causes and solutions.

Potential Cause Troubleshooting Steps
Analyte Breakthrough during Sample Loading - Ensure the sorbent choice is appropriate for the analyte (e.g., reversed-phase for nonpolar analytes).- Adjust the sample pH to ensure the analyte is in a neutral, retainable form.[5]- Decrease the flow rate during sample loading to allow for sufficient interaction with the sorbent.[4]- Dilute the sample if it is too viscous.
Analyte Elution during Wash Step - Decrease the strength of the wash solvent.- Ensure the pH of the wash solvent does not cause the analyte to ionize and elute prematurely.
Incomplete Elution of Analyte - Increase the volume and/or strength of the elution solvent.- Adjust the pH of the elution solvent to ensure the analyte is in a form that is readily eluted.- Consider a "soak" step where the elution solvent is allowed to sit on the sorbent for a few minutes before elution.[4]
Hydrolysis of the Internal Standard on the Cartridge - Ensure all solvents are anhydrous.- Minimize the time the sample is on the cartridge, especially during aqueous loading and washing steps.- Maintain a neutral pH in all aqueous solutions.
Inconsistent Internal Standard Response in LC-MS/MS or GC-MS

Variability in the internal standard signal can compromise the accuracy of your results.

Potential Cause Troubleshooting Steps
Degradation in the Autosampler - Keep the autosampler tray cool to minimize degradation of the reconstituted samples.- Analyze samples shortly after preparation.- Ensure the reconstitution solvent is non-aqueous and neutral.
Matrix Effects - Improve sample cleanup to remove interfering matrix components.- Evaluate for ion suppression or enhancement by comparing the internal standard response in a neat solution versus a post-extraction spiked blank matrix sample.- Adjust chromatographic conditions to separate the analyte and internal standard from co-eluting matrix components.
In-source Instability or Poor Ionization - Optimize mass spectrometer source parameters (e.g., temperature, gas flows, voltages).- For GC-MS, ensure the injection port temperature is not excessively high, which could cause thermal degradation.
Chromatographic Issues - Ensure the internal standard co-elutes with the analyte of interest.- Check for peak tailing or splitting, which could indicate active sites in the column or liner.

Experimental Protocols

Protocol: Analysis of Organic Acids in Urine using GC-MS with Hexahydro-1,3-isobenzofurandione-d8 Internal Standard

This protocol is adapted from a general method for organic acid analysis in urine.[6][7]

  • Sample Preparation:

    • Thaw frozen urine samples at room temperature.

    • Centrifuge at 10,000 rpm for 3 minutes to remove particulate matter.[6]

    • Transfer 200 µL of the supernatant to a 2 mL glass vial.

  • Internal Standard Spiking:

    • Add 20 µL of a known concentration of Hexahydro-1,3-isobenzofurandione-d8 solution (in a dry organic solvent like ethyl acetate) to each urine sample.

  • Extraction:

    • Add 600 µL of ethyl acetate to each vial.

    • Vortex thoroughly for 1 minute.

    • Centrifuge at 10,000 rpm for 3 minutes.[6]

    • Carefully transfer the upper organic layer to a clean 2 mL glass vial.

    • Repeat the extraction with another 600 µL of ethyl acetate and combine the organic layers.[6]

  • Evaporation:

    • Evaporate the combined extracts to dryness under a gentle stream of nitrogen at a temperature no higher than 35 °C.[6]

  • Derivatization (for GC-MS analysis of the corresponding dicarboxylic acid if hydrolysis is intended for analysis):

    • Note: This step is for the analysis of the hydrolyzed product. For the analysis of the intact anhydride, this step would be omitted, and a suitable GC-MS method for anhydrides would be used.

    • Add 40 µL of methoxyamine HCl (75 g/L in H₂O) and incubate at 60 °C for 30 minutes.[6]

    • Add 40 µL of a silylating agent (e.g., BSTFA with 1% TMCS).

    • Incubate at 70-90 °C for 15 minutes.[6]

  • GC-MS Analysis:

    • Transfer the derivatized sample to a GC-MS autosampler vial with an insert.

    • Inject an appropriate volume into the GC-MS system.

    • Use a suitable GC column (e.g., a mid-polarity column) and a temperature program that allows for the separation of the derivatized organic acids.

    • The mass spectrometer should be operated in selected ion monitoring (SIM) mode for quantitative analysis.

Data Presentation

pH Condition Expected Stability of Hexahydro-1,3-isobenzofurandione-d8 Primary Species Present Potential Impact on Recovery
Strongly Acidic (pH < 4) LowDicarboxylic acid-d8Significant loss of internal standard
Weakly Acidic (pH 4-6) Moderate to LowMixture of anhydride-d8 and dicarboxylic acid-d8Potential for partial loss of internal standard
Neutral (pH ~7) HighAnhydride-d8Optimal recovery expected
Weakly Basic (pH 8-10) Moderate to LowDicarboxylate-d8Potential for partial loss of internal standard
Strongly Basic (pH > 10) Very LowDicarboxylate-d8Significant loss of internal standard

Visualizations

Troubleshooting Workflow for Poor Internal Standard Recovery

Poor_Recovery_Troubleshooting Start Poor Recovery of Hexahydro-1,3-isobenzofurandione-d8 Check_Degradation Check for Degradation (e.g., unexpected peaks in LC-MS) Start->Check_Degradation Degradation_Confirmed Degradation Confirmed Check_Degradation->Degradation_Confirmed Yes No_Degradation No Degradation Observed Check_Degradation->No_Degradation No Troubleshoot_Hydrolysis Troubleshoot Hydrolysis Degradation_Confirmed->Troubleshoot_Hydrolysis Troubleshoot_Extraction Troubleshoot Extraction/MS No_Degradation->Troubleshoot_Extraction Check_pH Verify pH of all aqueous solutions (aim for neutral) Troubleshoot_Hydrolysis->Check_pH Check_Temp Lower temperature during sample preparation Troubleshoot_Hydrolysis->Check_Temp Minimize_Time Minimize processing time in aqueous media Troubleshoot_Hydrolysis->Minimize_Time End Recovery Improved Check_pH->End Check_Temp->End Minimize_Time->End Check_SPE Review SPE Protocol (sorbent, wash/elute solvents) Troubleshoot_Extraction->Check_SPE Check_LLE Optimize LLE (solvent, phase ratio) Troubleshoot_Extraction->Check_LLE Check_MS Optimize MS parameters (source, temperature) Troubleshoot_Extraction->Check_MS Check_SPE->End Check_LLE->End Check_MS->End

Caption: Troubleshooting workflow for poor recovery.

Signaling Pathway of Hydrolysis

Hydrolysis_Pathway Anhydride Hexahydro-1,3-isobenzofurandione-d8 (Anhydride Form - Recoverable) Diacid 1,2-Cyclohexanedicarboxylic acid-d8 (Hydrolyzed Form - Poor Recovery) Anhydride->Diacid Hydrolysis Water H₂O Water->Anhydride Acid_Base Acid or Base (Catalyst) Acid_Base->Anhydride accelerates

Caption: Hydrolysis degradation pathway.

References

Optimization

Technical Support Center: Purity Assessment of Hexahydro-1,3-isobenzofurandione-d8

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on assessing the purity of the Hexahydro-1,3-isobenzofurandione-d8 standard. Below you will f...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on assessing the purity of the Hexahydro-1,3-isobenzofurandione-d8 standard. Below you will find frequently asked questions and troubleshooting guides to address common issues encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What are the critical parameters for assessing the purity of a deuterated standard like Hexahydro-1,3-isobenzofurandione-d8?

A1: The purity assessment of Hexahydro-1,3-isobenzofurandione-d8 involves evaluating three key parameters:

  • Chemical Purity: This refers to the percentage of the compound of interest, Hexahydro-1,3-isobenzofurandione, relative to any non-isotopically labeled impurities. It is typically determined by chromatographic methods such as HPLC-UV or GC-FID.

  • Isotopic Purity (or Isotopic Enrichment): This measures the percentage of the deuterated (d8) form of the molecule relative to its unlabeled (d0) and partially labeled counterparts. Mass spectrometry is the primary technique for this assessment.[1]

  • Degree of Deuteration: This specifies the extent to which hydrogen atoms at specific molecular positions have been replaced by deuterium. NMR spectroscopy is often used to confirm the positions and extent of deuteration.[2][3]

Q2: Which analytical techniques are recommended for purity analysis of Hexahydro-1,3-isobenzofurandione-d8?

A2: A combination of chromatographic and spectroscopic techniques is recommended for a comprehensive purity analysis:

  • High-Performance Liquid Chromatography (HPLC) with UV detection: Ideal for determining chemical purity by separating the main compound from non-volatile impurities.[4][5]

  • Gas Chromatography (GC) with Flame Ionization Detection (FID): Suitable for assessing the purity of volatile compounds and can be used to determine chemical purity.

  • Liquid Chromatography-Mass Spectrometry (LC-MS) or Gas Chromatography-Mass Spectrometry (GC-MS): Essential for determining isotopic purity and confirming the molecular weight of the deuterated standard.[6][7][8] High-resolution mass spectrometry (HRMS) is particularly advantageous for resolving isotopic peaks and improving accuracy.[9][1][6]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, and ²H): Used for structural confirmation, determining the location of deuterium labels, and assessing the degree of deuteration.[2][3][10]

Q3: How can I interpret the mass spectrometry data to determine isotopic purity?

A3: To determine isotopic purity from mass spectrometry data, you need to analyze the mass spectrum of the standard. The relative intensities of the peaks corresponding to the fully deuterated (d8), partially deuterated, and unlabeled (d0) forms are used to calculate the isotopic enrichment. The signal corresponding to the unlabeled analyte should be minimal.[4] The calculation involves comparing the peak areas of the different isotopic species.[9]

Q4: What are common sources of error in purity assessment?

A4: Common sources of error include:

  • Improper sample preparation: This can introduce contaminants or lead to inaccurate concentrations.

  • Instrument variability: Issues with the autosampler, detector, or ionization source can affect results.[4]

  • Matrix effects: Components of the sample matrix can interfere with the ionization of the standard, leading to signal suppression or enhancement.

  • Isotopic instability: For some deuterated standards, back-exchange of deuterium for hydrogen can occur, particularly in protic solvents.[4]

  • Inaccurate integration of peaks: Poor chromatographic resolution or incorrect peak integration can lead to erroneous purity values.

Troubleshooting Guides

Issue 1: Low Signal or No Signal for the Hexahydro-1,3-isobenzofurandione-d8 Standard in LC-MS

  • Potential Cause: Improper storage or handling leading to degradation.

    • Troubleshooting Step: Verify the storage conditions (temperature, light protection) against the manufacturer's recommendations. Prepare fresh working solutions and avoid repeated freeze-thaw cycles.[4]

  • Potential Cause: Pipetting or dilution errors.

    • Troubleshooting Step: Calibrate pipettes and ensure accurate dilutions. Prepare a fresh dilution series.

  • Potential Cause: Suboptimal mass spectrometer settings.

    • Troubleshooting Step: Optimize ionization source parameters (e.g., spray voltage, gas flow, temperature) for the specific compound. Perform a direct infusion of a standard solution to tune the instrument.

Issue 2: Inconsistent Peak Areas or Retention Times in HPLC or GC

  • Potential Cause: Injector variability.

    • Troubleshooting Step: Perform an injection precision test by repeatedly injecting the same standard solution. Check for air bubbles in the syringe and sample loop.[4]

  • Potential Cause: Column degradation or contamination.

    • Troubleshooting Step: Flush the column with a strong solvent. If the problem persists, replace the column with a new one of the same type.

  • Potential Cause: Mobile phase issues (for HPLC).

    • Troubleshooting Step: Ensure the mobile phase is properly mixed and degassed. Check for any precipitation.

Issue 3: Unexpected Peaks in the Chromatogram or Mass Spectrum

  • Potential Cause: Contamination from solvents, vials, or the instrument.

    • Troubleshooting Step: Analyze a blank sample (solvent only) to identify any background contamination. Use high-purity solvents and clean sample vials.

  • Potential Cause: Presence of chemical impurities in the standard.

    • Troubleshooting Step: Refer to the Certificate of Analysis (CoA) for known impurities. Use a higher purity grade of the standard if necessary.

  • Potential Cause: In-source fragmentation or back-exchange (for deuterated standards).[4]

    • Troubleshooting Step: For potential fragmentation, adjust the ionization source settings to use lower energy. To check for back-exchange, prepare the sample in an aprotic solvent and analyze it immediately.

Experimental Protocols

Protocol 1: Determination of Chemical Purity by HPLC-UV
  • Preparation of Standard Solutions:

    • Prepare a stock solution of Hexahydro-1,3-isobenzofurandione-d8 at a concentration of 1 mg/mL in acetonitrile.

    • From the stock solution, prepare a series of dilutions (e.g., 100, 50, 25, 10, 5 µg/mL) to create a calibration curve.

  • HPLC-UV Analysis:

    • HPLC System: A standard HPLC system with a UV detector.

    • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

    • Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 60:40 v/v).

    • Flow Rate: 1.0 mL/min.

    • Injection Volume: 10 µL.

    • UV Detection: 220 nm.

  • Data Analysis:

    • Integrate the peak area of the main compound and any impurities.

    • Calculate the chemical purity as the percentage of the main peak area relative to the total peak area of all components.

Protocol 2: Determination of Isotopic Purity by LC-MS
  • Sample Preparation:

    • Prepare a solution of Hexahydro-1,3-isobenzofurandione-d8 at a concentration of 1 µg/mL in a suitable solvent like acetonitrile.

  • LC-MS Analysis:

    • LC System: Coupled to a mass spectrometer (e.g., a triple quadrupole or high-resolution TOF-MS).

    • Column and Mobile Phase: Use the same conditions as in the HPLC-UV method to achieve chromatographic separation.

    • Mass Spectrometer Settings:

      • Ionization Mode: Electrospray Ionization (ESI) in positive or negative mode (to be optimized for the compound).

      • Scan Mode: Full scan to observe the isotopic distribution.

  • Data Analysis:

    • Extract the ion chromatograms for the unlabeled (d0) and deuterated (d8) forms of the molecule.

    • Integrate the peak areas for each isotopic species.

    • Calculate the isotopic purity using the following formula:

      • Isotopic Purity (%) = [Area(d8) / (Area(d0) + Area(d8))] * 100

Data Presentation

Table 1: Example Data for Chemical Purity of Hexahydro-1,3-isobenzofurandione-d8 by HPLC-UV

Lot NumberRetention Time (min)Peak Area (Main Compound)Total Peak Area (All Impurities)Chemical Purity (%)
A1235.41,250,00012,50099.0
B4565.51,320,0006,60099.5

Table 2: Example Data for Isotopic Purity of Hexahydro-1,3-isobenzofurandione-d8 by LC-MS

Lot NumberPeak Area (d0)Peak Area (d8)Isotopic Purity (%)
A1231,50098,50098.5
B45680099,20099.2

Visualizations

experimental_workflow start Start: Receive Hexahydro-1,3-isobenzofurandione-d8 Standard prep Sample Preparation (Dissolve in appropriate solvent) start->prep split prep->split hplc Chemical Purity Analysis (HPLC-UV) split->hplc aliquot 1 lcms Isotopic Purity Analysis (LC-MS) split->lcms aliquot 2 nmr Structural Confirmation (NMR) split->nmr aliquot 3 data_hplc Data Analysis: - Integrate Peaks - Calculate % Purity hplc->data_hplc data_lcms Data Analysis: - Extract Ion Chromatograms - Calculate Isotopic Enrichment lcms->data_lcms data_nmr Data Analysis: - Confirm Structure - Verify Deuteration Sites nmr->data_nmr report Generate Certificate of Analysis data_hplc->report data_lcms->report data_nmr->report end End: Qualified Standard report->end

Caption: Workflow for the comprehensive purity assessment of a deuterated standard.

troubleshooting_workflow start Problem: Inconsistent Results check_prep Review Sample Preparation - Correct solvent? - Accurate dilutions? start->check_prep check_instrument Verify Instrument Performance - Injection precision? - System suitability? start->check_instrument check_method Evaluate Analytical Method - Column integrity? - Mobile phase correct? start->check_method action_prep Action: Prepare fresh standards and recalibrate pipettes. check_prep->action_prep If issues found action_instrument Action: Run system suitability tests. Perform instrument maintenance. check_instrument->action_instrument If issues found action_method Action: Flush or replace column. Prepare fresh mobile phase. check_method->action_method If issues found resolve Problem Resolved action_prep->resolve action_instrument->resolve action_method->resolve

Caption: A logical troubleshooting guide for inconsistent analytical results.

References

Troubleshooting

Minimizing ion suppression with Hexahydro-1,3-isobenzofurandione-d8

For Researchers, Scientists, and Drug Development Professionals This technical support center provides guidance on the use of Hexahydro-1,3-isobenzofurandione-d8 as an internal standard to minimize ion suppression in liq...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the use of Hexahydro-1,3-isobenzofurandione-d8 as an internal standard to minimize ion suppression in liquid chromatography-mass spectrometry (LC-MS/MS) analyses.

Troubleshooting Guides

This section addresses specific issues users might encounter during their experiments in a question-and-answer format.

Question 1: Why is my analyte signal significantly lower in matrix samples compared to neat solutions, even when using Hexahydro-1,3-isobenzofurandione-d8?

Answer: This suggests that Hexahydro-1,3-isobenzofurandione-d8 may not be fully compensating for matrix effects. Several factors could be at play:

  • Chromatographic Separation: A slight difference in retention time between the analyte and Hexahydro-1,3-isobenzofurandione-d8 can expose them to different co-eluting matrix components, leading to varied ion suppression.

  • High Concentration of Matrix Components: Extremely high concentrations of interfering compounds in the sample matrix can suppress the ionization of both the analyte and the internal standard in a non-proportional manner.

  • Suboptimal Internal Standard Concentration: An inappropriately high concentration of Hexahydro-1,3-isobenzofurandione-d8 can lead to self-suppression.

Troubleshooting Steps:

  • Verify Co-elution: Overlay the chromatograms of the analyte and Hexahydro-1,3-isobenzofurandione-d8 to ensure they elute at the exact same time.

  • Optimize Chromatography: Adjust the mobile phase gradient or column chemistry to achieve better co-elution.

  • Evaluate Matrix Effects: Perform a post-column infusion experiment to identify regions of significant ion suppression.

  • Sample Dilution: Diluting the sample can reduce the concentration of matrix components, but be mindful of the impact on the limit of quantitation.

  • Improve Sample Preparation: Enhance sample cleanup using techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.[1]

Question 2: I'm observing high variability in the Hexahydro-1,3-isobenzofurandione-d8 signal across my samples. What could be the cause?

Answer: High variability in the internal standard signal can compromise the accuracy and precision of your results. Potential causes include:

  • Inconsistent Sample Preparation: Variations in extraction efficiency or sample handling can lead to inconsistent recovery of the internal standard.

  • Matrix Effects: Different samples can have varying levels of matrix components, causing differential ion suppression of the internal standard.

  • Instrument Instability: Fluctuations in the LC-MS/MS system's performance can lead to signal instability.

  • Degradation of the Internal Standard: The stability of Hexahydro-1,3-isobenzofurandione-d8 in the sample matrix or during storage could be a factor.

Troubleshooting Steps:

  • Review Sample Preparation Protocol: Ensure consistent execution of all sample preparation steps.

  • Assess Matrix Variability: Analyze matrix blanks from different sources to understand the inherent variability.

  • Perform System Suitability Tests: Regularly check the performance of your LC-MS/MS system with standard solutions.

  • Evaluate Internal Standard Stability: Conduct experiments to assess the stability of Hexahydro-1,3-isobenzofurandione-d8 under your experimental conditions.

Frequently Asked Questions (FAQs)

What is ion suppression in LC-MS/MS?

Ion suppression is a phenomenon where the ionization efficiency of a target analyte is reduced by the presence of co-eluting compounds from the sample matrix.[1] This leads to a decreased signal intensity, which can result in inaccurate and imprecise quantification.

How does Hexahydro-1,3-isobenzofurandione-d8 help minimize ion suppression?

As a deuterated internal standard, Hexahydro-1,3-isobenzofurandione-d8 is chemically identical to the non-labeled analyte (Hexahydro-1,3-isobenzofurandione) but has a different mass due to the deuterium atoms. The underlying principle is that the analyte and the internal standard will co-elute and experience the same degree of ion suppression. By calculating the ratio of the analyte signal to the internal standard signal, the variability caused by ion suppression can be normalized, leading to more accurate quantification.

What are the key considerations when using a deuterated internal standard?

  • Co-elution: The analyte and the internal standard must co-elute perfectly for effective compensation of matrix effects.

  • Isotopic Purity: The deuterated standard should have high isotopic purity to avoid contributing to the analyte's signal.

  • Stability: The deuterium labels should be stable and not undergo back-exchange with hydrogen atoms from the solvent or matrix.

Quantitative Data Summary

The following table provides representative data on the performance of an LC-MS/MS assay for a hypothetical analyte using Hexahydro-1,3-isobenzofurandione-d8 as an internal standard, demonstrating its effectiveness in mitigating matrix effects.

Sample TypeAnalyte Peak Area (without IS)Analyte Peak Area (with IS)IS Peak AreaAnalyte/IS Ratio% Recovery%RSD
Neat Solution1,200,0001,210,0002,500,0000.484100%2.5%
Plasma Extract750,000760,0001,550,0000.49098.8%3.1%
Urine Extract550,000545,0001,100,0000.49597.8%3.5%

IS: Internal Standard; %RSD: Percent Relative Standard Deviation

Experimental Protocols

Protocol 1: Evaluation of Matrix Effects using Post-Column Infusion

Objective: To identify regions in the chromatogram where ion suppression or enhancement occurs.

Methodology:

  • Prepare a standard solution of the analyte and Hexahydro-1,3-isobenzofurandione-d8 at a concentration that provides a stable signal.

  • Set up the LC-MS/MS system with the analytical column and mobile phases intended for the assay.

  • Using a T-connector, infuse the standard solution at a constant low flow rate (e.g., 10 µL/min) into the LC eluent stream after the analytical column and before the mass spectrometer ion source.

  • Inject a blank matrix extract onto the LC column.

  • Monitor the signal of the analyte and internal standard. A dip in the baseline signal indicates ion suppression at that retention time, while a rise indicates ion enhancement.

Protocol 2: Assessment of Analyte and Internal Standard Co-elution

Objective: To confirm that the analyte and Hexahydro-1,3-isobenzofurandione-d8 have identical retention times.

Methodology:

  • Prepare individual solutions of the analyte and Hexahydro-1,3-isobenzofurandione-d8.

  • Prepare a mixed solution containing both the analyte and the internal standard.

  • Inject each solution separately into the LC-MS/MS system using the defined chromatographic method.

  • Monitor the specific mass transitions for both the analyte and the internal standard.

  • Overlay the chromatograms from the mixed solution injection. The peaks for the analyte and the internal standard should perfectly overlap.

Visualizations

Troubleshooting_Workflow cluster_issue Observed Issue cluster_causes Potential Causes cluster_actions Troubleshooting Actions Low_Analyte_Signal Low Analyte Signal in Matrix Separation Chromatographic Separation (Isotope Effect) Low_Analyte_Signal->Separation High_Matrix High Concentration of Co-eluting Matrix Components Low_Analyte_Signal->High_Matrix IS_Concentration Inappropriate IS Concentration Low_Analyte_Signal->IS_Concentration Verify_Coelution Verify Co-elution Separation->Verify_Coelution Check Post_Column Perform Post-Column Infusion High_Matrix->Post_Column Investigate Dilute Dilute Sample High_Matrix->Dilute Mitigate Optimize_Chroma Optimize Chromatography Verify_Coelution->Optimize_Chroma If Separated Sample_Prep Improve Sample Prep (SPE/LLE) Post_Column->Sample_Prep If Suppression

Caption: Troubleshooting workflow for low analyte signal.

Matrix_Effect_Evaluation cluster_setup Experimental Setup cluster_procedure Procedure LC_Column LC Column T_Connector T-Connector LC_Column->T_Connector MS_Source Mass Spec Source T_Connector->MS_Source Syringe_Pump Syringe Pump (Analyte + IS Infusion) Syringe_Pump->T_Connector Inject_Blank 1. Inject Blank Matrix Extract Monitor_Signal 2. Monitor Analyte & IS Signal Inject_Blank->Monitor_Signal Analyze_Baseline 3. Analyze Baseline for Dips/Rises Monitor_Signal->Analyze_Baseline

Caption: Workflow for post-column infusion experiment.

References

Optimization

Technical Support Center: Managing Unlabeled Analyte Impurity in Deuterated Standards

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with unlabeled analyte impurity in...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with unlabeled analyte impurity in deuterated internal standards.

Frequently Asked Questions (FAQs)

Q1: What is unlabeled analyte impurity in a deuterated standard?

An unlabeled analyte impurity refers to the presence of the non-deuterated form of the analyte within the deuterated internal standard (d-IS) material.[1] During the synthesis of deuterated compounds, it is challenging to achieve 100% isotopic enrichment, resulting in residual amounts of the original, unlabeled compound.[2]

Q2: How can this impurity affect my analytical results?

The presence of unlabeled analyte in the deuterated standard can significantly compromise the accuracy and reliability of quantitative bioanalysis.[1][2] Key consequences include:

  • Overestimation of Analyte Concentration: The unlabeled impurity in the d-IS will contribute to the signal of the analyte, leading to a positive bias in the measured concentration.[1][3] This issue is particularly pronounced at the lower limit of quantification (LLOQ).[1]

  • Non-Linear Calibration Curves: Isotopic interference can cause non-linearity in the calibration curve, which can bias the results of the quantification.[1][4]

  • Inaccurate Quantification: If the actual concentration of the deuterated standard is lower than the nominal concentration due to significant impurities, it will lead to inaccurate calculations of the analyte's concentration.[1]

Q3: What are the recommended purity levels for deuterated internal standards?

To ensure reliable and reproducible results, it is crucial to use high-purity deuterated standards. The general recommendations are:

  • Chemical Purity: >99%[1]

  • Isotopic Enrichment: ≥98%[1][5]

It is essential to always review the Certificate of Analysis (CoA) provided by the supplier to verify the chemical and isotopic purity of the standard.[1]

Q4: How can I determine the isotopic purity of my deuterated standard?

Several analytical techniques can be used to assess the isotopic purity of a deuterated internal standard:

  • High-Resolution Mass Spectrometry (HRMS): This is a powerful technique for determining isotopic purity by distinguishing between different isotopologues (molecules with varying numbers of deuterium atoms).[1][6][7]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: Proton NMR (¹H-NMR) is particularly effective for quantifying the amount of residual, non-deuterated compound.[1]

  • Liquid Chromatography-Mass Spectrometry (LC-MS/MS): This technique can be used to evaluate both chemical and isotopic purity by separating the deuterated standard from potential impurities and analyzing their mass-to-charge ratios.[1][8]

Q5: My deuterated standard and analyte show different retention times. What is the cause and how can I address it?

This phenomenon is known as the "chromatographic isotope effect" or "deuterium isotope effect".[9][10]

  • Cause: The substitution of hydrogen with the heavier deuterium isotope can lead to minor changes in the molecule's physicochemical properties, such as lipophilicity.[9][10] In reversed-phase chromatography, this often results in the deuterated compound eluting slightly earlier than its non-deuterated counterpart.[9][11]

  • Consequences: A significant shift in retention time can lead to incomplete co-elution of the analyte and the internal standard. This can expose them to different matrix effects, compromising the internal standard's ability to compensate for variations in ionization.[3][10][12]

  • Troubleshooting:

    • Chromatographic Method Optimization: Adjusting the mobile phase composition, gradient profile, or column temperature may help improve co-elution.[10][13]

    • Column Chemistry: Experimenting with different column stationary phases can alter selectivity and potentially achieve co-elution.[3]

    • Alternative Internal Standard: If co-elution cannot be achieved, consider using a ¹³C or ¹⁵N labeled internal standard, which are less prone to chromatographic shifts.[3]

Troubleshooting Guides

This section provides systematic approaches to troubleshoot common issues related to unlabeled analyte impurity in deuterated standards.

Problem 1: High Background Signal at the Analyte's Mass Transition in Blank Samples
  • Symptom: A significant peak is observed at the retention time of the analyte when analyzing a blank sample spiked only with the deuterated internal standard.

  • Possible Cause: The deuterated internal standard is contaminated with the unlabeled analyte.[1]

  • Troubleshooting Steps:

    • Confirm the Issue: Prepare a sample containing only the deuterated internal standard in a clean solvent and analyze it by LC-MS/MS. Monitor the mass transition of the unlabeled analyte. A peak at the expected retention time confirms contamination.[1][3]

    • Quantify the Impurity: Use one of the purity assessment protocols (see below) to determine the percentage of the unlabeled analyte in the deuterated standard.

    • Evaluate the Impact: The response from the unlabeled impurity in a blank sample spiked with the d-IS should not exceed 20% of the analyte's response at the LLOQ.[2][10]

    • Mitigation:

      • If the impurity level is unacceptable, contact the supplier for a higher purity batch.[1]

Problem 2: Non-Linear Calibration Curve, Especially at Higher Concentrations
  • Symptom: The calibration curve deviates from linearity, particularly at the upper end of the concentration range.

  • Possible Cause: Isotopic interference between the analyte and the internal standard.[1][4] This can be due to the natural isotopic abundance of the analyte contributing to the internal standard's signal, or vice-versa.

  • Troubleshooting Steps:

    • Examine Mass Spectra: Carefully review the mass spectra of both the analyte and the deuterated internal standard to check for overlapping isotopic patterns.[1]

    • Use a Non-Linear Fit: A non-linear calibration model that accounts for the isotopic cross-contribution can provide a more accurate fit for the data.[4]

    • Optimize MS Resolution: If using a high-resolution mass spectrometer, ensure the resolution is sufficient to distinguish between the analyte and internal standard signals.

Problem 3: Poor Reproducibility and Accuracy in QC Samples
  • Symptom: High coefficient of variation (%CV) in quality control (QC) samples and inaccurate concentration measurements.

  • Possible Causes:

    • Inconsistent purity between different batches of the internal standard.[1]

    • Degradation of the deuterated standard over time.[1]

    • Differential matrix effects due to poor co-elution.[3][10]

  • Troubleshooting Steps:

    • Verify New Batches: Always verify the purity of a new batch of deuterated internal standard before using it in an assay.[1]

    • Check Storage Conditions: Ensure the deuterated standard is stored under the conditions recommended by the supplier to prevent degradation.[1]

    • Evaluate Co-elution: Overlay the chromatograms of the analyte and the internal standard to confirm co-elution. If a significant retention time shift is observed, optimize the chromatographic method.[3][9]

    • Assess Matrix Effects: Conduct a matrix effect experiment to determine if the analyte and internal standard are affected differently by the sample matrix.[10]

Quantitative Data Summary

The following tables summarize key quantitative parameters and hypothetical data related to the assessment of deuterated internal standard purity.

Table 1: Recommended Purity Specifications and Acceptance Criteria

ParameterRecommended ValueRationale
Chemical Purity >99%[1]Minimizes interference from other chemical compounds.
Isotopic Enrichment ≥98%[1][5]Reduces the contribution of the unlabeled analyte to the analyte signal.
Unlabeled Impurity Contribution at LLOQ <20% of LLOQ response[2][10]Ensures that the impurity does not significantly impact the accuracy at low concentrations.

Table 2: Example Data from a Matrix Effect Experiment

This table illustrates how to identify differential matrix effects between the analyte and the deuterated internal standard.

CompoundPeak Area (Neat Solution)Peak Area (Post-Extraction Spike)Matrix Effect (%)
Analyte1,500,000900,00060.0% (Suppression)
Deuterated IS1,600,0001,280,00080.0% (Suppression)

In this example, the analyte experiences more significant ion suppression than the deuterated IS, which could lead to an overestimation of the analyte's concentration.[10]

Experimental Protocols

Protocol 1: Assessment of Isotopic Purity using High-Resolution Mass Spectrometry (HRMS)

Objective: To determine the isotopic purity of a deuterated internal standard.[13]

Methodology:

  • Sample Preparation: Prepare a solution of the deuterated internal standard in a suitable solvent (e.g., acetonitrile/water) at a concentration that provides a strong signal (e.g., 1 µg/mL).[1]

  • Instrumentation and Method:

    • Use a high-resolution mass spectrometer capable of resolving the different isotopologues.[1][8]

    • Infuse the sample directly or inject it onto an LC column.[1]

    • Acquire full-scan mass spectra in the appropriate mass range.[1]

  • Data Analysis:

    • Extract the ion chromatograms or spectra for the deuterated standard and all its isotopologues (d0, d1, d2, etc.).[1][7]

    • Integrate the peak areas for each isotopologue.[1][7]

    • Calculate the isotopic purity using the following formula:

      • Isotopic Purity (%) = [Peak Area (deuterated) / Sum of Peak Areas (all isotopologues)] * 100

Protocol 2: Quantification of Unlabeled Impurity using ¹H-NMR

Objective: To quantify the amount of residual, non-deuterated compound in a deuterated standard.[1]

Methodology:

  • Sample Preparation:

    • Accurately weigh a known amount of the deuterated internal standard and a certified quantitative NMR (qNMR) standard.

    • Dissolve the samples in a suitable deuterated solvent.

  • Instrumentation and Method:

    • Acquire a quantitative ¹H-NMR spectrum on a high-field NMR spectrometer.

    • Ensure a sufficient relaxation delay is used to allow for complete signal relaxation.[1]

  • Data Analysis:

    • Integrate the signal corresponding to a specific proton in the unlabeled impurity and a signal from the qNMR standard.[1]

    • Calculate the amount of the unlabeled impurity relative to the qNMR standard.[1]

    • Determine the percentage of the unlabeled impurity in the deuterated internal standard.[1]

Visualizations

experimental_workflow cluster_prep Sample Preparation cluster_analysis HRMS Analysis cluster_data Data Analysis prep_sample Prepare d-IS Solution (e.g., 1 µg/mL) infuse Direct Infusion or LC Injection prep_sample->infuse acquire Acquire Full Scan High-Resolution Mass Spectra infuse->acquire extract Extract Ion Chromatograms for all Isotopologues (d0, d1, d2...) acquire->extract integrate Integrate Peak Areas extract->integrate calculate Calculate Isotopic Purity (%) integrate->calculate

Caption: Workflow for assessing isotopic purity using HRMS.

troubleshooting_workflow cluster_investigation Investigation cluster_action Action start High Background Signal in Blank + d-IS check_contamination Analyze d-IS in Clean Solvent start->check_contamination quantify_impurity Quantify Unlabeled Impurity (HRMS or NMR) check_contamination->quantify_impurity evaluate_impact Compare Impurity Response to LLOQ Response quantify_impurity->evaluate_impact is_acceptable Impurity < 20% of LLOQ? evaluate_impact->is_acceptable contact_supplier Contact Supplier for Higher Purity Batch is_acceptable->contact_supplier No use_with_caution Proceed with Caution or Use Mathematical Correction is_acceptable->use_with_caution Yes

Caption: Troubleshooting high background from d-IS impurity.

References

Troubleshooting

Technical Support Center: Adjusting for Differential Extraction Recovery with Deuterated Standards

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing issues related to differential extra...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing issues related to differential extraction recovery when using deuterated internal standards.

Frequently Asked Questions (FAQs)

Q1: What are deuterated standards and why are they used in mass spectrometry?

Deuterated standards are stable isotopically labeled versions of an analyte where one or more hydrogen atoms have been replaced by deuterium.[1] They are considered the gold standard for internal standards in quantitative mass spectrometry for several reasons:

  • Similar Physicochemical Properties: Deuterated standards have nearly identical chemical and physical properties to their non-labeled counterparts.[1] This similarity ensures they behave almost identically during sample preparation, extraction, chromatography, and ionization.[1][2]

  • Correction for Variability: Their co-elution and similar behavior allow for the correction of various sources of error, including matrix effects, variability in extraction recovery, and instrumental drift.[2][3]

  • Improved Accuracy and Precision: By calculating the ratio of the analyte signal to the internal standard signal, variability in the analytical process can be effectively normalized, leading to more accurate and precise quantification.[2][4]

Q2: What are the most critical factors to consider when selecting a deuterated internal standard?

When selecting a deuterated internal standard, the following factors are crucial:

  • Isotopic Purity: The standard should have a high degree of deuteration (isotopic enrichment of at least 98% is recommended) to minimize signal overlap with the native analyte.[1][5]

  • Position of Deuterium Labels: Deuterium atoms must be placed in stable, non-exchangeable positions within the molecule to prevent their loss during sample processing and analysis.[1] Labeling on heteroatoms like -OH, -NH, or -SH should be avoided as they are prone to hydrogen-deuterium exchange.[1]

  • Mass Shift: A sufficient mass difference (typically ≥3 amu) between the analyte and the standard is necessary to prevent isotopic crosstalk.[1]

  • Co-elution: Ideally, the deuterated standard should co-elute with the analyte to ensure they experience the same matrix effects and ionization conditions.[1]

Q3: Can the position of the deuterium label affect my results?

Yes, the position of the deuterium label is critical. If deuterium is placed on a site that can easily exchange with hydrogen from the solvent or matrix (e.g., hydroxyl, amine, or acidic protons), the isotopic label can be lost.[1] This phenomenon, known as isotopic exchange or back-exchange, can lead to inaccurate quantification by generating a false positive signal for the unlabeled analyte or causing irreproducible internal standard signals.[6]

Troubleshooting Guides

Issue 1: Low or Inconsistent Extraction Recovery

Symptom: The peak area of the deuterated internal standard is significantly lower than expected or varies widely between samples.

Possible Causes & Troubleshooting Steps:

Possible Cause Troubleshooting Step
Suboptimal Extraction Conditions Review and optimize the extraction protocol. Factors to consider include the choice of extraction solvent, pH of the sample, mixing time and intensity, and temperature.[7][8]
Incomplete Elution from SPE Cartridge Ensure the elution solvent is strong enough and the volume is sufficient to completely elute the analyte and the internal standard from the Solid Phase Extraction (SPE) sorbent.[7][9]
Analyte Instability Certain compounds can degrade during extraction due to exposure to light, oxygen, or heat.[7] Consider adding antioxidants, protecting samples from light, or performing extractions at a lower temperature.[7]
Overloading the SPE Cartridge Exceeding the capacity of the SPE cartridge can lead to breakthrough of both the analyte and the internal standard during sample loading.[8][9]
Issue 2: Differential Recovery Between Analyte and Deuterated Standard

Symptom: The analyte/internal standard peak area ratio is inconsistent across samples, standards, and quality controls, leading to poor accuracy and precision.

Possible Causes & Troubleshooting Steps:

Possible Cause Troubleshooting Step
Chromatographic Separation (Isotope Effect) A slight difference in retention time between the analyte and the deuterated standard is a known phenomenon.[3] If this separation is significant, they may experience different matrix effects.[10][11] Adjust chromatographic conditions (e.g., mobile phase composition, gradient) to achieve co-elution.[1]
Differential Matrix Effects Even with co-elution, matrix components can suppress or enhance the ionization of the analyte and the internal standard to different extents.[3] This can be a significant source of imprecision. A post-extraction addition experiment can help quantify the extent of these effects.[3]
Isotopic Exchange (H/D Exchange) If the deuterium label is in an unstable position, it can exchange with hydrogen from the matrix or solvent, altering the internal standard's concentration.[3] Select a standard with deuterium labels on stable positions.[1]
Presence of Unlabeled Analyte in the Standard The deuterated standard may contain a small amount of the unlabeled analyte, leading to inaccurate measurements, especially at low concentrations.[3][6]

Experimental Protocols

Protocol 1: Evaluation of Matrix Effects

This protocol is used to assess whether the deuterated internal standard adequately compensates for matrix-induced ion suppression or enhancement.[1][2]

Methodology:

  • Prepare Three Sets of Samples:

    • Set A (Neat Solution): Analyte and internal standard spiked into the reconstitution solution.[1]

    • Set B (Post-Extraction Spike): Extract blank matrix and then spike the analyte and internal standard into the final extract.[1]

    • Set C (Pre-Extraction Spike): Spike the analyte and internal standard into the blank matrix before the extraction process.[1]

  • Analysis: Analyze all samples by LC-MS/MS.

  • Calculations:

    • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

    • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) * 100

    • Process Efficiency (%) = (Peak Area in Set C / Peak Area in Set A) * 100

Data Presentation Example:

Sample Set Analyte Peak Area IS Peak Area Analyte/IS Ratio Matrix Effect (%) Recovery (%)
Set A (Neat) 1,200,0001,500,0000.80--
Set B (Post-Spike) 950,0001,250,0000.7679.2-
Set C (Pre-Spike) 810,0001,050,0000.77-85.3

In this example, the matrix effect shows ion suppression (79.2%). The consistent Analyte/IS ratio between Set B and Set C suggests the internal standard is adequately compensating for the matrix effect and extraction variability.

Protocol 2: Assessment of Deuterium Exchange

This protocol helps determine if the deuterated internal standard is stable under the experimental conditions.[1]

Methodology:

  • Spike: Add the deuterated internal standard into a blank matrix at a concentration similar to that used in the analytical method.[1]

  • Incubate: Incubate the sample under the same conditions (e.g., temperature, pH, time) as a typical sample preparation.[1]

  • Analyze: Analyze the sample by LC-MS/MS, monitoring for the appearance of the unlabeled analyte's mass transition.[1]

  • Evaluate: A significant increase in the signal for the unlabeled analyte over time indicates deuterium exchange.[1]

Visualizations

Troubleshooting_Workflow Troubleshooting Differential Extraction Recovery start Inconsistent Analyte/IS Ratio check_recovery Check IS Recovery start->check_recovery low_recovery Low or Variable IS Recovery? check_recovery->low_recovery optimize_extraction Optimize Extraction Protocol (Solvent, pH, Temp) low_recovery->optimize_extraction Yes consistent_recovery Consistent IS Recovery low_recovery->consistent_recovery No check_spe Investigate SPE Method (Conditioning, Elution) optimize_extraction->check_spe end Issue Resolved check_spe->end check_coelution Evaluate Analyte-IS Co-elution consistent_recovery->check_coelution poor_coelution Poor Co-elution? check_coelution->poor_coelution optimize_chrom Optimize Chromatography (Gradient, Mobile Phase) poor_coelution->optimize_chrom Yes good_coelution Good Co-elution poor_coelution->good_coelution No optimize_chrom->end eval_matrix Evaluate Matrix Effects (Post-Extraction Spike) good_coelution->eval_matrix diff_matrix Differential Matrix Effects? eval_matrix->diff_matrix improve_cleanup Improve Sample Cleanup (e.g., more selective SPE) diff_matrix->improve_cleanup Yes check_exchange Check for Isotopic Exchange diff_matrix->check_exchange No improve_cleanup->end check_exchange->end

Caption: A logical workflow for troubleshooting differential recovery.

Matrix_Effect_Protocol Experimental Workflow for Matrix Effect Evaluation start Start prep_set_a Prepare Set A: Analyte + IS in Neat Solution start->prep_set_a prep_set_b Prepare Set B: Extract Blank Matrix, then Spike Analyte + IS start->prep_set_b prep_set_c Prepare Set C: Spike Analyte + IS in Blank Matrix, then Extract start->prep_set_c analyze Analyze All Sets by LC-MS/MS prep_set_a->analyze prep_set_b->analyze prep_set_c->analyze calculate Calculate: 1. Matrix Effect 2. Recovery 3. Process Efficiency analyze->calculate evaluate Evaluate if IS Compensates for Matrix Effects calculate->evaluate

Caption: Workflow for evaluating matrix effects.

References

Reference Data & Comparative Studies

Comparative

A Comparative Guide to Hexahydro-1,3-isobenzofurandione-d8 and its Non-Deuterated Standard in Quantitative Analysis

In the landscape of modern analytical chemistry, particularly within pharmaceutical and drug development, the precise and accurate quantification of chemical entities is paramount. The use of internal standards in mass s...

Author: BenchChem Technical Support Team. Date: December 2025

In the landscape of modern analytical chemistry, particularly within pharmaceutical and drug development, the precise and accurate quantification of chemical entities is paramount. The use of internal standards in mass spectrometry-based assays is a cornerstone of achieving reliable data. This guide provides an objective comparison between the deuterated internal standard, Hexahydro-1,3-isobenzofurandione-d8 (HHPA-d8), and its non-deuterated counterpart, Hexahydro-1,3-isobenzofurandione (HHPA), for use in quantitative analysis.

Hexahydro-1,3-isobenzofurandione, also known as hexahydrophthalic anhydride (HHPA), is a cyclic anhydride widely used as a curing agent for epoxy resins and as an intermediate in the synthesis of various organic compounds. For quantitative studies, particularly those employing isotope dilution mass spectrometry (IDMS), a stable isotope-labeled version of the analyte, such as HHPA-d8, is often the preferred internal standard. In HHPA-d8, eight hydrogen atoms have been replaced with deuterium. This mass shift allows the mass spectrometer to differentiate between the analyte (HHPA) and the internal standard (HHPA-d8), while their chemical and physical properties remain nearly identical.

The primary advantage of using a deuterated internal standard lies in its ability to compensate for variations that can occur during sample preparation and analysis.[1] Since the deuterated standard behaves almost identically to the non-deuterated analyte during extraction, chromatography, and ionization, it can effectively correct for analyte loss during sample workup, matrix effects (ion suppression or enhancement), and fluctuations in instrument response.[2] This leads to significantly improved accuracy and precision in the final quantitative results.

Data Presentation: Performance Comparison

Performance MetricAnalogous Internal StandardDeuterated (d8) Internal Standard
Accuracy (Mean % Bias)
Quality Control Low-5.2%+0.8%
Quality Control Medium-3.8%-0.5%
Quality Control High-2.1%+0.6%
Overall Mean Accuracy 96.8% 100.3%
Precision (% Coefficient of Variation)
Quality Control Low8.9%4.5%
Quality Control Medium7.5%3.2%
Quality Control High6.8%2.8%
Overall Mean Precision 7.7% 3.5%

Data adapted from a study comparing internal standards for the quantification of an anticancer agent, illustrating the superior performance of a deuterated internal standard in terms of both accuracy and precision.[2]

Experimental Protocols

A robust and validated analytical method is crucial for the accurate quantification of Hexahydro-1,3-isobenzofurandione. The following is a detailed experimental protocol for a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method, which is a common and powerful technique for such analyses.

Objective

To quantify the concentration of Hexahydro-1,3-isobenzofurandione in a given matrix using its deuterated internal standard, Hexahydro-1,3-isobenzofurandione-d8, by LC-MS/MS.

Materials and Reagents
  • Hexahydro-1,3-isobenzofurandione (analytical standard)

  • Hexahydro-1,3-isobenzofurandione-d8 (internal standard)

  • Acetonitrile (LC-MS grade)

  • Methanol (LC-MS grade)

  • Water (LC-MS grade)

  • Formic acid (LC-MS grade)

  • Control matrix (e.g., plasma, tissue homogenate)

Instrumentation
  • High-Performance Liquid Chromatography (HPLC) system

  • Tandem Mass Spectrometer (e.g., triple quadrupole) with an electrospray ionization (ESI) source

Procedure
  • Preparation of Stock and Working Solutions:

    • Prepare individual stock solutions of Hexahydro-1,3-isobenzofurandione and Hexahydro-1,3-isobenzofurandione-d8 in acetonitrile at a concentration of 1 mg/mL.

    • From the stock solutions, prepare a series of working standard solutions of the non-deuterated analyte at various concentrations for the calibration curve.

    • Prepare a working solution of the deuterated internal standard at a fixed concentration.

  • Sample Preparation (Protein Precipitation):

    • To 100 µL of the sample (or calibration standard/quality control), add 20 µL of the internal standard working solution and vortex briefly.

    • Add 300 µL of cold acetonitrile to precipitate proteins.

    • Vortex vigorously for 1 minute.

    • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

    • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

    • Reconstitute the residue in 100 µL of the initial mobile phase.

  • LC-MS/MS Analysis:

    • HPLC Conditions:

      • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

      • Mobile Phase A: Water with 0.1% formic acid

      • Mobile Phase B: Acetonitrile with 0.1% formic acid

      • Gradient: A suitable gradient to ensure separation from matrix components (e.g., 5% B to 95% B over 5 minutes)

      • Flow Rate: 0.4 mL/min

      • Injection Volume: 5 µL

    • Mass Spectrometry Conditions:

      • Ionization Mode: Electrospray Ionization (ESI), positive or negative ion mode (to be optimized)

      • Detection Mode: Multiple Reaction Monitoring (MRM)

      • MRM Transitions:

        • Hexahydro-1,3-isobenzofurandione: Precursor ion > Product ion (to be determined by infusion)

        • Hexahydro-1,3-isobenzofurandione-d8: Precursor ion > Product ion (to be determined by infusion)

      • Optimize ion source parameters (e.g., capillary voltage, source temperature, gas flows) for maximum signal intensity.

  • Data Analysis:

    • Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the calibration standards.

    • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Mandatory Visualization

experimental_workflow cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing sample Sample/Standard add_is Add Internal Standard (HHPA-d8) sample->add_is precipitate Protein Precipitation (Acetonitrile) add_is->precipitate centrifuge Centrifugation precipitate->centrifuge evaporate Evaporation centrifuge->evaporate reconstitute Reconstitution evaporate->reconstitute hplc HPLC Separation (C18 Column) reconstitute->hplc esi Electrospray Ionization hplc->esi ms Tandem Mass Spectrometry (MRM Detection) esi->ms peak_integration Peak Area Integration ms->peak_integration ratio_calc Calculate Area Ratio (Analyte/IS) peak_integration->ratio_calc calibration Calibration Curve ratio_calc->calibration quantification Quantification calibration->quantification principle_of_idms cluster_sample Sample cluster_spike Spike cluster_combined Combined Sample cluster_ms Mass Spectrometry analyte Analyte (HHPA) Unknown Amount combined Analyte + Internal Standard analyte->combined is Internal Standard (HHPA-d8) Known Amount is->combined ms_detect Measure Ratio of Analyte to Internal Standard combined->ms_detect

References

Validation

A Comparative Guide to the Cross-Validation of Hexahydro-1,3-isobenzofurandione-d8 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals Introduction to Internal Standards in Quantitative Analysis In quantitative analytical chemistry, an internal standard (IS) is a chemical substance added in...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction to Internal Standards in Quantitative Analysis

In quantitative analytical chemistry, an internal standard (IS) is a chemical substance added in a constant amount to samples, calibration standards, and quality controls in an analysis.[1] By comparing the analyte's response to the internal standard's response, variations in sample preparation and instrument response can be compensated for, leading to improved accuracy and precision.[2] The ideal internal standard is a stable isotope-labeled (SIL) version of the analyte, such as Hexahydro-1,3-isobenzofurandione-d8 for the analysis of its non-labeled counterpart.[3][4] SIL internal standards have nearly identical chemical and physical properties to the analyte, ensuring they behave similarly during extraction, chromatography, and ionization, thus providing the most effective correction for experimental variability.[3]

This guide outlines a cross-validation protocol to compare the performance of Hexahydro-1,3-isobenzofurandione-d8 (HHIBFD-d8) with two other common types of internal standards:

  • Structural Analog IS: A compound with a similar chemical structure but not isotopically labeled (e.g., Tetrahydrophthalic anhydride).

  • Chromatographically Resolved IS: A compound with a different chemical structure and retention time (e.g., Dodecanedioic acid).

The objective is to demonstrate the superiority of the SIL IS in providing the most accurate and precise quantification of the target analyte, Hexahydro-1,3-isobenzofurandione.

Experimental Design and Protocols

A robust experimental design is crucial for the effective cross-validation of internal standards. The following protocols for GC-MS analysis are provided as a template.

Materials and Reagents
  • Analyte: Hexahydro-1,3-isobenzofurandione (HHIBFD)

  • Internal Standards:

    • Hexahydro-1,3-isobenzofurandione-d8 (HHIBFD-d8)

    • Tetrahydrophthalic anhydride (Structural Analog IS)

    • Dodecanedioic acid (Chromatographically Resolved IS)

  • Matrix: Human Plasma (or other relevant biological matrix)

  • Solvents: Acetonitrile, Ethyl Acetate (HPLC grade)

  • Derivatization Agent (if necessary for GC): N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS

Sample Preparation Protocol
  • Spiking: To 100 µL of blank human plasma, add the analyte to achieve a range of concentrations (e.g., 1, 5, 25, 50, 100, 250, 500 ng/mL).

  • Internal Standard Addition: Add a constant concentration of each internal standard (e.g., 100 ng/mL) to every sample, calibrator, and quality control.

  • Protein Precipitation: Add 300 µL of cold acetonitrile, vortex for 1 minute, and centrifuge at 10,000 rpm for 10 minutes.

  • Liquid-Liquid Extraction: Transfer the supernatant to a new tube, add 1 mL of ethyl acetate, vortex for 2 minutes, and centrifuge.

  • Evaporation: Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

  • Derivatization (for GC-MS): Reconstitute the residue in 50 µL of BSTFA and 50 µL of acetonitrile. Heat at 60°C for 30 minutes.

  • Analysis: Inject 1 µL of the derivatized sample into the GC-MS system.

GC-MS Instrumental Conditions
  • Gas Chromatograph: Agilent 7890B or equivalent

  • Mass Spectrometer: Agilent 5977A MSD or equivalent

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm)

  • Inlet Temperature: 250°C

  • Oven Program: Start at 100°C, hold for 1 min, ramp to 280°C at 20°C/min, hold for 5 min.

  • Ion Source: Electron Ionization (EI) at 70 eV

  • Acquisition Mode: Selected Ion Monitoring (SIM)

    • HHIBFD: (Select appropriate m/z ions)

    • HHIBFD-d8: (Select appropriate m/z ions, typically M+8)

    • Structural Analog IS: (Select appropriate m/z ions)

    • Chromatographically Resolved IS: (Select appropriate m/z ions)

Performance Comparison

The performance of each internal standard will be evaluated based on the following key validation parameters as recommended by regulatory guidelines.[5]

Data Presentation: Comparative Performance Metrics

The following tables summarize the hypothetical (illustrative) data from the cross-validation study.

Table 1: Calibration Curve Linearity

Internal Standard TypeAnalyte Concentration Range (ng/mL)Mean R²% Deviation from Nominal
HHIBFD-d8 (SIL) 1 - 5000.9992 < 5%
Structural Analog IS1 - 5000.9965< 10%
Chromatographically Resolved IS1 - 5000.9910< 15%

Table 2: Accuracy and Precision

Internal Standard TypeQC LevelAccuracy (% Bias)Precision (%RSD)
HHIBFD-d8 (SIL) LQC (3 ng/mL)-2.5% 4.1%
MQC (150 ng/mL)1.8% 2.5%
HQC (400 ng/mL)0.9% 2.1%
Structural Analog ISLQC (3 ng/mL)-8.7%9.8%
MQC (150 ng/mL)-5.2%6.5%
HQC (400 ng/mL)-4.1%5.8%
Chromatographically Resolved ISLQC (3 ng/mL)-14.2%16.5%
MQC (150 ng/mL)-11.8%12.3%
HQC (400 ng/mL)-9.9%11.5%
Acceptance criteria are typically ±15% for accuracy and <15% for precision, except at the LLOQ where ±20% and <20% are acceptable.[5]

Table 3: Matrix Effect Evaluation

Internal Standard TypeMatrix Lots (n=6)%RSD of IS-Normalized Response
HHIBFD-d8 (SIL) Lot 1 - 63.8%
Structural Analog ISLot 1 - 611.2%
Chromatographically Resolved ISLot 1 - 618.9%
A lower %RSD indicates better compensation for matrix-induced ion suppression or enhancement.[4]

Mandatory Visualizations

Diagrams are provided to illustrate the logical and experimental workflows.

experimental_workflow cluster_prep Sample Preparation cluster_analysis GC-MS Analysis cluster_data Data Processing p1 Blank Plasma p2 Spike Analyte p1->p2 p3 Add Internal Standard p2->p3 p4 Protein Precipitation p3->p4 p5 Liquid-Liquid Extraction p4->p5 p6 Evaporation p5->p6 p7 Derivatization p6->p7 a1 Injection p7->a1 a2 Chromatographic Separation a1->a2 a3 Mass Spectrometry Detection a2->a3 d1 Peak Integration a3->d1 d2 Calculate Analyte/IS Ratio d1->d2 d3 Quantification via Calibration Curve d2->d3

Caption: Experimental workflow for sample analysis.

logical_relationship cluster_ideal Ideal IS Properties cluster_types Internal Standard Types cluster_performance Performance Outcome prop1 Similar Physicochemical Properties perf1 High Accuracy & Precision prop1->perf1 prop2 Co-eluting with Analyte prop2->perf1 prop3 Similar Extraction & Ionization prop3->perf1 prop4 Not Present in Blank Matrix prop4->perf1 is1 Stable Isotope-Labeled (SIL) (HHIBFD-d8) is1->prop1 is1->prop2 is1->prop3 is1->prop4 is2 Structural Analog (Tetrahydrophthalic anhydride) is2->prop1 is2->prop4 is3 Chromatographically Resolved (Dodecanedioic acid) is3->prop4 perf2 Effective Matrix Effect Correction perf1->perf2 perf3 Reliable Quantification perf2->perf3

Caption: Selection criteria for an ideal internal standard.

Conclusion

Based on the established principles of analytical chemistry, a stable isotope-labeled internal standard like Hexahydro-1,3-isobenzofurandione-d8 is the gold standard for the quantitative analysis of its unlabeled analog.[6] The illustrative data presented in this guide highlights its expected superior performance in terms of linearity, accuracy, precision, and ability to compensate for matrix effects when compared to a structural analog or a chromatographically resolved internal standard. For researchers and drug development professionals requiring the highest quality quantitative data, the use of a SIL internal standard is strongly recommended. This guide provides a template for the rigorous in-lab validation necessary to confirm its performance and ensure data integrity.

References

Comparative

A Comparative Guide to the Performance of Hexahydro-1,3-isobenzofurandione-d8 in Analytical Methods

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of the expected performance of Hexahydro-1,3-isobenzofurandione-d8 as an internal standard in various analytica...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the expected performance of Hexahydro-1,3-isobenzofurandione-d8 as an internal standard in various analytical matrices. Due to a lack of publicly available, direct experimental data on this specific deuterated compound, this guide leverages established principles of analytical chemistry, particularly the use of stable isotope-labeled internal standards in chromatography and mass spectrometry. We will explore its anticipated behavior and provide a framework for its application and evaluation.

Introduction to Internal Standards in Quantitative Analysis

In quantitative analytical chemistry, an internal standard (IS) is a chemical substance that is added in a consistent amount to all samples, calibration standards, and quality controls. The use of an internal standard is a powerful technique to correct for the loss of analyte during sample preparation and to compensate for variations in instrument response.[1][2] An ideal internal standard should be a compound that is chemically and physically similar to the analyte but is not naturally present in the samples.[1][3]

Deuterated compounds, such as Hexahydro-1,3-isobenzofurandione-d8, are often considered the "gold standard" for use as internal standards, especially in mass spectrometry-based methods like GC-MS and LC-MS.[1] This is because their physicochemical properties are nearly identical to their non-deuterated counterparts, meaning they behave similarly during extraction, derivatization, and chromatographic separation. However, due to the mass difference, they can be distinguished by a mass spectrometer.

Expected Performance of Hexahydro-1,3-isobenzofurandione-d8 in Different Matrices

Key Performance Parameters:

  • Recovery: The recovery of an internal standard is a measure of the efficiency of the extraction process. Due to its chemical similarity to the non-deuterated form (Hexahydro-1,3-isobenzofurandione), the d8 version is expected to have very similar extraction efficiencies from various matrices like plasma, urine, and environmental samples. Any physical loss of the analyte during sample processing will be mirrored by a proportional loss of the internal standard, allowing for accurate correction.

  • Matrix Effects: Matrix effects, the suppression or enhancement of ionization in the mass spectrometer source due to co-eluting compounds from the sample matrix, are a significant challenge in quantitative analysis. A stable isotope-labeled internal standard like Hexahydro-1,3-isobenzofurandione-d8 is the most effective tool to compensate for matrix effects. Because the deuterated and non-deuterated forms co-elute and have nearly identical ionization efficiencies, any matrix effect will impact both compounds to the same degree, leading to a consistent analyte-to-internal standard response ratio.

  • Stability: The stability of an internal standard is crucial for reliable quantification. Hexahydro-1,3-isobenzofurandione is a cyclic anhydride. Anhydrides can be susceptible to hydrolysis, opening the ring to form the corresponding dicarboxylic acid.[4] The rate of hydrolysis is dependent on the pH, temperature, and the presence of enzymes in the matrix. Therefore, the stability of Hexahydro-1,3-isobenzofurandione-d8 should be carefully evaluated in the specific matrix and storage conditions of the experiment. It is anticipated that its stability will be comparable to the non-deuterated analog.

Comparison with Alternative Internal Standards

The primary alternatives to a deuterated internal standard are compounds that are chemically similar but not isotopically labeled. For the analysis of Hexahydro-1,3-isobenzofurandione, a potential alternative could be a different cyclic anhydride or a structurally related compound that is not expected to be in the sample.

FeatureHexahydro-1,3-isobenzofurandione-d8 (Deuterated IS)Structurally Similar Non-Isotopic IS
Co-elution with Analyte Nearly identical retention time.Similar but not identical retention time.
Correction for Matrix Effects Excellent. Experiences the same ionization suppression/enhancement.Good, but less effective as ionization efficiency may differ.
Correction for Extraction Loss Excellent. Behaves identically during sample preparation.Good, but minor differences in solubility and partitioning can occur.
Availability and Cost Generally more expensive and may require custom synthesis.More readily available and less expensive.
Risk of Interference Minimal, as it is distinguished by mass.Higher risk of co-eluting with other matrix components.

Hypothetical Experimental Workflow

The following diagram illustrates a typical workflow for the use of Hexahydro-1,3-isobenzofurandione-d8 as an internal standard in a quantitative analytical method.

G cluster_prep Sample Preparation cluster_analysis Instrumental Analysis cluster_data Data Processing cluster_result Result Sample Sample Collection (e.g., Plasma, Urine) Spike Spike with Hexahydro-1,3-isobenzofurandione-d8 Sample->Spike Extract Extraction (e.g., LLE, SPE) Spike->Extract Derivatize Derivatization (if necessary) Extract->Derivatize GCMS GC-MS or LC-MS/MS Analysis Derivatize->GCMS Integrate Peak Integration GCMS->Integrate Ratio Calculate Analyte/IS Response Ratio Integrate->Ratio Calibrate Quantify using Calibration Curve Ratio->Calibrate Result Final Concentration Calibrate->Result

Caption: A typical analytical workflow using a deuterated internal standard.

Experimental Protocols

While a specific protocol for Hexahydro-1,3-isobenzofurandione-d8 is not available, a general methodology for a related compound, phthalic anhydride, can be adapted. For instance, in the analysis of phthalic anhydride in urine, a common procedure involves acidification of the urine sample, followed by extraction with an organic solvent like dimethyl ether.[5] The extract is then often derivatized, for example, by esterification with boron trifluoride/methanol, to improve its chromatographic properties before analysis by GC-MS.[5]

General Extraction Protocol (Liquid-Liquid Extraction):

  • Sample Preparation: To a known volume of the liquid matrix (e.g., 1 mL of plasma or urine), add a precise amount of Hexahydro-1,3-isobenzofurandione-d8 solution.

  • Acidification: Adjust the pH of the sample to an acidic range (e.g., pH 2-3) to ensure the analyte and internal standard are in a non-ionized form, which is more readily extracted into an organic solvent.

  • Extraction: Add an appropriate volume of a water-immiscible organic solvent (e.g., ethyl acetate, diethyl ether). Vortex or shake vigorously to ensure thorough mixing and partitioning of the analytes into the organic phase.

  • Phase Separation: Centrifuge the sample to achieve a clean separation of the aqueous and organic layers.

  • Collection: Carefully transfer the organic layer to a clean tube.

  • Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

  • Reconstitution: Reconstitute the dried extract in a suitable solvent for injection into the analytical instrument.

Note: The choice of extraction solvent and other parameters should be optimized for the specific analyte and matrix.

Conclusion

Hexahydro-1,3-isobenzofurandione-d8 holds significant promise as an internal standard for the quantitative analysis of its non-deuterated analog in various matrices. Its use is expected to provide high accuracy and precision by effectively compensating for variations in sample preparation and instrumental analysis. While direct experimental data is currently limited, the established principles of using stable isotope-labeled internal standards provide a strong foundation for its successful implementation. Researchers are encouraged to perform in-house validation to determine the optimal conditions and to confirm its performance characteristics for their specific applications.

References

Validation

A Comparative Guide to the Linearity and Sensitivity of Hexahydro-1,3-isobenzofurandione-d8 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals In the landscape of quantitative bioanalysis, particularly in chromatography and mass spectrometry, the use of a stable isotope-labeled internal standard is...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative bioanalysis, particularly in chromatography and mass spectrometry, the use of a stable isotope-labeled internal standard is paramount for achieving accurate and reproducible results. Hexahydro-1,3-isobenzofurandione-d8, a deuterated analog of hexahydrophthalic anhydride (HHPA), serves as an ideal internal standard for the quantification of HHPA and its metabolites in various biological matrices. This guide provides a comparative overview of its performance, focusing on linearity and sensitivity, and presents supporting data from a representative analytical method validation.

Performance Characteristics

Deuterated internal standards are considered the gold standard in quantitative mass spectrometry because their physicochemical properties are nearly identical to the analyte of interest. This ensures they co-elute and experience similar ionization effects and potential losses during sample preparation, providing a reliable means of correction and enhancing the accuracy and precision of the measurement.

Linearity

The linearity of an analytical method is its ability to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range. When using a deuterated internal standard, the response ratio (analyte peak area / internal standard peak area) is plotted against the analyte concentration.

Table 1: Linearity Data for a Representative Organic Anhydride using a Deuterated Internal Standard

Analyte Concentration (ng/mL)Response Ratio (Analyte/IS)Calculated Concentration (ng/mL)Accuracy (%)
1.00.0120.9898.0
5.00.0615.1102.0
10.00.12510.4104.0
50.00.63050.4100.8
100.01.24599.699.6
250.03.110248.899.5
500.06.250500.0100.0
Linearity Range 1.0 - 500.0 ng/mL Correlation Coefficient (r²) >0.995

This data is representative of a typical validated GC-MS method and illustrates the expected performance when using a deuterated internal standard like Hexahydro-1,3-isobenzofurandione-d8.

Sensitivity

The sensitivity of an analytical method is a measure of its ability to detect and quantify low concentrations of an analyte. The lower limit of quantification (LLOQ) is the lowest concentration of an analyte in a sample that can be reliably quantified with acceptable accuracy and precision.

Table 2: Sensitivity (LLOQ) for a Representative Organic Anhydride using a Deuterated Internal Standard

ParameterAcceptance CriteriaResult
LLOQ Concentration-1.0 ng/mL
Accuracy at LLOQWithin ±20% of nominal98.0%
Precision at LLOQ (CV%)≤20%8.5%

This data demonstrates the high sensitivity achievable with GC-MS methods employing a deuterated internal standard.

Comparison with Alternative Internal Standards

While other types of internal standards exist, such as structural analogs, their performance is generally inferior to that of deuterated standards.

Table 3: Comparison of Internal Standard Types

Internal Standard TypeAdvantagesDisadvantages
Deuterated (e.g., Hexahydro-1,3-isobenzofurandione-d8) - Co-elutes with the analyte- Experiences identical matrix effects- Corrects for extraction and instrument variability- Higher cost
Structural Analog - Lower cost- Different retention time- May have different ionization efficiency- Does not perfectly mimic analyte behavior
No Internal Standard - Simplest approach- Highly susceptible to matrix effects and variability- Poor accuracy and precision

Experimental Protocols

The following is a representative experimental protocol for the quantification of an organic acid anhydride in a biological matrix using a deuterated internal standard and GC-MS.

Sample Preparation

  • Spiking: To 100 µL of the biological sample (e.g., urine, plasma), add a known amount of Hexahydro-1,3-isobenzofurandione-d8 solution as the internal standard.

  • Hydrolysis: If quantifying the hydrolyzed metabolite (hexahydrophthalic acid), perform an enzymatic or chemical hydrolysis step.

  • Extraction: Perform a liquid-liquid extraction or solid-phase extraction to isolate the analyte and internal standard from the matrix.

  • Derivatization: To improve volatility and chromatographic performance, derivatize the extracted sample using a suitable agent (e.g., a silylating agent).

  • Reconstitution: Evaporate the solvent and reconstitute the residue in a suitable solvent for GC-MS analysis.

GC-MS Analysis

  • Gas Chromatograph (GC): Equipped with a suitable capillary column (e.g., DB-5ms).

  • Carrier Gas: Helium at a constant flow rate.

  • Injection Mode: Splitless.

  • Temperature Program: An optimized temperature gradient to ensure separation of the analyte from other matrix components.

  • Mass Spectrometer (MS): Operated in selected ion monitoring (SIM) or multiple reaction monitoring (MRM) mode for high specificity and sensitivity. The mass transitions for the analyte and the deuterated internal standard are monitored.

Workflow and Process Visualization

The following diagrams illustrate the general workflow for a bioanalytical method using a deuterated internal standard and the logical relationship of its application.

Caption: Experimental workflow for bioanalysis using a deuterated internal standard.

cluster_correction Correction for Variability Analyte Analyte SamplePrep Sample Preparation (Extraction, Derivatization) Analyte->SamplePrep IS Hexahydro-1,3-isobenzofurandione-d8 (IS) IS->SamplePrep IS->SamplePrep Corrects for losses GCMS GC-MS Analysis SamplePrep->GCMS SamplePrep->GCMS Corrects for instrument variation Response Signal Response GCMS->Response Ratio Response Ratio (Analyte/IS) Response->Ratio Quantification Accurate Quantification Ratio->Quantification

Caption: Logical relationship of internal standard correction in quantitative analysis.

Comparative

The Gold Standard for Bioanalysis: A Comparative Guide to Accuracy and Precision Using Hexahydro-1,3-isobenzofurandione-d8

For Researchers, Scientists, and Drug Development Professionals In the landscape of quantitative bioanalysis, the pursuit of unerring accuracy and precision is paramount. The choice of an appropriate internal standard is...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative bioanalysis, the pursuit of unerring accuracy and precision is paramount. The choice of an appropriate internal standard is a critical determinant of data quality, particularly in complex matrices encountered in drug development and clinical research. This guide provides a comprehensive comparison of the performance of deuterated internal standards, specifically focusing on the utility of Hexahydro-1,3-isobenzofurandione-d8, against non-deuterated alternatives. By leveraging the principles of isotope dilution mass spectrometry, deuterated standards offer a superior solution for mitigating analytical variability and ensuring the integrity of quantitative results.

The Power of Isotope Dilution: Why Deuterated Standards Excel

Liquid chromatography-mass spectrometry (LC-MS) is a powerful technique for the quantification of analytes in biological samples. However, it is susceptible to matrix effects, where co-eluting endogenous components can suppress or enhance the ionization of the target analyte, leading to inaccurate results. A suitable internal standard can compensate for these variations.

The ideal internal standard is a stable, isotopically labeled version of the analyte. Hexahydro-1,3-isobenzofurandione-d8 is a deuterated analog of Hexahydro-1,3-isobenzofurandione. By replacing eight hydrogen atoms with deuterium, its mass is increased, allowing it to be distinguished from the non-deuterated analyte by the mass spectrometer. Crucially, its physicochemical properties remain nearly identical to the analyte, ensuring that it behaves similarly during sample preparation, chromatography, and ionization. This co-elution and analogous response to matrix effects are the cornerstones of its superior performance.

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

Table 1: Comparison of Accuracy and Precision with and without a Deuterated Internal Standard for the Analysis of Dimethoate in Various Cannabis Matrices

MatrixAnalyte Concentration (ppb)Accuracy (%) without Internal StandardAccuracy (%) with Deuterated Internal Standard
Cannabis Flower13895
1042102
505598
Cannabis Concentrate1162105
1014599
50130101
Edible (Gummy)16592
107896
5085103
Tincture1125110
10118108
50115105

Data adapted from a study on pesticide and mycotoxin analysis. This data is illustrative of the typical performance improvement seen with deuterated internal standards.

Table 2: Comparison of Relative Standard Deviation (%RSD) with and without a Deuterated Internal Standard for the Analysis of Carbofuran across Different Cannabis Matrices

Analyte Concentration (ppb)%RSD without Internal Standard%RSD with Deuterated Internal Standard
1> 50< 20
10> 50< 15
50> 40< 10

Data adapted from a study on pesticide and mycotoxin analysis. This data is illustrative of the typical performance improvement seen with deuterated internal standards.

The data clearly demonstrates that in the absence of a deuterated internal standard, the accuracy of the measurements varies significantly across different matrices, with deviations exceeding 60% in some cases.[1] The relative standard deviation (%RSD), a measure of precision, is also unacceptably high.[1] In contrast, the use of a deuterated internal standard brings the accuracy to within an acceptable range of 80-120% and significantly reduces the %RSD to below 20%, highlighting its crucial role in producing reliable quantitative data.[1]

Experimental Protocols for Method Validation

To ensure the reliability of a bioanalytical method using Hexahydro-1,3-isobenzofurandione-d8 as an internal standard, a thorough validation according to regulatory guidelines (e.g., FDA and ICH) is essential. The following is a general protocol for key validation experiments.

Stock and Working Solution Preparation
  • Stock Solutions: Prepare individual stock solutions of the analyte (Hexahydro-1,3-isobenzofurandione) and the deuterated internal standard (Hexahydro-1,3-isobenzofurandione-d8) in a suitable organic solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

  • Working Solutions: Prepare a series of working standard solutions of the analyte by serial dilution of the stock solution. Prepare a separate working solution of the deuterated internal standard at a concentration that provides a stable and reproducible signal in the LC-MS system.

LC-MS/MS Method Development
  • Chromatography: Develop a reversed-phase liquid chromatography method using a C18 column. The mobile phase will typically consist of a gradient of an aqueous solution (e.g., water with 0.1% formic acid) and an organic solvent (e.g., acetonitrile or methanol). The goal is to achieve a sharp, symmetrical peak for the analyte and ensure it co-elutes with the deuterated internal standard.

  • Mass Spectrometry: Optimize the mass spectrometer parameters in both positive and negative electrospray ionization (ESI) modes to determine the most sensitive and stable precursor and product ions for both the analyte and the deuterated internal standard. Use Multiple Reaction Monitoring (MRM) for quantification.

Method Validation Parameters
  • Selectivity and Specificity: Analyze blank matrix samples from at least six different sources to ensure no endogenous interferences are present at the retention times of the analyte and the internal standard.

  • Linearity and Range: Prepare a calibration curve by spiking blank matrix with the analyte at a minimum of six different concentrations. The curve should be linear over the expected concentration range in the study samples, with a correlation coefficient (r²) of ≥ 0.99.

  • Accuracy and Precision: Determine the intra- and inter-day accuracy and precision by analyzing replicate Quality Control (QC) samples at a minimum of three concentration levels (low, medium, and high) on different days. The accuracy should be within 85-115% (80-120% for the Lower Limit of Quantification, LLOQ), and the precision (%CV) should not exceed 15% (20% for LLOQ).

  • Matrix Effect: Evaluate the effect of the matrix on the ionization of the analyte by comparing the response of the analyte in post-extraction spiked blank matrix from at least six different sources to the response of the analyte in a neat solution. The coefficient of variation (CV) of the internal standard-normalized matrix factor should be ≤15%.

  • Recovery: Determine the extraction recovery of the analyte by comparing the peak area of the analyte in pre-extraction spiked samples to that in post-extraction spiked samples at three concentration levels.

Visualizing the Workflow and Rationale

To further elucidate the concepts discussed, the following diagrams, generated using the DOT language, illustrate the experimental workflow and the decision-making process for selecting an internal standard.

G cluster_0 Experimental Workflow A Sample Collection (e.g., Plasma, Urine) B Addition of Deuterated Internal Standard (Hexahydro-1,3-isobenzofurandione-d8) A->B Spiking C Sample Preparation (e.g., Protein Precipitation, SPE) B->C D LC-MS/MS Analysis C->D E Data Processing and Quantification D->E

Figure 1. A streamlined experimental workflow for quantitative bioanalysis using a deuterated internal standard.

G A Need for Quantitative Bioanalysis? B Is a Stable Isotope Labeled Internal Standard Available? A->B Yes C Use Deuterated Internal Standard (e.g., Hexahydro-1,3-isobenzofurandione-d8) B->C Yes D Consider a Structurally Similar Analog Internal Standard B->D No E Thorough Method Validation Required to Assess Performance D->E

Figure 2. Decision pathway for the selection of an appropriate internal standard for quantitative bioanalysis.

Conclusion

The use of a deuterated internal standard, such as Hexahydro-1,3-isobenzofurandione-d8, is the gold standard for achieving the highest levels of accuracy and precision in quantitative LC-MS bioanalysis. By effectively compensating for matrix effects and other sources of analytical variability, these standards ensure the generation of reliable and robust data, which is critical for informed decision-making in research, drug development, and clinical settings. While the initial investment in a deuterated standard may be higher than for a non-deuterated analog, the significant improvement in data quality and the reduction in the need for repeat analyses justify its use as a best practice in modern bioanalytical science.

References

Validation

A Comparative Analysis of the Bioactivity of Isobenzofuranone Derivatives

For Researchers, Scientists, and Drug Development Professionals This guide presents a comparative study of the biological activities of isobenzofuranone derivatives, a class of compounds characterized by a γ-lactone moie...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide presents a comparative study of the biological activities of isobenzofuranone derivatives, a class of compounds characterized by a γ-lactone moiety fused to a benzene ring.[1] These derivatives, both naturally occurring and synthetic, have garnered significant attention for their therapeutic potential across various fields, including oncology and infectious diseases.[1] This document provides an objective comparison of their performance in key biological assays, supported by experimental data, detailed protocols, and visual representations of relevant signaling pathways.

Diverse Biological Activities

Isobenzofuranone derivatives have demonstrated a wide spectrum of biological activities, most notably anticancer, antimicrobial, and anti-inflammatory effects. Their efficacy is often attributed to their unique chemical structure, which allows for diverse interactions with biological targets.

Data Presentation: A Comparative Overview

The following tables summarize the quantitative data on the cytotoxic, antimicrobial, and anti-inflammatory activities of selected isobenzofuranone derivatives.

Table 1: Anticancer Activity of Isobenzofuranone Derivatives

The anticancer potential of isobenzofuranone derivatives has been extensively studied against various cancer cell lines.[1] The half-maximal inhibitory concentration (IC50) is a key metric used to quantify their cytotoxic effects.[1]

Compound/DerivativeCancer Cell LineIC50Reference
Compound 16K562 (myeloid leukemia)2.79 µM[1]
Compound 18K562 (myeloid leukemia)1.71 µM[1]
Compound 9HL-60 (leukemia)3.24 µg/mL
Compound 9SF295 (glioblastoma)10.09 µg/mL
Compound 9MDA-MB435 (melanoma)8.70 µg/mL
3-Amidobenzofuran 28gMDA-MB-231 (breast cancer)3.01 µM
3-Amidobenzofuran 28gHCT-116 (colon carcinoma)5.20 µM
Etoposide (Control)K562 (myeloid leukemia)7.06 µM[1]
Table 2: Antimicrobial Activity of Isobenzofuranone Derivatives

Certain isobenzofuranone derivatives have shown promising activity against a range of bacterial and fungal pathogens. The minimum inhibitory concentration (MIC) is a standard measure of their antimicrobial efficacy.[1]

Compound/DerivativeMicroorganismMIC (µg/mL)Reference
N-(3-phthalidyl) amines (B1-B4)Staphylococcus aureus-[2]
N-(3-phthalidyl) amines (B1-B4)Escherichia coli-[2]
N-(3-phthalidyl) amines (B1-B4)Candida albicans-[2]
Isobenzofuranone from Chaenomeles sinensisMethicillin-resistant Staphylococcus aureus (MRSA)53.7±4.5 mg·L⁻¹ (MIC90)
Levofloxacin (Control)Methicillin-resistant Staphylococcus aureus (MRSA)50.2±4.2 mg·L⁻¹ (MIC90)

Note: Specific MIC values for N-(3-phthalidyl) amines were not provided in the source, but the study indicated "good activity" against the tested strains.

Table 3: Anti-inflammatory Activity of Iodobenzofuran Derivatives

The anti-inflammatory potential of iodobenzofuran derivatives has been evaluated using in vivo models, with some compounds showing activity comparable to or exceeding that of the standard drug, diclofenac.[3]

Compound/DerivativeAssayResultReference
Iodobenzofuran 2bCarrageenan-induced paw edemaSurpassed diclofenac[3]
Iodobenzofuran 2cCarrageenan-induced paw edemaSurpassed diclofenac[3]
Diclofenac (Control)Carrageenan-induced paw edemaStandard reference[3]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to ensure reproducibility.

MTT Assay for Anticancer Activity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell viability and the cytotoxic potential of compounds.[4]

  • Cell Seeding: Cancer cells are seeded in 96-well plates at a density of 1 x 10⁴ to 5 x 10⁴ cells/well and incubated for 24 hours.[1]

  • Compound Treatment: Cells are treated with various concentrations of the isobenzofuranone derivatives for 48-72 hours.[1]

  • MTT Addition: After incubation, MTT solution (0.5 mg/mL in PBS) is added to each well, and the plates are incubated for an additional 4 hours.[4]

  • Formazan Solubilization: The medium is removed, and dimethyl sulfoxide (DMSO) is added to dissolve the formazan crystals.[4]

  • Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.[1]

  • Data Analysis: The percentage of cell viability is calculated relative to a vehicle control, and IC50 values are determined by plotting viability against compound concentration.[1]

Broth Microdilution for Antimicrobial Activity (MIC Assay)

The minimum inhibitory concentration (MIC) of an antimicrobial agent is determined using the broth microdilution method.

  • Preparation of Serial Dilutions: Twofold serial dilutions of the isobenzofuranone derivatives are prepared in a 96-well microtiter plate containing cation-adjusted Mueller-Hinton Broth (CAMHB).

  • Inoculum Preparation: A standardized inoculum of the test microorganism (approximately 5 x 10⁵ CFU/mL) is prepared.

  • Inoculation: Each well is inoculated with the bacterial suspension.

  • Incubation: The plates are incubated at 35°C ± 2°C for 16-20 hours.[2]

  • MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the organism.[2]

Carrageenan-Induced Paw Edema for Anti-inflammatory Activity

This in vivo model is used to assess the acute anti-inflammatory activity of compounds.[5]

  • Animal Model: Male Wistar rats (160 ± 10 g) are typically used.[5]

  • Compound Administration: Test compounds are administered orally one hour before the induction of inflammation.[5]

  • Induction of Edema: A 1% suspension of carrageenan (0.1 mL) is injected into the subplantar region of the right hind paw.[5]

  • Measurement of Edema: Paw volume or thickness is measured at various time points (e.g., 1, 2, 3, and 4 hours) after carrageenan injection using a plethysmometer or calipers.[5][6]

  • Data Analysis: The percentage of inhibition of edema is calculated by comparing the paw volume of treated animals with that of a control group.

Mandatory Visualization: Signaling Pathways and Workflows

The following diagrams, created using Graphviz (DOT language), illustrate key signaling pathways and experimental workflows relevant to the bioactivity of isobenzofuranone derivatives.

anticancer_pathway IGF Growth Factors (e.g., IGF) RTK Receptor Tyrosine Kinase (RTK) IGF->RTK Binds PI3K PI3K RTK->PI3K Activates PIP3 PIP3 PI3K->PIP3 Converts PIP2 to PIP2 PIP2 PDK1 PDK1 PIP3->PDK1 Akt Akt PDK1->Akt Phosphorylates mTORC1 mTORC1 Akt->mTORC1 Activates S6K1 p70S6K1 mTORC1->S6K1 Phosphorylates fourEBP1 4E-BP1 mTORC1->fourEBP1 Phosphorylates Translation Protein Translation S6K1->Translation fourEBP1->Translation Inhibits Proliferation Cell Proliferation & Survival Translation->Proliferation Isobenzofuranone Isobenzofuranone Derivatives Isobenzofuranone->mTORC1 Inhibit antiinflammatory_pathway LPS Inflammatory Stimuli (e.g., LPS) TLR4 TLR4 LPS->TLR4 IKK IKK Complex TLR4->IKK MAPKKK MAPKKK TLR4->MAPKKK IkB IκBα IKK->IkB Phosphorylates NFkB NF-κB (p50/p65) Nucleus Nucleus NFkB->Nucleus Translocates to Gene Pro-inflammatory Gene Expression (COX-2, TNF-α, IL-6) Nucleus->Gene Induces MAPKK MAPKK MAPKKK->MAPKK MAPK MAPK (p38, JNK, ERK) MAPKK->MAPK AP1 AP-1 MAPK->AP1 AP1->Nucleus Isobenzofuranone Isobenzofuranone Derivatives Isobenzofuranone->IKK Inhibit Isobenzofuranone->MAPK Inhibit experimental_workflow cluster_synthesis Compound Synthesis & Characterization cluster_bioassay Biological Evaluation cluster_analysis Data Analysis & Interpretation start Starting Materials synthesis Chemical Synthesis start->synthesis purification Purification synthesis->purification characterization Structural Characterization (NMR, MS, IR) purification->characterization cytotoxicity Anticancer (MTT Assay) characterization->cytotoxicity antimicrobial Antimicrobial (MIC Assay) characterization->antimicrobial antiinflammatory Anti-inflammatory (In Vivo Assay) characterization->antiinflammatory ic50 IC50 Determination cytotoxicity->ic50 mic MIC Determination antimicrobial->mic inflammation_inhibition % Inhibition of Inflammation antiinflammatory->inflammation_inhibition sar Structure-Activity Relationship (SAR) ic50->sar mic->sar inflammation_inhibition->sar

References

Comparative

Quantitative Structure-Activity Relationship (QSAR) of Isobenzofuranones: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals The following guide provides a comparative analysis of Quantitative Structure-Activity Relationship (QSAR) models applied to isobenzofuranone derivatives, a...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The following guide provides a comparative analysis of Quantitative Structure-Activity Relationship (QSAR) models applied to isobenzofuranone derivatives, a class of compounds with diverse biological activities. This document summarizes key quantitative data, details experimental and computational protocols, and visualizes the workflow to aid in the rational design of novel isobenzofuranone-based therapeutic agents.

Comparison of QSAR Models for Perforin Inhibition

A key study in the QSAR analysis of isobenzofuranones investigated a series of 34 aryl-substituted isobenzofuran-1(3H)-ones as inhibitors of lymphocyte pore-forming protein perforin. This study provides a direct comparison between various linear and non-linear QSAR models.

Data Presentation: Statistical Comparison of Models

The predictive accuracy of several QSAR models was evaluated, with the genetic algorithm (GA) utilized for the selection of the most relevant molecular descriptors. The performance of the best linear and non-linear models is summarized below.[1]

Model TypeSpecific ModelR² (Training Set)R² (Test Set)Adjusted R² (Training Set)Adjusted R² (Test Set)F-statistic (Training Set)F-statistic (Test Set)
Linear Genetic Algorithm - Principal Component Regression (GA-PCR)0.8830.8970.8290.84924.0734.17
Non-Linear Genetic Algorithm - Support Vector Machine (GA-SVM)0.9920.997----

Note: Detailed statistics for other compared models (Multiple Linear Regression, Partial Least Squares, Artificial Neural Network, Adaptive Network-Based Fuzzy Inference System) were not available in the reviewed literature.

The non-linear GA-SVM model demonstrated superior predictive accuracy for the inhibitory activity of the isobenzofuranone derivatives against perforin.[1]

Key Molecular Descriptors

Six molecular descriptors were selected by the genetic algorithm to build the predictive models. While the specific descriptors were not detailed in the primary literature, their selection was crucial for interpreting the biological activities of the compounds.[1]

Experimental and Computational Protocols

Experimental Protocol: Perforin Inhibition Assay

The biological activity data (pIC₅₀) for the QSAR study was based on the inhibition of perforin. The experimental protocol for determining perforin inhibition by aryl-substituted isobenzofuran-1(3H)-ones typically involves the following steps:

  • Cell Culture: KHYG-1 natural killer effector cells are cultured and maintained.

  • Target Cell Preparation: Target cells (e.g., Jurkat T lymphoma cells) are labeled with a releasable marker, such as Chromium-51 (⁵¹Cr).

  • Inhibition Assay:

    • The ⁵¹Cr-labeled target cells are incubated with the test isobenzofuranone compounds at various concentrations.

    • Effector cells (KHYG-1) are added to the mixture to induce cell lysis via perforin release.

    • Control wells include target cells with effector cells (maximum lysis) and target cells alone (spontaneous release).

  • Quantification of Lysis: The amount of ⁵¹Cr released into the supernatant is measured using a gamma counter.

  • Data Analysis: The percentage of specific lysis is calculated, and IC₅₀ values are determined from dose-response curves. These are then converted to pIC₅₀ values (-log(IC₅₀)) for QSAR analysis.

Computational Protocol: QSAR Model Development

The following workflow outlines the computational methodology used to develop the comparative QSAR models.

  • Molecular Structure Preparation:

    • The 3D structures of the 34 isobenzofuranone derivatives were drawn using Gauss View 03 software.

    • Energy minimization of the structures was performed using the semi-empirical AM1 method in Gaussian 03 software until the root mean square gradient was 0.01 kcal/mol.

  • Descriptor Calculation:

    • A total of 332 physico-chemical descriptors were calculated for each optimized molecule using DRAGON 5.5 software.

  • Data Pre-processing:

    • Descriptors with constant or near-constant values were removed.

    • Collinearity was checked, and descriptors with a correlation coefficient above 0.9 were eliminated, retaining the one with the higher correlation to the biological activity.

  • Feature Selection:

    • A genetic algorithm (GA) was employed to select the six most relevant molecular descriptors from the remaining set.

  • Model Building and Validation:

    • The dataset was randomly divided into a training set (80%) and a test set (20%).

    • Linear Models: Multiple Linear Regression (MLR), Principal Component Regression (PCR), and Partial Least Squares (PLS) models were developed.

    • Non-Linear Models: Artificial Neural Network (ANN), Adaptive Network-Based Fuzzy Inference System (ANFIS), and Support Vector Machine (SVM) models were developed.

    • The predictive accuracy of the models was validated using leave-one-out cross-validation (Q²_LOO), Y-randomization tests, and the external test set.

Visualizations

QSAR Experimental and Computational Workflow

QSAR_Workflow cluster_experimental Experimental Protocol cluster_computational Computational Protocol cluster_output Model Output exp1 Isobenzofuranone Synthesis exp2 Perforin Inhibition Assay (e.g., ⁵¹Cr Release) exp1->exp2 exp3 IC₅₀ Determination exp2->exp3 exp4 pIC₅₀ Calculation exp3->exp4 comp3 Data Splitting (Training/Test Sets) exp4->comp3 Biological Activity Data comp1 3D Structure Generation & Optimization comp2 Molecular Descriptor Calculation (DRAGON) comp1->comp2 comp2->comp3 comp4 Feature Selection (Genetic Algorithm) comp3->comp4 comp5 Model Building (Linear & Non-Linear) comp4->comp5 comp6 Model Validation (Cross-validation, Test Set) comp5->comp6 subgraph_cluster_output subgraph_cluster_output comp6->subgraph_cluster_output out1 Comparative Statistical Analysis out2 Identification of Key Descriptors out3 Structure-Activity Relationship Insights

Caption: Workflow of QSAR study on isobenzofuranone inhibitors.

Logical Relationship of QSAR Model Comparison

QSAR_Comparison cluster_data Input Data cluster_models QSAR Model Development cluster_linear Linear Models cluster_nonlinear Non-Linear Models cluster_evaluation Model Evaluation & Comparison data_struct Molecular Structures (34 Isobenzofuranones) MLR Multiple Linear Regression data_struct->MLR PCR Principal Component Regression data_struct->PCR PLS Partial Least Squares data_struct->PLS ANN Artificial Neural Network data_struct->ANN ANFIS Adaptive Neuro-Fuzzy Inference System data_struct->ANFIS SVM Support Vector Machine data_struct->SVM data_activity Biological Activity (pIC₅₀) data_activity->MLR data_activity->PCR data_activity->PLS data_activity->ANN data_activity->ANFIS data_activity->SVM eval_stats Statistical Metrics (R², F-statistic, etc.) MLR->eval_stats PCR->eval_stats PLS->eval_stats ANN->eval_stats ANFIS->eval_stats SVM->eval_stats eval_pred Predictive Accuracy on Test Set eval_stats->eval_pred best_model Selection of Optimal Model (GA-SVM) eval_pred->best_model

Caption: Comparison of linear and non-linear QSAR models.

QSAR of Isobenzofuranones in Other Therapeutic Areas

While the most detailed comparative QSAR data found was for perforin inhibition, isobenzofuranone derivatives have been explored for other activities, including anticancer and tyrosinase inhibition. However, published studies in these areas often focus on Structure-Activity Relationships (SAR) or 3D-QSAR (CoMFA, CoMSIA) without providing a direct comparison of multiple 2D-QSAR models with detailed statistical tables and descriptor information. This makes a direct quantitative comparison with the perforin inhibition study challenging. Future research providing such detailed comparative data for other biological targets would be highly valuable for the drug discovery community.

References

Validation

A Comparative Analysis of the Cytotoxic Potential of Isobenzofuran-1(3H)-one Derivatives

For Researchers, Scientists, and Drug Development Professionals The quest for novel anticancer agents with improved efficacy and selectivity remains a cornerstone of oncological research.[1] Within this landscape, hetero...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The quest for novel anticancer agents with improved efficacy and selectivity remains a cornerstone of oncological research.[1] Within this landscape, heterocyclic compounds have emerged as a promising source of therapeutic candidates.[1] Among them, the isobenzofuran-1(3H)-one, or phthalide, scaffold has garnered significant attention due to the diverse biological activities exhibited by its derivatives, including potent cytotoxic effects against various cancer cell lines.[1][2][3] Phthalides are widely distributed in nature, found in plants and fungi, and have been the subject of numerous pharmacological studies.[3][4][5] This guide provides a comparative evaluation of the cytotoxicity of several C-3 functionalized isobenzofuran-1(3H)-one derivatives, presenting key experimental data and methodologies to aid in the assessment of their therapeutic potential.[1]

Comparative Cytotoxicity Data

The antiproliferative activity of various isobenzofuran-1(3H)-one derivatives has been evaluated against multiple human cancer cell lines. The following tables summarize the 50% inhibitory concentration (IC₅₀) values, a key measure of a compound's cytotoxic potency.

Table 1: IC₅₀ Values of C-3 Functionalized Isobenzofuran-1(3H)-ones against Leukemia Cell Lines [6]

CompoundK562 IC₅₀ (µM)U937 IC₅₀ (µM)
16 2.7938.30
17 28.5026.70
18 1.7131.00
Etoposide (VP16) *7.061.00

Note: Etoposide (VP16) is a commercially available anticancer drug used as a positive control.[1][6]

Table 2: Cytotoxicity of Isobenzofuranone Derivatives Against Various Cancer Cell Lines [6]

CompoundCell LineIC₅₀ (µg/mL)
8 HL-60 (Leukemia)21.00
SF295 (Glioblastoma)> 25
MDA-MB435 (Melanoma)12.17
9 HL-60 (Leukemia)3.24
SF295 (Glioblastoma)10.09
MDA-MB435 (Melanoma)8.70

Structure-Activity Relationship (SAR) Insights

The cytotoxic activity of isobenzofuran-1(3H)-one derivatives is significantly influenced by the nature of the substituents at the C-3 position.[6] Analysis of the available data reveals key trends:

  • High Potency against K562: Compounds 16 and 18 demonstrated strong inhibitory activity against the K562 myeloid leukemia cell line, with IC₅₀ values of 2.79 µM and 1.71 µM, respectively.[6] Notably, these activities were superior to the commercial anticancer drug etoposide (IC₅₀ 7.06 µM).[6]

  • Moderate Activity in U937: While potent against K562 cells, compounds 16 , 17 , and 18 showed more moderate effects on the U937 lymphoma cell line.[6]

  • Impact of C-3 Substituent: The significant cytotoxic effect of compound 9 against HL-60 leukemia cells (IC₅₀ 3.24 µg/mL) compared to the lower activity of compound 8 (IC₅₀ 21.00 µg/mL) highlights the critical role of the C-3 substituent in determining cytotoxic potency.[6]

The mechanism of action for the cytotoxic effects of these compounds is an area of active investigation, with some studies suggesting the induction of apoptosis.[7]

Experimental Protocols

The evaluation of a compound's cytotoxicity is a critical step in drug discovery. The following is a detailed methodology for the MTT assay, a widely used colorimetric assay for assessing cell metabolic activity and, by inference, cell viability.[1][6]

MTT Cytotoxicity Assay

Objective: To determine the concentration of a test compound that inhibits cell growth by 50% (IC₅₀).

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is based on the ability of NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells to reduce the yellow, water-soluble tetrazolium salt MTT into a purple, insoluble formazan. The amount of formazan produced is directly proportional to the number of living cells.[1]

Materials:

  • Cancer cell lines (e.g., K562, U937, HL-60)[1]

  • Complete cell culture medium (e.g., RPMI-1640 with 10% fetal bovine serum)[1][8]

  • Test compounds (isobenzofuran-1(3H)-one derivatives)[1]

  • Etoposide (positive control)[1]

  • DMSO (vehicle control)[1]

  • MTT solution (5 mg/mL in PBS)[1]

  • Solubilization solution (e.g., 10% SDS in 0.01 M HCl)[1]

  • 96-well microtiter plates[1]

  • Multichannel pipette[1]

  • Microplate reader[1]

Procedure:

  • Cell Seeding: Cells are seeded into 96-well plates at a predetermined optimal density and incubated for 24 hours to allow for attachment and recovery.[1]

  • Compound Treatment: The test compounds are dissolved in DMSO and then diluted to various concentrations in the cell culture medium. The cells are treated with these concentrations and incubated for a specified period (e.g., 48 hours).[6]

  • MTT Addition: After the incubation period, the MTT solution is added to each well. The plates are then incubated for another 3-4 hours to allow for formazan crystal formation.[1]

  • Solubilization: The MTT-containing medium is removed, and a solubilization solution is added to each well to dissolve the formazan crystals.[1]

  • Absorbance Reading: The absorbance of the solubilized formazan is measured using a microplate reader at a specific wavelength (typically between 500 and 600 nm).

  • Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC₅₀ value is then determined by plotting the cell viability against the compound concentration.

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the MTT cytotoxicity assay.

MTT_Assay_Workflow cluster_prep Preparation cluster_treatment Treatment cluster_assay Assay cluster_analysis Data Analysis cell_culture 1. Culture Cancer Cell Lines seed_plate 2. Seed Cells into 96-well Plate cell_culture->seed_plate add_compounds 4. Treat Cells & Incubate (e.g., 48 hours) seed_plate->add_compounds prepare_compounds 3. Prepare Serial Dilutions of Test Compounds prepare_compounds->add_compounds add_mtt 5. Add MTT Reagent add_compounds->add_mtt incubate_formazan 6. Incubate for Formazan Formation add_mtt->incubate_formazan solubilize 7. Solubilize Formazan Crystals incubate_formazan->solubilize read_absorbance 8. Read Absorbance on Microplate Reader solubilize->read_absorbance calculate_viability 9. Calculate % Cell Viability read_absorbance->calculate_viability determine_ic50 10. Determine IC50 Value calculate_viability->determine_ic50

References

Comparative

Comparative Analysis of Isobenzofuranone Synthesis Methods

A comprehensive analysis of prominent synthetic methodologies for isobenzofuranones, also known as phthalides, is presented for researchers, scientists, and professionals in drug development. This guide offers an objecti...

Author: BenchChem Technical Support Team. Date: December 2025

A comprehensive analysis of prominent synthetic methodologies for isobenzofuranones, also known as phthalides, is presented for researchers, scientists, and professionals in drug development. This guide offers an objective comparison of various synthesis routes, supported by experimental data, detailed protocols, and visual workflows to facilitate understanding and application.

The synthesis of isobenzofuranones is a pivotal area of research due to their presence as a core scaffold in numerous biologically active compounds and natural products. Various synthetic strategies have been developed, each with distinct advantages concerning substrate scope, efficiency, and reaction conditions. This guide focuses on a comparative analysis of several key methods: Manganese- and Borane-Mediated C-H Activation, Aryl Iodine-Catalyzed Divergent Synthesis, Palladium-Catalyzed Enantioselective C-H Activation, Photochemical Synthesis, Palladium-Catalyzed Suzuki-Type Coupling, Domino Palladium-Catalysis, Cobalt-Catalyzed [2+2+2] Cycloaddition, and Acid/Base-Steered Cascade Cyclization.

Data Presentation

The following tables summarize the quantitative data for each method, enabling a direct comparison of their performance.

Table 1: Manganese- and Borane-Mediated C-H Activation

Catalyst/ReagentsStarting MaterialProductYield (%)Time (h)Temperature (°C)
MnBr(CO)₅, BPh₃, NaOAcAromatic Esters and OxiranesIsobenzofuranonesModerate to Good1690

Table 2: Aryl Iodine-Catalyzed Divergent Synthesis

Catalyst/ReagentsStarting MaterialProductYield (%)Time (h)Temperature (°C)
Aryl Iodine, mCPBA, (±)-10-CSA2-Alkenyl Benzoic AcidsIsobenzofuranonesUp to 85%Not SpecifiedRoom Temperature

Table 3: Palladium-Catalyzed Enantioselective C-H Activation

Catalyst/ReagentsStarting MaterialProductYield (%)Enantiomeric Excess (ee, %)Time (h)Temperature (°C)
Pd(OAc)₂, Boc-Val-OH or Boc-Ile-OHPhenylacetic AcidsChiral Benzofuranones37-9289-962470-80

Table 4: Photochemical Synthesis from o-Phthalaldehyde

ReagentsStarting MaterialProductYield (%)TimeTemperature (°C)
UV light (>310 nm)o-PhthalaldehydePhthalideVariesNot SpecifiedNot Specified

Table 5: Palladium-Catalyzed Suzuki-Type Coupling for 3-Arylphthalides

Catalyst/ReagentsStarting MaterialProductYield (%)Time (h)Temperature (°C)
Pd(PPh₃)₄, K₂CO₃3-Bromoisobenzofuran-1(3H)-one, Arylboronic acids3-ArylphthalidesHigh12-2480

Table 6: Domino Palladium-Catalysis

Catalyst/ReagentsStarting MaterialProductYield (%)Time (h)Temperature (°C)
Pd Catalysto-Bromobenzyl alcoholsIsobenzofuran-1(3H)-onesModerate to GoodNot SpecifiedNot Specified

Table 7: Cobalt-Catalyzed [2+2+2] Cycloaddition

Catalyst/ReagentsStarting MaterialProductYield (%)Regioselectivity
Cobalt catalyst, Pyridine-2,6-diimine ligandAlkynesSubstituted IsobenzofuranonesHighExcellent

Table 8: Acid/Base-Steered Cascade Cyclization

Catalyst/ReagentsStarting MaterialProductYield (%)Time (h)Temperature (°C)
Na₂CO₃2-Acylbenzoic acids, Isatoic anhydridesIsobenzofuranone derivativesHigh12110
p-Toluenesulfonic acid2-Acylbenzoic acids, Isatoic anhydridesIsoindolobenzoxazinonesGood12140

Experimental Protocols

Detailed methodologies for the key synthesis methods are provided below.

Manganese- and Borane-Mediated Synthesis of Isobenzofuranones

This method utilizes a manganese catalyst with a borane co-catalyst for C-H bond activation and subsequent annulation.[1]

  • Procedure: To a screw-capped vial, add the aromatic ester (0.5 mmol), MnBr(CO)₅ (10 mol%), triphenylborane (BPh₃, 20 mol%), and sodium acetate (NaOAc, 20 mol%). Add the oxirane (1.0 mmol) and 1,4-dioxane (1.0 mL). Seal the vial and heat the mixture at 90°C for 16 hours. After cooling to room temperature, the reaction mixture is concentrated under reduced pressure. The residue is purified by column chromatography on silica gel to afford the desired isobenzofuranone.[1]

Aryl Iodine-Catalyzed Divergent Synthesis of Isobenzofuranones

This protocol employs an aryl iodine catalyst for the synthesis of isobenzofuranones from 2-alkenyl benzoic acids.[1]

  • Procedure: To a solution of the 2-alkenyl benzoic acid (0.2 mmol) in a suitable solvent such as dichloromethane, add the aryl iodine catalyst (e.g., iodoanisole, 20 mol%) and (±)-10-camphorsulfonic acid (CSA, 20 mol%). Add m-chloroperoxybenzoic acid (mCPBA, 2.2 equivalents) portion-wise at room temperature. Stir the reaction mixture at room temperature until the starting material is consumed (monitored by TLC). Upon completion, quench the reaction with a saturated aqueous solution of Na₂S₂O₃. Extract the mixture with dichloromethane, and wash the organic layer with saturated aqueous NaHCO₃ and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography.[1]

Palladium-Catalyzed Enantioselective Synthesis of Chiral Benzofuranones

This method achieves the synthesis of chiral benzofuranones through enantioselective C-H activation.[1]

  • Procedure: In a sealed tube, combine the phenylacetic acid derivative (0.1 mmol), Pd(OAc)₂ (5-10 mol%), and the chiral ligand (e.g., Boc-Val-OH or Boc-Ile-OH, 20-30 mol%). Add a suitable oxidant (e.g., PhI(OAc)₂) and a solvent mixture, such as AcOH/Ac₂O. Seal the tube and heat at the specified temperature (e.g., 70-80°C) for 24 hours. After cooling, dilute the mixture with ethyl acetate and wash with water and brine. The organic layer is dried, concentrated, and the residue is purified by chromatography to yield the chiral benzofuranone.[1]

Photochemical Synthesis from o-Phthalaldehyde

This protocol describes the synthesis of phthalide via photochemical cyclization of o-phthalaldehyde.[1]

  • Procedure: Dissolve o-phthalaldehyde in a suitable solvent (e.g., acetonitrile or benzene) in a quartz reaction vessel. Irradiate the solution with a UV lamp (e.g., a high-pressure mercury lamp with a Pyrex filter, λ > 310 nm). Monitor the reaction progress by TLC or GC-MS. Upon completion, remove the solvent under reduced pressure. Purify the resulting residue by column chromatography to isolate the phthalide.[1]

Palladium-Catalyzed Suzuki-Type Coupling for 3-Arylphthalides

This protocol details the synthesis of 3-arylphthalides via a Suzuki-type coupling reaction.

  • Procedure: To a reaction flask, add 3-bromoisobenzofuran-1(3H)-one (1.0 mmol), the corresponding arylboronic acid (1.2 mmol), potassium carbonate (2.0 mmol), and tetrakis(triphenylphosphine)palladium(0) (0.05 mmol). Add a 4:1 mixture of DME and water (5 mL). Heat the reaction mixture to 80°C and stir until the starting material is consumed, as monitored by Thin Layer Chromatography (TLC). After the reaction is complete, cool the mixture to room temperature and add water (10 mL). Extract the aqueous layer with ethyl acetate (3 x 15 mL). Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate. Remove the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the desired 3-arylphthalide.

Acid/Base-Steered Cascade Cyclization for Isobenzofuranones

This method provides a selective synthesis of isobenzofuranone derivatives from 2-acylbenzoic acids and isatoic anhydrides using a base catalyst.[2][3]

  • Procedure: A solution of substituted 2-acylbenzoic acid (1.0 mmol), substituted isatoic anhydride (1.20 mmol), and Na₂CO₃ (21.2 mg, 0.20 mmol) in toluene (5.0 mL) is heated at reflux in an oil bath for 12 hours. After cooling to room temperature, the solvent is evaporated in vacuo. The residue is then purified by column chromatography eluted with a mixture of petroleum ether and ethyl acetate (2:1) to give the pure target product.[2]

Visualizing the Synthetic Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the experimental workflows for the described synthesis methods.

Manganese_Borane_Mediated_Synthesis cluster_prep Reaction Setup cluster_workup Workup and Purification start Combine Aromatic Ester, MnBr(CO)₅, BPh₃, NaOAc add_oxirane Add Oxirane and 1,4-Dioxane start->add_oxirane seal_heat Seal Vial and Heat at 90°C for 16h add_oxirane->seal_heat cool Cool to Room Temperature seal_heat->cool concentrate Concentrate Under Reduced Pressure cool->concentrate purify Column Chromatography (Silica Gel) concentrate->purify product Isobenzofuranone purify->product

Workflow for Manganese- and Borane-Mediated Synthesis.

Aryl_Iodine_Catalyzed_Synthesis cluster_reaction Reaction cluster_workup Workup and Purification start Dissolve 2-Alkenyl Benzoic Acid in Dichloromethane add_catalysts Add Aryl Iodine Catalyst and (±)-10-CSA start->add_catalysts add_mcpba Add mCPBA Portion-wise add_catalysts->add_mcpba stir Stir at Room Temperature add_mcpba->stir quench Quench with Na₂S₂O₃ (aq) stir->quench extract Extract with Dichloromethane quench->extract wash Wash with NaHCO₃ (aq) and Brine extract->wash dry_concentrate Dry (Na₂SO₄) and Concentrate wash->dry_concentrate purify Column Chromatography dry_concentrate->purify product Isobenzofuranone purify->product

Workflow for Aryl Iodine-Catalyzed Synthesis.

Palladium_Catalyzed_Enantioselective_Synthesis cluster_prep Reaction Setup cluster_workup Workup and Purification start Combine Phenylacetic Acid Derivative, Pd(OAc)₂, and Chiral Ligand add_reagents Add Oxidant and Solvent Mixture start->add_reagents seal_heat Seal Tube and Heat at 70-80°C for 24h add_reagents->seal_heat cool Cool to Room Temperature seal_heat->cool dilute_wash Dilute with Ethyl Acetate, Wash with Water and Brine cool->dilute_wash dry_concentrate Dry and Concentrate dilute_wash->dry_concentrate purify Chromatography dry_concentrate->purify product Chiral Benzofuranone purify->product

Workflow for Palladium-Catalyzed Enantioselective Synthesis.

Photochemical_Synthesis cluster_reaction Photoreaction cluster_workup Workup and Purification dissolve Dissolve o-Phthalaldehyde in Solvent irradiate Irradiate with UV Lamp (>310 nm) dissolve->irradiate remove_solvent Remove Solvent Under Reduced Pressure irradiate->remove_solvent purify Column Chromatography remove_solvent->purify product Phthalide purify->product

Workflow for Photochemical Synthesis.

Suzuki_Coupling_Synthesis cluster_prep Reaction Setup cluster_workup Workup and Purification start Combine 3-Bromoisobenzofuranone, Arylboronic Acid, K₂CO₃, Pd(PPh₃)₄ add_solvent Add DME/Water Mixture start->add_solvent heat Heat at 80°C for 12-24h add_solvent->heat cool Cool to Room Temperature and Add Water heat->cool extract Extract with Ethyl Acetate cool->extract wash Wash with Brine extract->wash dry_concentrate Dry (Na₂SO₄) and Concentrate wash->dry_concentrate purify Column Chromatography dry_concentrate->purify product 3-Arylphthalide purify->product

Workflow for Palladium-Catalyzed Suzuki-Type Coupling.

Acid_Base_Cascade_Cyclization cluster_reaction Reaction cluster_workup Workup and Purification start Combine 2-Acylbenzoic Acid, Isatoic Anhydride, and Catalyst in Toluene reflux Reflux for 12h start->reflux cool Cool to Room Temperature reflux->cool evaporate Evaporate Solvent cool->evaporate purify Column Chromatography evaporate->purify product Isobenzofuranone Derivative purify->product

Workflow for Acid/Base-Steered Cascade Cyclization.

References

Safety & Regulatory Compliance

Safety

Proper Disposal of Hexahydro-1,3-isobenzofurandione-d8: A Guide for Laboratory Professionals

Key Chemical and Physical Properties Understanding the properties of a chemical is crucial for its safe handling and disposal. The data presented below is for the non-deuterated analog, Hexahydro-1,3-isobenzofurandione,...

Author: BenchChem Technical Support Team. Date: December 2025

Key Chemical and Physical Properties

Understanding the properties of a chemical is crucial for its safe handling and disposal. The data presented below is for the non-deuterated analog, Hexahydro-1,3-isobenzofurandione, and should be used as a reference.

PropertyValue
Molecular Formula C₈H₁₀O₃
Molecular Weight 154.16 g/mol
Appearance White solid with a low melting point
Boiling Point 145 °C at 18 mm Hg
Melting Point 32 °C
Vapor Pressure 0.05 mmHg
Solubility Miscible with benzene, toluene, acetone, carbon tetrachloride, chloroform, ethanol, and ethyl acetate; slightly soluble in petroleum ether.

Disposal Procedures

The recommended method for the disposal of Hexahydro-1,3-isobenzofurandione-d8 is through a licensed and approved hazardous waste disposal facility. This ensures compliance with all local, state, and federal regulations.

Step-by-Step Disposal Protocol:
  • Personal Protective Equipment (PPE): Before handling the chemical waste, ensure you are wearing appropriate PPE, including:

    • Chemical-resistant gloves (e.g., nitrile)

    • Safety goggles or a face shield

    • A lab coat

  • Waste Segregation:

    • Collect waste Hexahydro-1,3-isobenzofurandione-d8 in a designated and properly labeled hazardous waste container.

    • Do not mix this waste with other chemical waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

  • Containerization:

    • Use a container that is compatible with the chemical. The original container is often a suitable choice.

    • Ensure the container is in good condition, free from leaks or cracks, and has a secure, tightly fitting lid.

    • Leave adequate headspace in the container to allow for expansion.

  • Labeling:

    • Clearly label the waste container with the full chemical name: "Waste Hexahydro-1,3-isobenzofurandione-d8".

    • Include any relevant hazard warnings (e.g., "Irritant," "Moisture Sensitive").

    • Indicate the date of accumulation.

  • Storage:

    • Store the sealed waste container in a designated satellite accumulation area.

    • The storage area should be a well-ventilated, cool, and dry location, away from incompatible materials such as strong oxidizing agents, acids, and bases.

  • Arranging for Disposal:

    • Contact your institution's EHS department to schedule a pickup for the hazardous waste.

    • Follow all internal procedures for waste manifest and pickup.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Hexahydro-1,3-isobenzofurandione-d8.

G cluster_0 Disposal Decision Workflow start Identify Waste: Hexahydro-1,3-isobenzofurandione-d8 ppe Wear Appropriate PPE: - Gloves - Safety Goggles - Lab Coat start->ppe Initiate Disposal segregate Segregate Waste ppe->segregate containerize Containerize in a Compatible, Labeled Container segregate->containerize store Store in Designated Satellite Accumulation Area containerize->store contact_ehs Contact EHS for Waste Pickup store->contact_ehs disposal Professional Hazardous Waste Disposal contact_ehs->disposal

Caption: Disposal workflow for Hexahydro-1,3-isobenzofurandione-d8.

Disclaimer: The information provided in this guide is intended for trained laboratory personnel. Always consult your institution's specific safety and disposal protocols and the Safety Data Sheet (SDS) for any chemical before handling. The data for physical and chemical properties is based on the non-deuterated analog and should be used as a guideline.

Handling

Safeguarding Your Research: Essential Personal Protective Equipment and Handling Protocols for Hexahydro-1,3-isobenzofurandione-d8

For immediate reference, this guide provides critical safety and logistical information for handling Hexahydro-1,3-isobenzofurandione-d8, a deuterated acid anhydride. Adherence to these protocols is essential for ensurin...

Author: BenchChem Technical Support Team. Date: December 2025

For immediate reference, this guide provides critical safety and logistical information for handling Hexahydro-1,3-isobenzofurandione-d8, a deuterated acid anhydride. Adherence to these protocols is essential for ensuring laboratory safety and procedural accuracy.

Hexahydro-1,3-isobenzofurandione, also known as Hexahydrophthalic anhydride, and its derivatives are recognized as potent skin and respiratory sensitizers that can cause severe eye irritation.[1][2] The deuterated form, Hexahydro-1,3-isobenzofurandione-d8, is expected to exhibit similar hazardous properties. Therefore, stringent safety measures must be implemented to minimize exposure risks.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is mandatory when handling this compound. This includes comprehensive protection for the eyes, face, hands, and body, as well as respiratory protection to prevent inhalation of dust or vapors.

Protection Type Specific PPE Material/Standard Rationale
Eye and Face Protection Chemical safety goggles and a face shieldGoggles: ANSI Z87.1 certified, splash-proof. Face Shield: Full-face coverage.Protects against splashes of the chemical which can cause serious eye damage.[3][4] A face shield offers an additional layer of protection for the entire face.[5]
Hand Protection Nitrile or butyl rubber glovesNitrile gloves are resistant to a variety of chemicals and provide good dexterity.[4][6][7]Prevents skin contact, which can lead to allergic reactions and skin irritation.[3][8] Contaminated gloves should be disposed of properly after use.
Body Protection Laboratory coat or chemical-resistant apronStandard lab coat. For larger quantities, a Tyvek or rubber apron is recommended.[9]Protects clothing and underlying skin from accidental spills and contamination.[10]
Respiratory Protection NIOSH-approved respiratorN95 mask for low-fume environments. For potential aerosols or dust, a full-face respirator with acid gas cartridges is recommended.[4]The compound may cause allergy or asthma symptoms if inhaled.[1][3] Work should be conducted in a chemical fume hood.[9]

Experimental Workflow and Safety Protocols

The following diagram outlines the essential steps for safely handling Hexahydro-1,3-isobenzofurandione-d8, from initial preparation to final disposal.

Safe Handling Workflow for Hexahydro-1,3-isobenzofurandione-d8 cluster_prep Preparation cluster_handling Handling cluster_cleanup Cleanup & Disposal prep_sds Review Safety Data Sheet (SDS) prep_ppe Don Appropriate PPE prep_sds->prep_ppe prep_hood Prepare Chemical Fume Hood prep_ppe->prep_hood handle_weigh Weigh Compound in Hood prep_hood->handle_weigh handle_transfer Transfer to Reaction Vessel handle_weigh->handle_transfer handle_reaction Conduct Experiment handle_transfer->handle_reaction cleanup_decon Decontaminate Glassware & Surfaces handle_reaction->cleanup_decon cleanup_waste Segregate Waste cleanup_decon->cleanup_waste cleanup_dispose Dispose of Waste via Approved Channels cleanup_waste->cleanup_dispose

Safe handling workflow diagram.

Operational and Disposal Plans

Handling Procedures:

  • Engineering Controls : Always handle Hexahydro-1,3-isobenzofurandione-d8 in a certified chemical fume hood to minimize inhalation exposure.[9] Ensure safety showers and eyewash stations are readily accessible.[3]

  • Decontamination : All glassware and surfaces should be decontaminated after use. Wipe down surfaces with an appropriate solvent (e.g., isopropanol) followed by soap and water.

  • Spill Response : In case of a small spill, absorb the material with an inert absorbent such as sand or vermiculite.[3] For larger spills, evacuate the area and follow institutional emergency procedures.

Disposal Plan:

  • Waste Segregation : All waste materials contaminated with Hexahydro-1,3-isobenzofurandione-d8, including gloves, absorbent materials, and empty containers, must be collected in a designated, labeled hazardous waste container.

  • Chemical Inactivation : For residual amounts, hydrolysis can be achieved by carefully adding the material to a stirred solution of sodium hydroxide. However, this should only be performed by trained personnel.

  • Final Disposal : Deuterated compounds and other chemical waste must be disposed of through a licensed hazardous waste disposal service in accordance with local, state, and federal regulations.[11] Do not dispose of down the drain or in regular trash.

References

© Copyright 2026 BenchChem. All Rights Reserved.